Leonurine hydrochloride

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis and Purification of Leonurine Hydrochloride

This technical guide provides a comprehensive overview of the synthesis and purification methods for leonurine hydrochloride, an alkaloid with significant therapeutic potential.[1][2] The document details various synthetic routes and purification strategies, presenting quantitative data in structured tables for comparative analysis. Detailed experimental protocols and diagrams of key pathways are included to facilitate understanding and replication.

Introduction to Leonurine

Leonurine is a pseudoalkaloid naturally found in plants of the Leonurus genus, such as Leonurus japonicus and Leonurus cardiaca (motherwort).[3] It is easily extracted into water.[3] Leonurine has garnered considerable interest in the scientific community due to its wide range of biological activities, including cardioprotective, neuroprotective, anti-inflammatory, and antioxidant effects.[4][5][6] These properties make leonurine a promising candidate for the development of new therapeutics for cardiovascular and central nervous system diseases.[5]

Synthesis of Leonurine Hydrochloride

Several synthetic routes for leonurine hydrochloride have been developed, offering different advantages in terms of yield, purity, and scalability.

Synthesis via Condensation of Syringic Acid and 4-Guanidino-1-butanol

A high-yield synthetic method adaptable for large-scale production involves the condensation of syringic acid and 4-guanidino-1-butanol hydrochloride.[7] This method was developed to allow for industrial production with a yield of over 80%.[1][8]

Experimental Protocol:

• Preparation of 4-Guanidino-1-butanol Hydrochloride: 4-Aminobutanol is converted to 4-guanidino-1-butanol hydrochloride.[1][8]

• Condensation Reaction: 4-Guanidino-1-butanol hydrochloride is condensed with syringic acid.[1][8]

• Reaction Conditions: The reaction is catalyzed by dicyclohexylcarbodiimide (DCC) in a solution of hexamethylphosphotriamide (HMPT) or a 1:1 HMPT-ether mixture.[1][7][8] The mixture is stirred at room temperature for 72 hours.[1][8]

Synthesis Pathway Diagram:

Caption: Synthesis of Leonurine via Condensation.

Multi-step Synthesis from 3,4,5-Trimethoxybenzoic Acid

Another reported method involves a seven-step synthesis starting from 3,4,5-trimethoxybenzoic acid, resulting in a yield of 11.67%.[1][8]

Synthesis Pathway Diagram:

Caption: Seven-step Synthesis of Leonurine HCl.

Synthesis Starting from Eudesmic Acid

Leonurine can also be synthesized from eudesmic acid.[3]

Experimental Protocol:

• Formation of Syringic Acid: Eudesmic acid is treated with sulfuric acid to produce syringic acid.[3]

• Protection and Esterification: The syringic acid is protected with ethyl chloroformate, followed by reaction with thionyl chloride (SOCl2) and then tetrahydrofuran to yield 4-carboethoxysyringic acid 4-chloro-1-butyl ester.[3]

• Gabriel Synthesis: The chloride is converted to an amino group via a Gabriel synthesis with potassium phthalimide, followed by hydrazinolysis.[3]

• Guanidination: The final step is the reaction of the amine with S-methylisothiourea hemisulfate salt to form leonurine.[3]

Synthesis Pathway Diagram:

Caption: Synthesis of Leonurine from Eudesmic Acid.

Synthesis from Aminobutyric Acid

A method utilizing inexpensive aminobutyric acid as a starting material has also been developed.[2] This approach is designed to be simple, with mild reaction conditions suitable for large-scale synthesis, achieving a product purity of 99.8%.[2]

Experimental Protocol:

• Protected Aminobutanol Synthesis: Aminobutyric acid undergoes amino protection and a reduction reaction to form protected aminobutanol.[2]

• Protected Syringic Acid Synthesis: The phenolic hydroxyl group of syringic acid is protected using a benzyl group.[2]

• Condensation: The protected syringic acid and aminobutanol are condensed using CDI or DCC.[2]

• Deprotection: The protecting groups are removed by hydrogen reduction with a 10% palladium hydroxide catalyst to yield the final leonurine product.[2]

Synthesis Pathway Diagram:

Caption: Leonurine Synthesis from Aminobutyric Acid.

Table 1: Comparison of Leonurine Hydrochloride Synthesis Methods

Starting Material	Key Reagents	Reported Yield	Reported Purity	Reference
Syringic Acid, 4-Aminobutanol	DCC, HMPT	> 80%	High	[1][7][8]
3,4,5-Trimethoxybenzoic Acid	Not specified	11.67%	High	[1][8]
Eudesmic Acid	Ethyl Chloroformate, SOCl₂, Potassium Phthalimide	Not specified	Not specified	[3]
Aminobutyric Acid, Syringic Acid	Benzyl protecting group, CDI/DCC, Pd(OH)₂	Not specified	99.8% (HPLC)	[2]

Purification of Leonurine Hydrochloride

Purification is a critical step to obtain high-purity leonurine hydrochloride for research and pharmaceutical applications. Methods range from traditional extraction and chromatography to more advanced techniques.

Extraction and Column Chromatography from Natural Sources

The original method for obtaining leonurine involved extraction from Leonurus plants followed by chromatographic separation.[1][8]

Experimental Protocol:

• Extraction: Dried and comminuted plant material is extracted with an acidic methanol solution (1% HCl) at low temperature using a rotary evaporator.[1][8]

• Further Extraction: The initial extract is further processed with hydrochloric acid, diethyl ether, and ethanol.[1][8]

• Column Chromatography: The crude extract is purified using alumina and Sephadex G-25 columns to yield the final product.[1][8]

High-Speed Countercurrent Chromatography (HSCCC)

HSCCC is an effective method for the isolation and purification of leonurine from crude extracts.[9]

Experimental Protocol:

• Solvent System: A two-phase solvent system of ethyl acetate-n-butanol-water (3:2:5 v/v/v) is used. The lower phase serves as the mobile phase, and the upper phase is the stationary phase.[9]

• HSCCC Operation: The separation is performed at a rotation speed of 850 rpm and a flow rate of 2.2 mL/min.[9]

• Detection: The eluate is monitored with a UV detector at 277 nm.[9]

• Outcome: This method can yield 68 mg of leonurine with approximately 96.2% purity from 2.48 g of crude extract in a single injection.[9]

Purification Workflow Diagram:

Caption: General Purification Workflow for Leonurine.

Table 2: Comparison of Leonurine Hydrochloride Purification Methods

Method	Starting Material	Solvent/Mobile Phase	Purity Achieved	Recovery/Yield	Reference
Extraction & Column Chromatography	Leonurus plant material	Acidic methanol, HCl, diethyl ether, ethanol	Not specified	50 mg/kg from dried plant	[1][8]
High-Speed Countercurrent Chromatography	Crude extract of L. japonicus	Ethyl acetate-n-butanol-water (3:2:5)	~96.2%	68 mg from 2.48 g crude extract	[9]
High-Performance Liquid Chromatography	Crude extract	Acetonitrile/water gradient	High	~3 mg from 6 g plant powder	[9]
Crystallization	Synthesized leonurine	Ethanol-sodium hydroxide aqueous solution	98.5% (HPLC)	90%	[10]

Relevant Signaling Pathways

Leonurine hydrochloride exerts its therapeutic effects by modulating specific signaling pathways. Understanding these mechanisms is crucial for drug development.

NF-κB Signaling Pathway

Leonurine hydrochloride has been shown to suppress inflammatory responses by inhibiting the NF-κB signaling pathway.[1]

NF-κB Signaling Pathway Diagram:

Caption: Inhibition of NF-κB Pathway by Leonurine HCl.

AMPK/SREBP1 Signaling Pathway

Leonurine hydrochloride can improve intracellular lipid accumulation by activating the AMPK/SREBP1 signaling pathway, which is relevant to its potential in treating non-alcoholic steatohepatitis.[1][11]

AMPK/SREBP1 Signaling Pathway Diagram:

Caption: Modulation of AMPK/SREBP1 Pathway by Leonurine HCl.

References

• 1. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN102260198A - Leonurine preparation method - Google Patents [patents.google.com]
• 3. Leonurine - Wikipedia [en.wikipedia.org]
• 4. selleckchem.com [selleckchem.com]
• 5. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Leonurine Exerts Antidepressant-Like Effects in the Chronic Mild Stress-Induced Depression Model in Mice by Inhibiting Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Leonurine, an improved synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. CN102659639A - Preparation technology of leonurine - Google Patents [patents.google.com]
• 11. medchemexpress.com [medchemexpress.com]

Leonurine Hydrochloride: A Multifaceted Regulator of Cardiovascular Homeostasis

An In-depth Technical Guide on its Mechanism of Action

Audience: Researchers, scientists, and drug development professionals.

**Executive Summary

Leonurine hydrochloride, an alkaloid derived from Herba Leonuri (motherwort), has emerged as a promising therapeutic agent for a spectrum of cardiovascular diseases. Extensive preclinical studies have elucidated its multifaceted mechanism of action, which encompasses potent anti-inflammatory, antioxidant, and anti-apoptotic properties. This technical guide provides a comprehensive overview of the molecular pathways modulated by leonurine, supported by quantitative data from key experimental findings and detailed methodologies. The intricate signaling cascades, including the PI3K/Akt/GSK3β, NF-κB, and AMPK pathways, are detailed and visually represented to facilitate a deeper understanding of leonurine's cardioprotective effects. This document is intended to serve as a valuable resource for researchers and drug development professionals investigating novel therapeutic strategies for cardiovascular disorders.

**1. Introduction

Cardiovascular diseases (CVDs) remain the leading cause of mortality globally, necessitating the development of innovative and effective therapeutic interventions. Leonurine hydrochloride has garnered significant attention for its broad-spectrum cardioprotective activities. It has been shown to mitigate myocardial ischemia-reperfusion injury, attenuate the progression of atherosclerosis, and inhibit myocardial fibrosis.[1][2] This guide delves into the core mechanisms underpinning these therapeutic effects, presenting a synthesis of the current scientific evidence.

Anti-Apoptotic Effects in Myocardial Injury

Myocardial cell death, primarily through apoptosis, is a critical event in the pathophysiology of myocardial infarction and ischemia-reperfusion injury. Leonurine has been demonstrated to exert significant anti-apoptotic effects, thereby preserving cardiac function.

Modulation of the PI3K/Akt/GSK3β Signaling Pathway

A pivotal mechanism of leonurine's anti-apoptotic action is its ability to activate the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/Glycogen Synthase Kinase-3β (GSK3β) signaling pathway.[3][4] Activation of this pathway promotes cell survival and inhibits apoptosis. Leonurine treatment leads to the phosphorylation and activation of PI3K and Akt. Activated Akt, in turn, phosphorylates and inactivates GSK3β, a key regulator of apoptosis.[2][4] This cascade of events results in the upregulation of the anti-apoptotic protein Bcl-2 and the downregulation of the pro-apoptotic protein Bax, ultimately leading to a decrease in caspase-3 activity and a reduction in cardiomyocyte apoptosis.[3][4]

Quantitative Data on Anti-Apoptotic Effects

The cardioprotective effects of leonurine have been quantified in various preclinical models.

Parameter	Model	Treatment Group	Control Group	Percentage Change	p-value	Reference
Infarct Size (%)	Rat MI model	34.49 ± 1.19	43.66 ± 1.60	↓ 21.0%	<0.05	[5]
Apoptotic Cardiomyocytes (%)	Rat MI model	Significantly decreased	-	-	<0.05	[5]
Bcl-2/Bax Protein Ratio	Rat MI model	Significantly increased	-	-	<0.05	[4][5]
Cleaved Caspase-3 Protein Level	Rat MI model	Significantly decreased	-	-	<0.05	[3][4]

Table 1: Quantitative effects of leonurine on myocardial infarction and apoptosis markers.

Anti-Inflammatory Mechanisms

Chronic inflammation is a key driver in the pathogenesis of atherosclerosis and other cardiovascular diseases. Leonurine exhibits potent anti-inflammatory properties by targeting key inflammatory signaling pathways.

Inhibition of the NF-κB Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In endothelial cells, inflammatory stimuli like lipopolysaccharide (LPS) trigger the degradation of IκBα, leading to the nuclear translocation of the p65 subunit of NF-κB and subsequent transcription of pro-inflammatory genes.[1] Leonurine has been shown to inhibit this process by preventing the degradation of IκBα and reducing the phosphorylation and nuclear translocation of p65.[1][6] This leads to a downstream reduction in the expression of adhesion molecules (ICAM-1, VCAM-1), E-selectin, and pro-inflammatory cytokines.[1]

Quantitative Data on Anti-Inflammatory Effects

Parameter	Cell Model	Treatment	Result	Reference
ICAM-1, VCAM-1, E-selectin mRNA	HUVECs	Leonurine + LPS	Concentration-dependent attenuation	[1]
p65 Phosphorylation	Chondrocytes	Leonurine + IL-1β	Decreased phosphorylation	[5]
IκBα Degradation	HUVECs	Leonurine + LPS	Suppressed degradation	[1]

Table 2: Quantitative effects of leonurine on inflammatory markers.

Antioxidant Properties

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the antioxidant defense system, plays a crucial role in the development of various cardiovascular diseases. Leonurine has been shown to possess significant antioxidant properties.

Scavenging of Reactive Oxygen Species and Enhancement of Antioxidant Enzymes

Leonurine directly scavenges ROS and enhances the activity of endogenous antioxidant enzymes, including superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).[3][7] By bolstering the cellular antioxidant defense mechanisms, leonurine protects cardiomyocytes and endothelial cells from oxidative damage.[3]

Quantitative Data on Antioxidant Effects

Parameter	Model	Treatment Group	Control Group	Percentage Change	p-value	Reference
SOD Activity	Ischemic rat brain	Leonurine (high dose)	Ischemia	↑	<0.01	[8]
MDA Level	Ischemic rat brain	Leonurine (high dose)	Ischemia	↓ 23.83%	<0.01	[8]
ROS Level	OGD-treated PC12 cells	Leonurine (high dose)	OGD	↓ 4.34%	<0.01	[8]
GSH Content	Ischemic rat brain	Leonurine (high dose)	Ischemia	↑	<0.05	[8]

Table 3: Quantitative effects of leonurine on markers of oxidative stress.

Role in Atherosclerosis

Atherosclerosis is a chronic inflammatory disease characterized by the accumulation of lipids and fibrous elements in the large arteries. Leonurine has demonstrated anti-atherosclerotic effects through multiple mechanisms.

Inhibition of Foam Cell Formation and Regulation of Lipid Metabolism

Leonurine inhibits the formation of foam cells, a critical step in the development of atherosclerotic plaques, by reducing the uptake of oxidized low-density lipoprotein (ox-LDL) by macrophages.[9] It also regulates lipid metabolism by improving the plasma lipid profile, including reducing total cholesterol and LDL-C levels in animal models of atherosclerosis.[3]

Modulation of the AMPK Signaling Pathway

The AMP-activated protein kinase (AMPK) pathway is a key regulator of cellular energy homeostasis and has been implicated in the pathogenesis of atherosclerosis.[7][10] Leonurine has been shown to activate AMPK, which can lead to the inhibition of cholesterol synthesis and a reduction in inflammation within the arterial wall.[10]

Quantitative Data on Anti-Atherosclerotic Effects

Parameter	Model	Treatment Group	Control Group	Percentage Change	p-value	Reference
Atherosclerotic Plaque Area (%)	ApoE-/- mice	Significantly decreased	-	-	<0.05	[3]
Total Cholesterol (TC)	ApoE-/- mice	Significantly decreased	-	-	<0.01	[3]
LDL-Cholesterol (LDL-C)	ApoE-/- mice	Significantly decreased	-	-	<0.01	[3]
Foam Cell Formation	THP-1 macrophages	Significantly inhibited	-	-	<0.05	[9]

Table 4: Quantitative effects of leonurine on markers of atherosclerosis.

Experimental Protocols

Animal Model of Myocardial Infarction

• Animal Species: Male Sprague-Dawley rats.

• Procedure: The left anterior descending (LAD) coronary artery is ligated to induce myocardial infarction.

• Treatment: Leonurine hydrochloride (e.g., 15 mg/kg/day) is administered orally or via intraperitoneal injection.

• Assessment: Cardiac function is assessed by echocardiography. Infarct size is determined by TTC staining. Apoptosis is measured by TUNEL assay. Protein expression is analyzed by Western blotting.[5]

Western Blot Analysis

• Protein Extraction: Cardiac tissue or cultured cells are lysed in RIPA buffer.

• Protein Quantification: Protein concentration is determined using a BCA assay.

• Electrophoresis: Equal amounts of protein are separated by SDS-PAGE.

• Transfer: Proteins are transferred to a PVDF membrane.

• Blocking: The membrane is blocked with 5% non-fat milk in TBST.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies (e.g., anti-p-Akt, anti-Bcl-2, anti-Bax) overnight at 4°C.

• Secondary Antibody Incubation: The membrane is incubated with HRP-conjugated secondary antibodies.

• Detection: Protein bands are visualized using an ECL detection system.[8][11]

TUNEL Assay

• Tissue Preparation: Paraffin-embedded heart sections are deparaffinized and rehydrated.

• Permeabilization: Sections are treated with Proteinase K.

• Labeling: Sections are incubated with a mixture of terminal deoxynucleotidyl transferase (TdT) and biotin-dUTP.

• Detection: Labeled DNA fragments are detected using streptavidin-HRP and a suitable chromogen (e.g., DAB).

• Counterstaining: Nuclei are counterstained with hematoxylin.

• Analysis: Apoptotic cells are quantified by counting TUNEL-positive nuclei.[1][12]

Cell Culture and Foam Cell Formation Assay

• Cell Line: Human monocytic THP-1 cells or murine macrophage RAW264.7 cells.

• Differentiation: THP-1 monocytes are differentiated into macrophages using PMA.

• Induction of Foam Cells: Macrophages are incubated with ox-LDL (e.g., 50-100 µg/mL) for 24-48 hours.

• Treatment: Cells are pre-treated with various concentrations of leonurine.

• Assessment: Lipid accumulation is visualized by Oil Red O staining and quantified by measuring the absorbance of the extracted dye.[9][13]

Conclusion and Future Directions

Leonurine hydrochloride demonstrates a robust and multifaceted mechanism of action in the context of cardiovascular disease. Its ability to concurrently target apoptosis, inflammation, and oxidative stress through the modulation of key signaling pathways underscores its therapeutic potential. The quantitative data and detailed experimental protocols presented in this guide provide a solid foundation for further research and development. Future investigations should focus on clinical trials to validate these preclinical findings in human subjects and to explore the potential of leonurine as a standalone or adjunct therapy for a range of cardiovascular disorders. Furthermore, structure-activity relationship studies could lead to the development of even more potent and specific derivatives of leonurine, paving the way for a new class of cardioprotective agents.

References

• 1. pubcompare.ai [pubcompare.ai]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Leonurine Exerts Anti-Catabolic and Anti-Apoptotic Effects via Nuclear Factor kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) Signaling Pathways in Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of NF-κB p65 and strategies for therapeutic manipulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. PI3K/AKT signalling pathway panel (ab283852) | Abcam [abcam.com]
• 9. Ox-LDL Aggravates the Oxidative Stress and Inflammatory Responses of THP-1 Macrophages by Reducing the Inhibition Effect of miR-491-5p on MMP-9 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Preclinical and Clinical Antioxidant Effects of Natural Compounds against Oxidative Stress-Induced Epigenetic Instability in Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quantitative assessment of cardiac myocyte apoptosis in tissue sections using the fluorescence-based tunel technique enhanced with counterstains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. OXIDIZED LDL PHAGOCYTOSIS DURING FOAM CELL FORMATION IN ATHEROSCLEROTIC PLAQUES RELIES ON A PLD2-CD36 FUNCTIONAL INTERDEPENDENCE - PMC [pmc.ncbi.nlm.nih.gov]

The Neuroprotective Potential of Leonurine: A Pharmacological Deep Dive into its Central Nervous System Effects

For Immediate Release

This technical guide provides an in-depth analysis of the pharmacological effects of Leonurine, a primary active alkaloid derived from Herba Leonuri (Motherwort), on the central nervous system (CNS). Synthesizing current research, this document details the neuroprotective mechanisms of Leonurine across various CNS disorders, including ischemic stroke, Alzheimer's disease, Parkinson's disease, and depression. It is intended for researchers, scientists, and drug development professionals investigating novel therapeutic avenues for neurological diseases.

Leonurine (also known as SCM-198) has garnered significant attention for its multifaceted biological activities, which include anti-inflammatory, antioxidant, and anti-apoptotic properties.[1][2] These effects are attributed to its modulation of key signaling pathways within the CNS, offering a promising therapeutic profile for conditions characterized by neuronal damage and degeneration.

Pharmacological Effects on the Central Nervous System

Neuroprotection in Ischemic Stroke

Ischemic stroke, a leading cause of long-term disability and mortality, is a primary focus of Leonurine research.[3] Studies have demonstrated that Leonurine can mitigate the neuronal damage caused by cerebral ischemia-reperfusion injury.[4] Its neuroprotective effects in this context are attributed to several mechanisms:

• Alleviation of Oxidative Stress: Leonurine has been shown to reduce the excessive production of reactive oxygen species (ROS) that occurs after an ischemic event.[4][5] It achieves this by activating the Nrf-2 pathway, which upregulates the expression of antioxidant enzymes.[6]

• Anti-inflammatory Action: The compound inhibits inflammatory responses in the brain following a stroke.[5]

• Anti-apoptotic Effects: Leonurine helps to prevent neuronal cell death by modulating the expression of apoptosis-related proteins such as Bax and Bcl-2.[4]

• Protection of the Blood-Brain Barrier (BBB): Leonurine has been found to protect the integrity of the BBB by regulating the HDAC4/NOX4/MMP-9 signaling pathway.[1][3][7]

Therapeutic Potential in Alzheimer's Disease

In the context of Alzheimer's disease, a progressive neurodegenerative disorder, Leonurine has shown promise in preclinical models.[8][9][10][11] Its therapeutic potential stems from its ability to:

• Improve Cognitive Function: Studies in animal models of Alzheimer's have shown that Leonurine treatment can markedly improve cognitive function.[8][9][11]

• Reduce Amyloid-Beta (Aβ) Levels: Leonurine has been observed to reduce the levels of Aβ1-40 and Aβ1-42, key components of the amyloid plaques characteristic of Alzheimer's disease.[9][11]

• Combat Oxidative Stress: By activating the Nrf-2 signaling pathway, Leonurine alleviates oxidative stress, a significant contributor to the pathology of Alzheimer's.[8][9][11][12]

• Inhibit Neuroinflammation: Leonurine can inhibit the overactivation of microglia, the primary immune cells of the CNS, thereby reducing neuroinflammation.[1][13]

Neuroprotective Effects in Parkinson's Disease

Leonurine has also been investigated for its potential in treating Parkinson's disease, a neurodegenerative disorder affecting motor function. Its neuroprotective effects in this context are linked to:

• Antioxidant Stress Response: Leonurine plays a crucial role in mitigating oxidative stress, a key factor in the degeneration of dopaminergic neurons in Parkinson's disease.[13]

• Anti-apoptotic Activity: It has been shown to increase the ratio of Bcl-2/Bax, indicating an anti-apoptotic effect that could protect neurons from dying.[13]

Antidepressant-like Effects

Beyond neurodegenerative diseases, Leonurine has demonstrated potential as an antidepressant. Research has shown that it can:

• Alleviate Depressive Behaviors: In animal models of depression, Leonurine has been shown to alleviate depression-like behaviors.[14]

• Modulate Neurotransmitter Levels: It can increase the levels of key monoamine neurotransmitters such as serotonin (5-HT), norepinephrine (NE), and dopamine (DA).[13]

• Inhibit Neuroinflammation: Leonurine's antidepressant effects are also linked to its ability to inhibit neuroinflammation by suppressing the activation of the NF-κB signaling pathway.[13][14]

Quantitative Data Summary

The following table summarizes quantitative data from various studies on the effects of Leonurine on the central nervous system.

CNS Condition	Model	Dosage	Key Findings	Reference
Ischemic Stroke	PC12 cells (in vitro)	50, 100, 200 μg/mL	Dose-dependently decreased ROS and MDA levels; increased SOD activity and GSH content.	[15]
Ischemic Stroke	PC12 cells (in vitro)	200 μg/mL	Reduced NO/NOS production and cell apoptosis.	[15]
Depression	Chronic Mild Stress (CMS) mice	30, 60 mg/kg	60 mg/kg significantly downregulated proinflammatory cytokines (IL-1β, IL-6, TNF-α).	[14]
Depression	Corticosterone-induced PC12 cells	60 μM	Maximal prosurvival effect and increased neurite outgrowth.	[16]
Alzheimer's Disease	APP/PS1 mice	Not specified	Markedly improved cognitive functions and reduced Aβ1-40 and Aβ1-42 levels.	[9][11]
Parkinson's Disease	6-OHDA-induced SH-SY5Y cells	Not specified	Reduced cell death by up-regulating SOD and reducing ROS.	[1]

Key Signaling Pathways

The neuroprotective effects of Leonurine are mediated through its interaction with several key intracellular signaling pathways.

Caption: Key signaling pathways modulated by Leonurine leading to neuroprotection.

Experimental Protocols

The following provides an overview of a typical experimental protocol used to assess the neuroprotective effects of Leonurine in an in vivo model of ischemic stroke.

Caption: A typical experimental workflow for evaluating Leonurine in a rodent MCAO model.

Middle Cerebral Artery Occlusion (MCAO) Model

A commonly used animal model to mimic ischemic stroke is the transient or permanent middle cerebral artery occlusion (MCAO) model in rats or mice.[3][4][6][7]

• Animals: Male Sprague-Dawley rats or ICR mice are frequently used.

• Procedure: The middle cerebral artery is occluded for a specific duration (e.g., 90 minutes) followed by reperfusion.[7] A sham operation is performed on the control group.

• Leonurine Administration: Leonurine is typically administered via intraperitoneal injection or intragastric administration at various doses before or after the MCAO procedure.[6]

• Outcome Measures:

  • Neurological Deficit Scoring: To assess the extent of neurological impairment.[6][7]

  • Infarct Volume Measurement: Brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.[7]

  • Biochemical Assays: Brain tissue is homogenized to measure levels of oxidative stress markers (e.g., ROS, MDA, SOD, GSH), inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6), and apoptosis-related proteins (e.g., Bax, Bcl-2) using techniques like ELISA, Western blotting, and RT-PCR.[4][6]

  • Histological Analysis: Brain sections are stained (e.g., with Nissl or TUNEL) to evaluate neuronal damage and apoptosis.[4]

In Vitro Oxygen-Glucose Deprivation/Reperfusion (OGD/R) Model

To study the direct effects of Leonurine on neuronal cells, an in vitro model of ischemia is often employed.

• Cell Lines: PC12 cells or primary neuronal cultures are commonly used.[15]

• Procedure: Cells are subjected to oxygen-glucose deprivation (OGD) for a period, followed by reoxygenation to mimic ischemia-reperfusion.

• Leonurine Treatment: Leonurine is added to the cell culture medium at different concentrations before, during, or after OGD.[15]

• Outcome Measures: Cell viability assays (e.g., MTT), measurement of ROS production, and analysis of protein expression (e.g., Western blotting) are performed to assess the protective effects of Leonurine.[15]

Conclusion and Future Directions

The existing body of research strongly suggests that Leonurine is a promising candidate for the development of novel therapeutics for a range of CNS disorders. Its ability to target multiple pathological pathways, including oxidative stress, inflammation, and apoptosis, underscores its potential as a broad-spectrum neuroprotective agent.

While preclinical studies have been encouraging, further research is warranted. Future investigations should focus on:

• Pharmacokinetics and Bioavailability: Optimizing the delivery of Leonurine to the CNS is crucial for its therapeutic efficacy.[2]

• Clinical Trials: Rigorous clinical trials are necessary to establish the safety and efficacy of Leonurine in human patients.

• Structural Modifications: Exploring structural modifications of the Leonurine molecule could lead to the development of derivatives with enhanced potency and improved pharmacokinetic profiles.[2]

References

• 1. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel Therapeutic Effects of Leonurine On Ischemic Stroke: New Mechanisms of BBB Integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuroprotective effects of leonurine on ischemia/reperfusion-induced mitochondrial dysfunctions in rat cerebral cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BIO-Byword [bbwpublisher.com]
• 6. Protective effects of leonurine against ischemic stroke in mice by activating nuclear factor erythroid 2-related factor 2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Leonurine Alleviates Cognitive Dysfunction and Reduces Oxidative Stress by Activating Nrf-2 Pathway in Alzheimer’s Disease Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. dovepress.com [dovepress.com]
• 11. Leonurine Alleviates Cognitive Dysfunction and Reduces Oxidative Stress by Activating Nrf-2 Pathway in Alzheimer's Disease Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. mdpi.com [mdpi.com]
• 16. Leonurine promotes neurite outgrowth and neurotrophic activity by modulating the GR/SGK1 signaling pathway in cultured PC12 cells - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery and Isolation of Leonurine Hydrochloride from Leonurus japonicus

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of the discovery, isolation, purification, and characterization of leonurine hydrochloride, a primary bioactive alkaloid derived from Leonurus japonicus (Chinese Motherwort). The document details historical context, modern experimental protocols, quantitative analysis, and the compound's interaction with key cellular signaling pathways.

Introduction and Historical Context

Leonurus japonicus, a member of the Lamiaceae family, has a long history of use in traditional medicine for treating gynecological and cardiovascular disorders.[1][2] The primary active metabolite responsible for many of its therapeutic effects is the unique alkaloid, leonurine.[1][2] Leonurine was first isolated in 1930.[1] Subsequent research, notably in 1976, further refined its extraction from dried or fresh leaves and began to uncover its pharmacological activities, such as promoting uterine contractions.[1] Structurally, it is a pseudoalkaloid, an acylguanidino derivative of syringic acid and 4-guanidino-n-butanol.[3][4] Modern research has expanded its known bioactivities to include anti-inflammatory, antioxidant, anti-apoptotic, and neuroprotective properties, making it a compound of significant interest for drug development.[5][6]

Extraction and Isolation Methodologies

The extraction and isolation of leonurine from L. japonicus have evolved from classical solvent-based methods to more efficient chromatographic techniques. The concentration of leonurine in the plant material is relatively low, typically ranging from 0.02% to 0.12% in fresh Leonurus and between 0.001% and 0.049% in dried aerial parts.[1][2][7][8]

Classical Solvent Extraction and Purification

An early, established method involves multi-step solvent extraction and column chromatography.

Experimental Protocol:

• Initial Extraction: Comminuted dried or fresh plant material is extracted in an acidic methanol solution (e.g., 1% HCl in methanol) at a low temperature using a rotary evaporator.[1]

• Sequential Solvent Extraction: The initial extract is further processed through sequential extractions with hydrochloric acid, diethyl ether, and ethanol to partition and concentrate the alkaloid fraction.[1]

• Column Chromatography: The concentrated extract is subjected to column chromatography for separation and purification. Typical stationary phases include alumina and Sephadex G-25.[1]

• Final Product: Eluted fractions containing leonurine are combined, concentrated, and dried to yield the final product.[1]

High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is a more rapid and efficient method for isolating leonurine with high purity from the crude plant extract.[5]

Experimental Protocol:

• Crude Extract Preparation: A crude extract is first obtained from the plant material, typically from an n-butanol fraction.[5]

• HSCCC System Preparation: A two-phase solvent system is prepared. A commonly used system is ethyl acetate-n-butanol-water in a 3:2:5 volume ratio.[5] The lower aqueous phase is used as the mobile phase, and the upper organic phase serves as the stationary phase.[5]

• Separation: The crude extract (e.g., 2.48 g) is injected into the equilibrated HSCCC system.[5] The apparatus is operated at a specific rotational speed (e.g., 850 rpm) and a constant flow rate (e.g., 2.2 mL/min).[5]

• Fraction Collection: The eluate is monitored with a UV detector at 277 nm, and fractions containing the target compound are collected.[3][5]

• Purification and Yield: The collected fractions are combined and concentrated to yield high-purity leonurine.[5]

Other Methodologies

• Ultrasonic-Assisted Extraction (UAE): This technique uses acidic ionic liquids and ultrasound to shorten extraction times and reduce the use of organic solvents.[1][6]

• Reflux Extraction: Methods using boiling water or ethanol under reflux have also been reported, often followed by purification via HPLC.[6][7]

Quantitative Data and Purity Analysis

The efficiency of different isolation protocols varies significantly. The resulting purity is typically assessed using High-Performance Liquid Chromatography (HPLC).

Table 1: Comparison of Leonurine Isolation Protocols

Methodology	Starting Material	Solvent System / Key Technology	Yield	Purity	Reference
Classical Solvent Extraction	Dried/Fresh Leaves	Acidic Methanol, HCl, Ether, Ethanol, Column Chromatography	~50 mg/kg	Not Specified	[1]
Ethanol Reflux Extraction	100 g Dry Plant	95% Ethanol	0.15 mg/g	Not Specified	[6]
Boiling Water Reflux	6 g Plant Powder	Boiling Water, HPLC Purification	~3 mg (0.5 mg/g)	>95% (Assumed)	[6][7]
HSCCC	2.48 g Crude Extract	Ethyl acetate-n-butanol-water (3:2:5)	68 mg	~96.2%	[5]

Table 2: Analytical Parameters for Leonurine Hydrochloride

Parameter	Value / Method	Reference
Chemical Formula	C₁₄H₂₂ClN₃O₅	[9]
Molecular Weight	347.796 g/mol	[9]
Purity Analysis	HPLC-DAD or HPLC-ELSD	[9]
Structural Identification	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)	[1][9]
HPLC Wavelength	277 nm	[3][5][10]
Commercially Available Purity	95% - 99%	[9]

Experimental and Logical Workflows

The following diagrams illustrate the workflows for the classical and modern isolation of leonurine.

References

• 1. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology [frontiersin.org]
• 3. Standardization of Leonurus sibiricus L. aerial part and capillary electrophoresis quantitative analysis of its leonurine content - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leonurine - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Natural products in drug discovery and development: Synthesis and medicinal perspective of leonurine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. nottingham-repository.worktribe.com [nottingham-repository.worktribe.com]
• 9. CAS 24735-18-0 | Leonurine Hydrochloride [phytopurify.com]
• 10. Inhibitory Effects of Standardized Leonurus japonicus Extract and Its Bioactive Leonurine on TNF-α-Induced Muscle Atrophy in L6 Myotubes - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Anti-inflammatory Properties of Leonurine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leonurine hydrochloride, a synthetic compound derived from an active alkaloid in Leonurus cardiaca (motherwort), has garnered significant attention for its diverse pharmacological activities, including potent anti-inflammatory effects. This technical guide provides an in-depth overview of the in vitro anti-inflammatory properties of leonurine hydrochloride, focusing on its mechanisms of action, supported by quantitative data and detailed experimental protocols. This document is intended to serve as a comprehensive resource for researchers and professionals in drug discovery and development exploring the therapeutic potential of leonurine hydrochloride.

Core Anti-inflammatory Mechanisms

Leonurine hydrochloride exerts its anti-inflammatory effects primarily through the modulation of key signaling pathways and the inhibition of pro-inflammatory mediators. In vitro studies have consistently demonstrated its ability to interfere with inflammatory cascades in various cell types, including chondrocytes, endothelial cells, and macrophages.

Data Summary: In Vitro Inhibition of Inflammatory Mediators

The following table summarizes the quantitative data on the inhibitory effects of leonurine hydrochloride on various inflammatory markers from in vitro studies.

Cell Type	Inflammatory Stimulus	Mediator Inhibited	Concentration of Leonurine HCl	Observed Effect	Citation(s)
Murine Chondrocytes	IL-1β	Nitric Oxide (NO)	5, 10, 20 µM	Dose-dependent inhibition of NO production.	[1]
Murine Chondrocytes	IL-1β	Prostaglandin E2 (PGE2)	5, 10, 20 µM	Significant reduction in PGE2 levels.	[1]
Murine Chondrocytes	IL-1β	TNF-α	5, 10, 20 µM	Dose-dependent decrease in TNF-α production.	[1]
Murine Chondrocytes	IL-1β	IL-6	5, 10, 20 µM	Significant inhibition of IL-6 secretion.	[1]
Human Trophoblast Cells	Lipopolysaccharide (LPS)	TNF-α	5, 10, 20 µM	Gradual decrease in TNF-α levels with increasing concentrations.	[2]
Human Trophoblast Cells	Lipopolysaccharide (LPS)	IL-1β	5, 10, 20 µM	Dose-dependent reduction in IL-1β levels.	[2]
Human Trophoblast Cells	Lipopolysaccharide (LPS)	IL-6	5, 10, 20 µM	Concentration-dependent decrease in IL-6 secretion.	[2]
Rat Chondrocytes	TNF-α	MMP-1, MMP-3, MMP-13, IL-6, ADAMTS-5	Not specified	Significant suppression of gene and protein expression.	[3]
Human Umbilical Vein Endothelial Cells (HUVECs)	TNF-α	ICAM-1, VCAM-1, COX-2, MCP-1	Not specified	Blocked mRNA and protein expression.	[4][5]
HL-60 Cells	-	Cell Viability (IC50)	28.6 µM (24h), 11.3 µM (48h)	Inhibition of cell viability.	[6]
U-937 Cells	-	Cell Viability (IC50)	17.5 µM (24h), 9.0 µM (48h)	Inhibition of cell viability.	[6]
K562 Cells	-	Cell Viability (IC50)	0.773 mM (24h)	Inhibition of cell viability.	[6]
KU812 Cells	-	Cell Viability (IC50)	0.882 mM (24h)	Inhibition of cell viability.	[6]

Key Signaling Pathways Modulated by Leonurine Hydrochloride

Leonurine hydrochloride's anti-inflammatory activity is underpinned by its ability to modulate critical intracellular signaling pathways.

Nuclear Factor-kappa B (NF-κB) Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response. Leonurine hydrochloride has been shown to inhibit NF-κB activation in various cell types.[1][3][4] This inhibition is primarily achieved by preventing the degradation of IκBα, which in turn sequesters the p65 subunit of NF-κB in the cytoplasm, thereby blocking its nuclear translocation and subsequent transcription of pro-inflammatory genes.[4]

References

• 1. Leonurine attenuates lipopolysaccharide-induced inflammatory responses in human endothelial cells: involvement of reactive oxygen species and NF-κB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of potential TNF-α inhibitors: from in silico to in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leonurine inhibits IL-1β induced inflammation in murine chondrocytes and ameliorates murine osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Leonurine protects against tumor necrosis factor-α-mediated inflammation in human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of Leonurine in Leonurus Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthesis of leonurine, the primary bioactive alkaloid in Leonurus species, commonly known as motherwort. Understanding this pathway is crucial for the quality control of herbal medicines, synthetic biology applications, and the development of novel therapeutics. This document synthesizes current multi-omics research to present a comprehensive overview of the key enzymatic steps, precursor molecules, and regulatory aspects of leonurine production in plants.

Introduction to Leonurine

Leonurine is an alkaloid unique to the Leonurus genus, recognized for its wide range of pharmacological activities, including cardiovascular protection, anti-inflammatory, and neuroprotective effects.[1][2][3] Its therapeutic potential has spurred research into its natural biosynthesis to ensure a consistent and high-quality supply for medicinal purposes. Recent advancements in genomics, transcriptomics, and metabolomics have been pivotal in elucidating the complete biosynthetic pathway of this important compound.

The Leonurine Biosynthesis Pathway

The biosynthesis of leonurine is a multi-step process that involves the convergence of two distinct metabolic pathways, originating from the amino acid arginine and the phenolic compound syringic acid. The key enzymatic players in this pathway are Arginine Decarboxylase (ADC), Uridine Diphosphate Glucosyltransferase (UGT), and Serine Carboxypeptidase-Like (SCPL) acyltransferase.[1][2][4][5]

The proposed pathway can be summarized as follows:

• Guanidinobutanol Formation: The pathway initiates with the decarboxylation of arginine, catalyzed by Arginine Decarboxylase (ADC) . This is followed by subsequent amine oxidation and aldehyde reduction steps to produce guanidinobutanol.[1][2]

• Syringic Acid Activation: In a parallel branch, syringic acid is activated by UDP-glucosyltransferase (UGT) , which attaches a glucose molecule to form syringoyl glucose.[1][2]

• Final Condensation: The final and crucial step is the condensation of guanidinobutanol and syringoyl glucose. This reaction is catalyzed by a Serine Carboxypeptidase-Like (SCPL) acyltransferase , yielding leonurine.[1][2][4][5]

Research suggests that the initial steps of guanidinobutanol and syringoyl glucose synthesis likely occur in the cytoplasm, while the final condensation to leonurine takes place in the vacuole.[1][2]

Visualization of the Leonurine Biosynthesis Pathway

Caption: The biosynthetic pathway of leonurine from arginine and syringic acid.

Quantitative Analysis of Leonurine and its Precursors

Quantitative data from comparative studies of high-leonurine producing Leonurus japonicus and low-producing Leonurus sibiricus have been instrumental in identifying the key biosynthetic genes.

Species	Tissue	Leonurine Content (mg/g DW)
Leonurus japonicus	Aerial Parts	0.1 - 1.04 (variable)
Leonurus sibiricus	Aerial Parts	Not detectable - very low
Leonurus cardiaca	Aerial Parts	Not detectable

Data compiled from multiple sources indicating typical ranges.[6][7]

Key Enzymes in Leonurine Biosynthesis

Multi-omics approaches have identified the specific enzymes responsible for the key steps in leonurine formation. The differential expression of the genes encoding these enzymes between high and low leonurine-producing species provides strong evidence for their role in the pathway.

Enzyme	Gene Family	Proposed Function
Arginine Decarboxylase (ADC)	ADC	Catalyzes the initial step in the conversion of arginine to guanbutol.
UDP-glucosyltransferase (UGT)	UGT	Activates syringic acid to form syringoyl glucose.
Serine Carboxypeptidase-Like (SCPL) Acyltransferase	SCPL	Catalyzes the final condensation of guanbutol and syringoyl glucose to form leonurine.

The evolution of a specific UGT-SCPL gene cluster through gene duplication and neofunctionalization in L. japonicus is thought to be a key factor in its ability to accumulate high levels of leonurine.[4]

Experimental Protocols

The elucidation of the leonurine biosynthetic pathway has relied on a combination of cutting-edge analytical and molecular biology techniques. Below are generalized protocols for the key experiments.

Metabolite Extraction and Analysis

A broad-target metabolome analysis is employed to identify and quantify leonurine and its precursors in different Leonurus species and tissues.

Protocol:

• Sample Preparation: Freeze-dry plant tissues and grind them into a fine powder.

• Extraction: Extract a precise weight of the powdered sample with a 70% methanol solution containing an internal standard. Vortex and sonicate the mixture.

• Centrifugation: Centrifuge the extract to pellet debris.

• Analysis: Analyze the supernatant using a Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) system.

• Quantification: Identify and quantify metabolites by comparing with a reference database and the internal standard.

RNA Sequencing and Gene Expression Analysis

Transcriptome analysis is used to compare gene expression profiles between high and low leonurine-producing species to identify candidate genes involved in biosynthesis.

Protocol:

• RNA Extraction: Isolate total RNA from fresh plant tissues using a commercial kit.

• Library Preparation: Construct sequencing libraries from the extracted RNA.

• Sequencing: Perform high-throughput sequencing on an Illumina platform.

• Data Analysis: Assemble the transcriptome de novo or map reads to a reference genome. Calculate gene expression levels (e.g., as Fragments Per Kilobase of transcript per Million mapped reads - FPKM).

• Differential Expression Analysis: Identify genes that are significantly up- or down-regulated between samples.

Enzyme Activity Assays

In vitro assays are performed to confirm the function of candidate enzymes identified through transcriptomics.

Protocol (for SCPL Acyltransferase):

• Protein Expression: Clone the candidate SCPL gene into an expression vector and express the recombinant protein in a suitable host (e.g., E. coli or yeast).

• Protein Purification: Purify the recombinant protein using affinity chromatography.

• Enzyme Reaction: Incubate the purified enzyme with the substrates (guanbutol and syringoyl glucose) in a suitable reaction buffer.

• Product Detection: Stop the reaction and analyze the products by LC-MS to detect the formation of leonurine.

Experimental Workflow Visualization

References

• 1. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology [frontiersin.org]
• 3. Research progress on molecular mechanism and future perspectives of leonurine [journal.hep.com.cn]
• 4. Multiomics analyses of two Leonurus species illuminate leonurine biosynthesis and its evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Leonurine hydrochloride for neuroprotection in ischemic stroke models

An In-depth Technical Guide for Researchers and Drug Development Professionals

Leonurine hydrochloride (LH), an active alkaloid compound derived from Herba Leonuri (Chinese Motherwort), is emerging as a promising therapeutic candidate for neuroprotection in the context of ischemic stroke.[1][2] Extensive preclinical research in various ischemic stroke models has demonstrated its capacity to mitigate neuronal damage through a multifaceted mechanism of action, primarily centered on combating oxidative stress, inhibiting apoptosis, and modulating key signaling pathways.[3][4] This document provides a comprehensive overview of the quantitative data, experimental protocols, and molecular pathways associated with the neuroprotective effects of leonurine.

Quantitative Efficacy in Preclinical Stroke Models

The neuroprotective potential of leonurine has been quantified across several key outcome measures in rodent models of ischemic stroke. Treatment with leonurine has been shown to significantly reduce the volume of infarcted brain tissue and improve neurological function.

Parameter	Animal Model	Leonurine HCl Dose/Regimen	Result	Reference
Infarct Volume	pMCAO Mice	10 mg/kg (i.p.) 2h post-pMCAO	55.5% reduction (24.06% vs 54.05% in vehicle)	[5][6]
Infarct Volume	tMCAO Rats	(Dose not specified) 0.5h post-reperfusion	65.5% reduction (13.13% vs 38.00% in vehicle)	[7][8]
Neurological Deficit Score	pMCAO Mice	10 mg/kg (i.p.) 2h post-pMCAO	Significant improvement at 24h post-pMCAO	[5][9]
Neurological Deficit Score	tMCAO Rats	(Dose not specified) post-reperfusion	Significant improvement at 24, 48, and 72h	[7][8]
Nuclear Nrf-2 Protein	pMCAO Mice	10 mg/kg (i.p.) 2h post-pMCAO	66% increase vs vehicle group (0.78 vs 0.47 relative expression)	[5]
Bcl-2/Bax Ratio	MCAO Rats / OGD PC12 Cells	Various	Increased Bcl-2 (anti-apoptotic) and decreased Bax (pro-apoptotic) expression	[2][5][10]
Reactive Oxygen Species (ROS)	MCAO Rats	Pretreatment for 7 days	Decreased ROS levels in mitochondria of ischemic cortex	[2][4]
Blood-Brain Barrier (BBB) Integrity	tMCAO Rats	Post-reperfusion	Reduced Evans Blue leakage and brain water content	[7]

pMCAO: permanent Middle Cerebral Artery Occlusion; tMCAO: transient Middle Cerebral Artery Occlusion; i.p.: intraperitoneal; OGD: Oxygen-Glucose Deprivation.

Core Experimental Protocols

The majority of in vivo studies evaluating leonurine's efficacy utilize the Middle Cerebral Artery Occlusion (MCAO) model in rats or mice, which effectively mimics the pathophysiology of focal ischemic stroke in humans.

Middle Cerebral Artery Occlusion (MCAO) Model

• Objective: To induce a focal cerebral ischemic injury.

• Procedure:

  • Anesthesia: Animals (e.g., male Sprague-Dawley rats or ICR mice) are anesthetized, typically with an intraperitoneal injection of a suitable anesthetic agent.

  • Surgical Exposure: A midline neck incision is made, and the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are carefully isolated.

  • Occlusion: A specialized nylon monofilament with a rounded tip is introduced into the ECA lumen, advanced past the carotid bifurcation into the ICA, until it obstructs the origin of the Middle Cerebral Artery (MCA). Occlusion is often verified by a drop in cerebral blood flow measured by laser Doppler flowmetry.

  • Reperfusion (for tMCAO): For transient models (tMCAO), the filament is withdrawn after a defined period (e.g., 90 minutes) to allow for blood flow restoration. For permanent models (pMCAO), the filament is left in place.[7][9]

  • Closure: The surgical site is closed, and the animal is allowed to recover.

Drug Administration

• Route: Leonurine hydrochloride is typically administered via intraperitoneal (i.p.) injection or oral gavage.[4][9]

• Timing: Both pretreatment (prophylactic) and post-treatment (therapeutic) regimens have been explored.[2][9] Therapeutic window studies show efficacy when administered as early as 30 minutes to 2 hours post-ischemic event.[7][9]

Outcome Assessment

• Infarct Volume Measurement: 24 to 72 hours post-MCAO, brains are harvested, sectioned, and stained with 2,3,5-triphenyltetrazolium chloride (TTC). Viable tissue stains red, while the infarcted (damaged) tissue remains unstained (pale white), allowing for quantification of the infarct volume.[6][7]

• Neurological Deficit Scoring: A battery of behavioral tests is used to assess motor, sensory, and reflex functions. Scores are assigned based on the severity of the observed deficits.[4][5]

• Molecular Analysis: Brain tissue from the ischemic penumbra is collected for analysis. Techniques include:

  • Western Blotting: To quantify the expression levels of key proteins in signaling pathways (e.g., Nrf2, Bcl-2, Bax, Akt).[2][5]

  • Immunohistochemistry/Immunofluorescence: To localize the expression of proteins within different cell types (neurons, astrocytes).[5]

  • ELISA/Biochemical Assays: To measure levels of oxidative stress markers (e.g., ROS, MDA, SOD, GSH).[1][5]

Caption: A typical experimental workflow for evaluating leonurine in an MCAO stroke model.

Key Neuroprotective Signaling Pathways

Leonurine exerts its neuroprotective effects by modulating multiple interconnected signaling pathways. The primary mechanisms involve enhancing the endogenous antioxidant response and inhibiting apoptosis.

Nrf2-Mediated Antioxidant Response

A major mechanism of leonurine's action is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[5][9]

• Mechanism: Under ischemic conditions, oxidative stress increases. Leonurine promotes the translocation of Nrf2 into the nucleus.[5] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes.

• Downstream Effects: This leads to the upregulation of a suite of protective enzymes, including superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GSH-Px).[5][9] These enzymes neutralize harmful reactive oxygen species (ROS), thereby reducing oxidative damage to neurons.[4][5] Studies have shown that the neuroprotective effects of leonurine are significantly diminished in Nrf2 knockout mice, confirming the critical role of this pathway.[5]

Caption: Leonurine activates the Nrf2 antioxidant pathway to confer neuroprotection.

Anti-Apoptotic Mechanisms via PI3K/Akt and Bcl-2 Family Modulation

Leonurine effectively inhibits the programmed cell death (apoptosis) of neurons, which is a major contributor to brain damage following a stroke.[2][3]

• PI3K/Akt Pathway: Leonurine has been shown to activate the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[11][12] Phosphorylated (activated) Akt is a crucial pro-survival kinase that, in turn, phosphorylates and inactivates several pro-apoptotic targets.[12]

• Bcl-2 Family Regulation: A key consequence of Akt activation and other leonurine-mediated effects is the regulation of the Bcl-2 family of proteins.[2][10] Leonurine treatment leads to an increased expression of the anti-apoptotic protein Bcl-2 and a decreased expression of the pro-apoptotic protein Bax.[2][12] This shift in the Bcl-2/Bax ratio prevents the release of cytochrome c from the mitochondria, a critical step in the intrinsic apoptotic cascade, thereby preserving neuronal viability.[3][13]

Caption: Leonurine inhibits apoptosis via PI3K/Akt activation and Bcl-2/Bax modulation.

Conclusion

Leonurine hydrochloride demonstrates significant neuroprotective activity in preclinical models of ischemic stroke. Its efficacy is supported by quantitative reductions in infarct volume and improvements in neurological outcomes. The underlying mechanisms are robust, involving the potent activation of the Nrf2 antioxidant pathway and the inhibition of neuronal apoptosis through modulation of the PI3K/Akt pathway and the Bcl-2 family of proteins. These findings establish leonurine as a strong candidate for further investigation and development as a therapeutic agent for ischemic stroke.

References

• 1. Leonurine Reduces Oxidative Stress and Provides Neuroprotection against Ischemic Injury via Modulating Oxidative and NO/NOS Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotective effects of leonurine on ischemia/reperfusion-induced mitochondrial dysfunctions in rat cerebral cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BIO-Byword [bbwpublisher.com]
• 4. Leonurine protects middle cerebral artery occluded rats through antioxidant effect and regulation of mitochondrial function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protective effects of leonurine against ischemic stroke in mice by activating nuclear factor erythroid 2‐related factor 2 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Novel Therapeutic Effects of Leonurine On Ischemic Stroke: New Mechanisms of BBB Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Protective effects of leonurine against ischemic stroke in mice by activating nuclear factor erythroid 2-related factor 2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Leonurine Reduces Oxidative Stress and Provides Neuroprotection against Ischemic Injury via Modulating Oxidative and NO/NOS Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Leonurine Ameliorates Oxidative Stress and Insufficient Angiogenesis by Regulating the PI3K/Akt-eNOS Signaling Pathway in H2O2-Induced HUVECs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Leonurine protects cardiac function following acute myocardial infarction through anti-apoptosis by the PI3K/AKT/GSK3β signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Neuroprotective Effects of Leonurine on Ischemia/Reperfusion-Induced Mitochondrial Dysfunctions in Rat Cerebral Cortex [jstage.jst.go.jp]

The Alkaloid Leonurine: A Multifaceted Approach to Combating Cancer

An In-depth Technical Guide on its Antitumor Mechanisms in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Abstract

Leonurine, a distinctive alkaloid derived from the plant Leonurus japonicus (Chinese Motherwort), has garnered significant attention in oncological research for its broad-spectrum antitumor activities.[1][2] This technical guide provides a comprehensive overview of the molecular mechanisms through which leonurine exerts its anticancer effects across various cancer cell lines. It delves into the intricate signaling pathways modulated by this natural compound, leading to the inhibition of cancer cell proliferation, induction of programmed cell death, and suppression of metastasis. This document summarizes key quantitative data, outlines detailed experimental protocols, and presents visual representations of the underlying molecular interactions to serve as a valuable resource for researchers and professionals in the field of drug discovery and development.

Introduction

Cancer remains a formidable global health challenge, necessitating the exploration of novel therapeutic agents with high efficacy and minimal side effects.[1] Natural products have historically been a rich source of anticancer compounds.[1] Leonurine has emerged as a promising candidate, demonstrating a range of biological activities, including anti-inflammatory, antioxidant, and potent antitumor properties.[2][3] Its multifaceted impact on cancer cells involves the modulation of critical signaling pathways that govern cell survival, proliferation, and death.[2][4] This guide synthesizes the current understanding of leonurine's antitumor mechanisms, providing a technical foundation for further investigation and potential clinical translation.[1][5]

Core Antitumor Mechanisms of Leonurine

Leonurine's anticancer effects are not attributed to a single mode of action but rather to a coordinated influence on multiple cellular processes. The primary mechanisms include the induction of apoptosis and autophagy, inhibition of cell proliferation and metastasis, and induction of cell cycle arrest.[2][6]

Induction of Apoptosis and Autophagy

Leonurine has been shown to trigger programmed cell death in cancer cells through both intrinsic and extrinsic apoptotic pathways.[1] A key indicator of apoptosis is the increase in the Bax/Bcl-2 ratio, which leonurine has been demonstrated to enhance.[1][7] This leads to the release of cytochrome c from the mitochondria and the subsequent activation of caspase-9 and caspase-3, culminating in apoptotic cell death.[1][7][8] Furthermore, leonurine can induce apoptosis through the generation of reactive oxygen species (ROS) and the loss of mitochondrial membrane potential.[7][8]

In addition to apoptosis, leonurine can also induce autophagy in some cancer cell lines.[2][6] This is evidenced by the formation of autophagosomes and increased levels of LC3-II, a key marker of autophagy.[2]

Inhibition of Cell Proliferation and Metastasis

A fundamental aspect of leonurine's antitumor activity is its ability to inhibit the uncontrolled proliferation of cancer cells.[1][2] This is achieved through the modulation of signaling pathways that are crucial for cell growth and survival.[9]

Moreover, leonurine has demonstrated significant anti-metastatic effects.[2] It can inhibit the invasion and migration of cancer cells by downregulating the activity of matrix metalloproteinases (MMPs), which are enzymes responsible for degrading the extracellular matrix.[2]

Induction of Cell Cycle Arrest

Leonurine can halt the progression of the cell cycle, thereby preventing cancer cells from dividing and proliferating.[1][2] It has been observed to induce cell cycle arrest at the G1 or G2/M phases in different cancer cell lines.[1][2][10] This is often accompanied by the downregulation of key cell cycle regulatory proteins such as cyclin-dependent kinases (CDKs) and cyclins.[1][2]

Key Signaling Pathways Modulated by Leonurine

The antitumor effects of leonurine are orchestrated through its interaction with several critical intracellular signaling pathways.

PI3K/Akt/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin (mTOR) pathway is a central regulator of cell growth, proliferation, and survival, and it is often hyperactivated in cancer.[9][11] Leonurine has been shown to inhibit this pathway by reducing the phosphorylation of its key components, including PI3K, Akt, and mTOR.[1][9] This inhibition contributes to the suppression of cancer cell proliferation and survival.[9][12]

STAT3 Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that plays a pivotal role in tumor cell proliferation, survival, and invasion.[2][4] Leonurine and its analogs have been found to inhibit the constitutive activation of STAT3.[13] This suppression is mediated by inhibiting the activation of upstream kinases like Janus-like kinase (JAK) 1 and JAK2.[13] The downregulation of STAT3 activity leads to decreased expression of its target genes, which are involved in cell survival and proliferation, such as survivin, Bcl-xL, Bcl-2, and cyclin D1.[13]

Other Influential Pathways

Leonurine also modulates other signaling pathways, including:

• MAPK/ERK Pathway: This pathway is involved in cell proliferation and differentiation, and leonurine has been shown to affect the phosphorylation of key proteins in this cascade in some cancer types.[2][4]

• NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is crucial for inflammation and cell survival. Leonurine can mitigate lung cancer by acting on this pathway.[2]

• TRAIL Pathway: The Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL) pathway is a key inducer of apoptosis, and leonurine's activity is implicated with this pathway.[2][4]

Quantitative Data on Leonurine's Antitumor Effects

The efficacy of leonurine has been quantified in numerous studies across a variety of cancer cell lines. The following tables summarize some of the key findings.

Table 1: IC50 Values of Leonurine in Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 Value (µM)	Exposure Time (hours)	Reference
Acute Myeloid Leukemia	HL-60	28.6	24	[1]
11.3	48	[1]
U-937	17.5	24	[1]
9.0	48	[1]
Chronic Myeloid Leukemia	K562	773	24	[1]
KU812	882	24	[1]
Non-Small Cell Lung Cancer	H292	Not explicitly stated, but significant inhibition at 10, 25, and 50 µM	24, 48, 72	[7][8]
Breast Cancer	MDA-MB-231	Dose-dependent inhibition observed at 200, 400, and 800 µM	24, 48, 72	[9]
Prostate Cancer	PC3 & DU145	Dose-dependent effects observed at 200, 400, and 800 µM	Not specified	[1]
Cervical Cancer	C33A & MS751	Dose-dependent inhibition	Not specified	[10]

Table 2: Apoptosis Induction by Leonurine in Cancer Cell Lines

Cancer Type	Cell Line	Leonurine Concentration (µM)	Apoptosis Rate (%)	Exposure Time (hours)	Reference
Acute Myeloid Leukemia	HL-60 & U-937	2, 5, 10	Dose-dependent increase	Not specified	[1]
Non-Small Cell Lung Cancer	H292	10	11.5 ± 1.12	24	[7][8]
25	19.3 ± 1.16	24	[7][8]
50	61.3 ± 6.69	24	[7][8]

Experimental Protocols

The investigation of leonurine's antitumor mechanisms relies on a set of standard and robust experimental techniques.

Cell Viability and Proliferation Assays

• MTT Assay: This colorimetric assay is used to assess cell viability. Cancer cells are seeded in 96-well plates and treated with varying concentrations of leonurine for specified durations. Subsequently, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan crystals. The formazan is then dissolved, and the absorbance is measured at a specific wavelength (typically around 570 nm) to determine the percentage of viable cells.[7][8]

• Colony Formation Assay: This assay evaluates the long-term proliferative potential of cancer cells. A low density of cells is seeded in culture dishes and treated with leonurine. After a period of incubation (typically 1-2 weeks), the cells are fixed and stained with crystal violet. The number of colonies (a cluster of at least 50 cells) is then counted to assess the impact of the compound on the cells' ability to form colonies.[9]

Apoptosis and Cell Cycle Analysis

• Flow Cytometry: This technique is instrumental for quantifying apoptosis and analyzing cell cycle distribution.

  • Apoptosis: Cells are treated with leonurine, harvested, and then stained with Annexin V (which binds to phosphatidylserine on the outer leaflet of the cell membrane in early apoptotic cells) and a viability dye like Propidium Iodide (PI) or 7-AAD (which enters cells with compromised membranes, indicating late apoptosis or necrosis). The stained cells are then analyzed by a flow cytometer to differentiate between live, early apoptotic, late apoptotic, and necrotic cell populations.[7][8]

  • Cell Cycle: For cell cycle analysis, leonurine-treated cells are fixed, permeabilized, and stained with a fluorescent dye that intercalates with DNA, such as PI. The DNA content of each cell is proportional to its fluorescence intensity. Flow cytometric analysis then reveals the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[7][10]

Western Blotting

• Western Blotting: This technique is used to detect and quantify the expression levels of specific proteins. Cancer cells are treated with leonurine, and total protein is extracted. The protein lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane (e.g., PVDF or nitrocellulose). The membrane is incubated with primary antibodies specific to the target proteins (e.g., Bax, Bcl-2, caspases, p-Akt, p-mTOR). Subsequently, a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added, which binds to the primary antibody. A chemiluminescent substrate is then applied, and the resulting light signal, which is proportional to the amount of protein, is detected.[7][9][10]

Migration and Invasion Assays

• Wound Healing Assay: This assay assesses cell migration. A "wound" or scratch is created in a confluent monolayer of cancer cells. The cells are then treated with leonurine, and the rate at which the cells migrate to close the wound is monitored and quantified over time.[9]

• Transwell Invasion Assay: This method evaluates the invasive potential of cancer cells. Cells are seeded in the upper chamber of a Transwell insert, which has a porous membrane coated with a basement membrane extract (e.g., Matrigel). The lower chamber contains a chemoattractant. After treatment with leonurine, the number of cells that have invaded through the Matrigel-coated membrane and migrated to the lower surface is quantified.[9]

Visualizing the Mechanisms: Signaling Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the key signaling pathways affected by leonurine and a general experimental workflow for its investigation.

References

• 1. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A literature review: mechanisms of antitumor pharmacological action of leonurine alkaloid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Research progress on molecular mechanism and future perspectives of leonurine [journal.hep.com.cn]
• 4. A literature review: mechanisms of antitumor pharmacological action of leonurine alkaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Leonurine hydrochloride induces apoptosis of H292 lung cancer cell by a mitochondria-dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Leonurine inhibits breast cancer cell growth and angiogenesis via PI3K/AKT/mTOR pathway | Tropical Journal of Pharmaceutical Research [ajol.info]
• 10. tandfonline.com [tandfonline.com]
• 11. Leonurus japonicus: A promising anticancer Chinese medicine modulating regulated cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. aacrjournals.org [aacrjournals.org]

Protocols & Analytical Methods

Application Notes and Protocols: Administering Leonurine Hydrochloride in a Mouse Model of Cardiac Fibrosis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for administering Leonurine hydrochloride in a mouse model of cardiac fibrosis. This document outlines the underlying scientific principles, detailed experimental protocols, and expected quantitative outcomes based on preclinical research.

Introduction

Leonurine, a bioactive alkaloid derived from Herba Leonuri (Chinese Motherwort), has demonstrated significant cardioprotective effects, including the attenuation of cardiac fibrosis.[1][2][3][4][5][6][7] Cardiac fibrosis, characterized by the excessive deposition of extracellular matrix (ECM) proteins, leads to myocardial stiffening and dysfunction, ultimately contributing to heart failure.[1][5] Leonurine exerts its anti-fibrotic effects through multiple mechanisms, most notably by inhibiting the Transforming Growth Factor-β (TGF-β)/Smad2 signaling pathway and suppressing cardiomyocyte pyroptosis, an inflammatory form of programmed cell death.[1][4][5]

Mechanism of Action

Leonurine hydrochloride mitigates cardiac fibrosis primarily by interfering with the canonical TGF-β signaling pathway. TGF-β1 is a key cytokine that promotes the differentiation of cardiac fibroblasts into myofibroblasts, the primary cell type responsible for ECM production.[8][9] Leonurine has been shown to inhibit the phosphorylation of Smad2, a critical downstream effector in the TGF-β pathway, thereby reducing the expression of pro-fibrotic genes such as alpha-smooth muscle actin (α-SMA), collagen type III alpha 1 (COL3A1), and fibronectin 1 (FN1).[1][4][5]

Furthermore, Leonurine inhibits pyroptosis by downregulating the expression of key proteins like Caspase 1 and Gasdermin D (GSDMD).[1][4][5] By inhibiting Caspase 1 activation, Leonurine reduces the release of pro-inflammatory cytokines like Interleukin-1β (IL-1β), which are known to contribute to the fibrotic process.[1][4][5] The compound also exhibits anti-apoptotic and anti-oxidative stress properties, further contributing to its cardioprotective profile.[2][3]

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies investigating the effects of Leonurine hydrochloride on cardiac fibrosis and function in rodent models.

Table 1: Effects of Leonurine on Hemodynamic Parameters in a Rat Model of Isoprenaline-Induced Cardiac Fibrosis

Parameter	Model Group (Isoprenaline)	Leonurine-Treated Group (High Dose)	Fold Change with Leonurine	Reference
LVEDP (mmHg)	Increased 1.62-fold	Significantly decreased	-	[1][4]
LVSP (mmHg)	Decreased 1.75-fold	Increased 1.74-fold	Improvement	[1][4]
+dP/dt max (mmHg/s)	Increased 2.36-fold	Significantly decreased	-	[1][4]
-dP/dt max (mmHg/s)	Increased 2.06-fold	Significantly decreased	-	[1][4]

LVEDP: Left Ventricular End-Diastolic Pressure; LVSP: Left Ventricular Systolic Pressure; +dP/dt max: Maximum rate of pressure increase; -dP/dt max: Maximum rate of pressure decrease.

Table 2: Effects of Leonurine on Markers of Myocardial Injury and Fibrosis

Marker	Model Group	Leonurine-Treated Group (High Dose)	Fold Change with Leonurine	Reference
LDH	Increased 1.48-fold	Decreased 0.81-fold	Reduction	[1][4]
CK	Increased 1.41-fold	Decreased	Reduction	[1][4]
α-SMA	Increased 2.19-fold	Decreased 2.24-fold	Reduction	[1][4]
COL3A1	Increased 3.97-fold	Decreased 3.36-fold	Reduction	[1][4]
FN1	Increased 5.78-fold	Decreased 2.68-fold	Reduction	[1][4]

LDH: Lactate Dehydrogenase; CK: Creatine Kinase; α-SMA: Alpha-Smooth Muscle Actin; COL3A1: Collagen Type III Alpha 1; FN1: Fibronectin 1.

Table 3: Effects of Leonurine on Pyroptosis-Related Proteins

Protein	Model Group	Leonurine-Treated Group (High Dose)	Fold Change with Leonurine	Reference
Cleaved Caspase 1	Increased 2.67-fold	Decreased 1.56-fold	Reduction	[5]
Cleaved GSDMD	Increased 2.87-fold	Decreased 1.57-fold	Reduction	[5]
IL-1β	Increased 7.11-fold	Significantly decreased	Reduction	[5]

GSDMD: Gasdermin D; IL-1β: Interleukin-1β.

Experimental Protocols

Induction of Cardiac Fibrosis in Mice

A common method to induce cardiac fibrosis in mice is through the administration of isoprenaline (ISO), a non-selective β-adrenergic agonist.

• Animals: Male C57BL/6 mice, 8-10 weeks old.

• Materials:

  • Isoprenaline hydrochloride (Sigma-Aldrich)

  • Sterile saline (0.9% NaCl)

• Procedure:

  • Prepare a fresh solution of isoprenaline in sterile saline.

  • Administer isoprenaline subcutaneously at a dose of 5 mg/kg body weight once daily for 7 consecutive days.

  • A control group should receive subcutaneous injections of sterile saline.

  • Monitor the animals for signs of distress.

Preparation and Administration of Leonurine Hydrochloride

• Materials:

  • Leonurine hydrochloride (synthesized or commercially available)

  • Vehicle (e.g., sterile saline or 0.5% carboxymethylcellulose sodium)

• Procedure:

  • Dissolve Leonurine hydrochloride in the chosen vehicle to the desired concentration. Doses used in rodent studies typically range from 15 mg/kg to 100 mg/kg.[5][10]

  • For prophylactic treatment, begin administration of Leonurine hydrochloride one week prior to the induction of cardiac fibrosis.

  • For therapeutic treatment, begin administration after the induction period.

  • Administer Leonurine hydrochloride via intraperitoneal (i.p.) injection or oral gavage once daily for the duration of the study (e.g., 4-8 weeks).[7][10]

  • A vehicle control group should be included, receiving the same volume of the vehicle without Leonurine hydrochloride.

Assessment of Cardiac Function (Hemodynamic Measurement)

• Procedure:

  • At the end of the treatment period, anesthetize the mice (e.g., with 2% pentobarbitone).

  • Insert a Millar catheter into the right carotid artery and advance it into the left ventricle.

  • Record hemodynamic parameters including LVEDP, LVSP, and ±dP/dt max.

Histological Analysis of Cardiac Fibrosis

• Procedure:

  • Euthanize the mice and excise the hearts.

  • Fix the hearts in 4% paraformaldehyde and embed in paraffin.

  • Section the hearts and perform staining:

    • Hematoxylin and Eosin (H&E) staining: For general morphology.

    • Masson's trichrome staining: To visualize collagen deposition (collagen stains blue).

    • Picrosirius Red (PSR) staining: To specifically detect collagen fibers.

  • Quantify the fibrotic area using image analysis software (e.g., ImageJ).

Western Blot Analysis

• Procedure:

  • Homogenize heart tissue samples in RIPA lysis buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key primary antibodies include:

    • α-SMA

    • COL3A1

    • FN1

    • TGF-β1

    • Phospho-Smad2

    • Total Smad2

    • Caspase 1

    • GSDMD

    • β-actin (as a loading control)

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using an ECL detection reagent and quantify the band intensity.

Visualizations

Signaling Pathway of Leonurine in Cardiac Fibrosis

Caption: Mechanism of Leonurine in attenuating cardiac fibrosis.

Experimental Workflow

Caption: Workflow for studying Leonurine in a cardiac fibrosis model.

References

• 1. Leonurine inhibits cardiomyocyte pyroptosis to attenuate cardiac fibrosis via the TGF-β/Smad2 signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 3. fortunejournals.com [fortunejournals.com]
• 4. Leonurine inhibits cardiomyocyte pyroptosis to attenuate cardiac fibrosis via the TGF-β/Smad2 signalling pathway | PLOS One [journals.plos.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Leonurine inhibits cardiomyocyte pyroptosis to attenuate cardiac fibrosis via the TGF-β/Smad2 signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leonurine Attenuates Myocardial Fibrosis Through Upregulation of miR-29a-3p in Mice Post-myocardial Infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Mechanism of action of non-coding RNAs and traditional Chinese medicine in myocardial fibrosis: Focus on the TGF-β/Smad signaling pathway [frontiersin.org]
• 9. Mechanism of action of non-coding RNAs and traditional Chinese medicine in myocardial fibrosis: Focus on the TGF-β/Smad signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Leonurine Hydrochloride Efficacy in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leonurine hydrochloride (LH), an alkaloid derived from Leonurus japonicus (Chinese Motherwort), has garnered significant scientific interest for its broad spectrum of pharmacological activities.[1][2] Preclinical studies have demonstrated its potential as a therapeutic agent, showcasing anti-inflammatory, antioxidant, cardioprotective, neuroprotective, and anti-tumor properties.[3][4][5] These effects are attributed to its ability to modulate key cellular signaling pathways, including NF-κB, PI3K/Akt, and Nrf2.[6][7][8] This document provides detailed protocols for a panel of cell culture-based assays to evaluate the efficacy of Leonurine hydrochloride, along with data presentation guidelines and visualizations of associated signaling pathways.

I. Cytotoxicity and Cell Viability Assays

A primary step in evaluating any compound is to determine its effect on cell viability and to establish a non-toxic working concentration range for subsequent efficacy studies.

A. MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Seed cells (e.g., H9c2, BEAS-2B, H292) in a 96-well plate at a density of 3x10³ to 5x10³ cells/well and incubate for 24 hours to allow for attachment.[2][6]

• Treatment: Treat the cells with various concentrations of Leonurine hydrochloride (e.g., 0, 1, 10, 25, 50, 100 µM) for desired time points (e.g., 24, 48, 72 hours).[1] Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20-50 µL of MTT solution (typically 2-5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2][6]

• Formazan Solubilization: Carefully remove the medium and add 200 µL of DMSO to each well to dissolve the formazan crystals.[2]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[2]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control group.

B. Cell Counting Kit-8 (CCK-8) Assay

The CCK-8 assay is a more sensitive and convenient alternative to the MTT assay. It utilizes a highly water-soluble tetrazolium salt, which is reduced by dehydrogenases in cells to produce a yellow-colored formazan dye, soluble in the tissue culture medium.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate as described for the MTT assay.[6][9]

• Treatment: Treat cells with Leonurine hydrochloride as described above.

• CCK-8 Addition: After treatment, add 10 µL of CCK-8 solution to each well.

• Incubation: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control.

Data Presentation: Cytotoxicity

Summarize the results in a table showing the IC50 (half-maximal inhibitory concentration) values or cell viability percentages at different concentrations.

Cell Line	Assay	Treatment Duration (h)	Leonurine HCl Conc. (µM)	% Cell Viability (Mean ± SD)
H292 Lung Cancer	MTT	48	10	~90%
25	~75%
50	~50%
BEAS-2B Lung Epithelial	MTT	48	1-120 µg/ml	No significant cytotoxicity
C33A Cervical Cancer	CCK-8	48	800	~60%
MS751 Cervical Cancer	CCK-8	48	800	~70%

Note: Data are representative examples compiled from various studies.[1][6][9] Actual results will vary depending on experimental conditions.

II. Anti-Inflammatory Activity Assays

Leonurine hydrochloride has been shown to suppress inflammatory responses, primarily by inhibiting the NF-κB and MAPK signaling pathways and reducing the production of pro-inflammatory cytokines.[7][10]

A. Measurement of Pro-Inflammatory Cytokines

Protocol (ELISA):

• Cell Culture and Stimulation: Seed cells (e.g., BEAS-2B, RAW 264.7 macrophages) and pre-treat with Leonurine hydrochloride for 1-2 hours.[6]

• Induce Inflammation: Stimulate the cells with an inflammatory agent, such as Lipopolysaccharide (LPS, 1 µg/mL), for 24 hours.[6][11]

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA: Quantify the levels of TNF-α, IL-6, and IL-1β in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.[6][12]

• Data Analysis: Compare the cytokine concentrations in LH-treated groups to the LPS-only stimulated group.

B. Western Blot for NF-κB Pathway Activation

Protocol:

• Cell Treatment: Treat cells as described above (Section II.A).

• Protein Extraction: Lyse the cells to extract total protein or separate cytoplasmic and nuclear fractions.

• SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against key NF-κB pathway proteins, such as phospho-p65, total p65, phospho-IκBα, and IκBα. Use a loading control like β-actin or GAPDH.

• Detection: Use HRP-conjugated secondary antibodies and an enhanced chemiluminescence (ECL) detection system.

• Quantification: Densitometrically analyze the bands to determine the relative protein expression levels. A decrease in phospho-p65 and phospho-IκBα indicates inhibition of the pathway.[7][10]

Data Presentation: Anti-Inflammatory Effects

Assay	Cell Line	Inflammatory Stimulus	Leonurine HCl Conc.	Outcome (vs. Stimulus-only)
ELISA	BEAS-2B	LPS	40 µg/ml	↓ TNF-α, ↓ IL-6
Western Blot	RAW 264.7	RANKL	Varies	↓ p-IκBα, ↓ p-p65 nuclear translocation
Western Blot	Hippocampal Tissue	Chronic Mild Stress	60 mg/kg (in vivo)	↓ p-IKKβ, ↓ p-p65

Data compiled from published studies.[6][7][10]

III. Anti-Apoptotic and Cardioprotective Assays

Leonurine hydrochloride protects cells, particularly cardiomyocytes, from apoptosis induced by oxidative stress or toxins.[13][14] This is often mediated by the PI3K/Akt pathway and regulation of the Bcl-2 family proteins.[8][15]

A. Flow Cytometry for Apoptosis (Annexin V/PI Staining)

Protocol:

• Cell Culture and Injury Model: Seed H9c2 cardiomyocytes or other relevant cells. Induce apoptosis using an agent like H₂O₂ or Doxorubicin.[14][16] Include groups pre-treated with Leonurine hydrochloride.

• Cell Harvesting: After treatment, harvest the cells by trypsinization.

• Staining: Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and Propidium Iodide (PI) according to the kit manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

B. Measurement of Mitochondrial Membrane Potential (MMP)

Loss of MMP is a key event in the intrinsic apoptotic pathway.

Protocol:

• Cell Treatment: Treat cells as described above (Section III.A).

• Staining: Incubate the cells with a fluorescent dye that accumulates in healthy mitochondria, such as JC-1 or TMRM, as per the manufacturer's instructions.

• Analysis: Analyze the cells by flow cytometry or fluorescence microscopy. In healthy cells, JC-1 forms aggregates that fluoresce red, while in apoptotic cells with low MMP, it remains as monomers fluorescing green. A decrease in the red/green fluorescence intensity ratio indicates mitochondrial depolarization.[1][17]

C. Western Blot for Apoptosis-Related Proteins

Protocol:

• Protein Extraction: Extract total protein from treated cells.

• Immunoblotting: Perform Western blotting as described previously (Section II.B).

• Antibodies: Use primary antibodies against key apoptosis regulators:

  • Pro-apoptotic: Bax, Cleaved Caspase-3, Cleaved Caspase-9, Cleaved PARP.[1][9]

  • Anti-apoptotic: Bcl-2.[1][15]

  • Signaling: phospho-Akt, total Akt.[8][15]

• Analysis: Quantify the band intensities. An increase in the Bcl-2/Bax ratio and p-Akt levels, and a decrease in cleaved caspases, indicate an anti-apoptotic effect.[1][8]

Data Presentation: Anti-Apoptotic Effects

Assay	Cell Line	Apoptotic Stimulus	Leonurine HCl Conc. (µM)	Key Findings
Flow Cytometry	H292	None (anti-cancer)	10, 25, 50	Dose-dependent increase in apoptosis (from 4.9% to 61.3%)
MMP Analysis	H292	None (anti-cancer)	10, 25, 50	Dose-dependent loss of MMP
Western Blot	H9c2	H₂O₂	Varies	↑ Bcl-2, ↓ Bax, ↓ Cleaved Caspase-3, ↑ p-Akt
Western Blot	H292	None (anti-cancer)	10, 25, 50	↑ Bax/Bcl-2 ratio, ↑ Cleaved Caspase-3, ↑ Cleaved Caspase-9

Data compiled from published studies.[1][14][15][17]

IV. Signaling Pathway Diagrams

The therapeutic effects of Leonurine hydrochloride are mediated through complex signaling networks. The following diagrams illustrate the key pathways involved.

Experimental Workflow for Efficacy Testing

Caption: General workflow for in vitro testing of Leonurine hydrochloride.

Leonurine HCl Anti-Inflammatory Signaling

Caption: Leonurine HCl inhibits the NF-κB inflammatory pathway.

Leonurine HCl Anti-Apoptotic Signaling

Caption: Leonurine HCl promotes cell survival via PI3K/Akt signaling.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Leonurine - Wikipedia [en.wikipedia.org]
• 5. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Leonurine: A compound with the potential to prevent acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 14. Antiapoptotic effect of novel compound from Herba leonuri - leonurine (SCM-198): a mechanism through inhibition of mitochondria dysfunction in H9c2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Leonurine pretreatment protects the heart from myocardial ischemia-reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Leonurine alleviates doxorubicin-induced myocarditis in mice via MAPK/ERK pathway inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Leonurine hydrochloride induces apoptosis of H292 lung cancer cell by a mitochondria-dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Leonurine Hydrochloride in Neuroinflammation Studies in Rats

Audience: Researchers, scientists, and drug development professionals.

Introduction: Leonurine hydrochloride (LH), an active alkaloid derived from Traditional Chinese Medicine Herba leonuri, has garnered significant attention for its wide spectrum of biological activities, including anti-inflammatory, antioxidant, and anti-apoptotic effects.[1][2] Emerging evidence highlights its neuroprotective properties in various central nervous system disorders such as ischemic stroke, depression, and Alzheimer's disease, primarily by mitigating neuroinflammation.[1][3][4] These application notes provide a comprehensive overview of the recommended dosages, experimental protocols, and key signaling pathways involved in the action of leonurine hydrochloride for studying neuroinflammation in rat models.

Quantitative Data Summary: Leonurine Hydrochloride Dosage

The effective dosage of leonurine hydrochloride can vary depending on the specific animal model and the intended therapeutic outcome. The following table summarizes dosages used in relevant neuroinflammation and neurological disease models.

Animal Model	Species	Dosage	Administration Route	Duration	Key Findings in Neuroinflammation	Reference
Pentylenetetrazole (PTZ)-induced Epilepsy	Rat	10 mg/kg	Not Specified (Pretreatment)	Single dose 30 min before PTZ	Reduced inflammatory cytokines, TLR-4, HMGB1, COX-2, and NF-κB concentrations in the cortex and hippocampus.[5]	[5]
Chronic Mild Stress (CMS)	Mouse	30 mg/kg & 60 mg/kg	Gavage	4 weeks	60 mg/kg dose significantly inhibited the production of proinflammatory cytokines (IL-1β, IL-6, TNF-α) and suppressed the NF-κB signaling pathway.[3][4]	[3][4]
Chronic Unpredictable Mild Stress (CUMS)	Rat	60 mg/kg	Gavage	4 weeks + 7 days pre-treatment	Alleviated depressive symptoms and modulated inflammatory responses.[6]	[6]
Alzheimer's Disease (APP/PS1 Model)	Mouse	150 mg/kg/day	Not Specified	60 days	Improved cognitive dysfunction and reduced neuronal damage, linked to anti-inflammatory and antioxidant effects.[2]	[2]
Aβ₁₋₄₀-induced Cognitive Impairment	Rat	Not Specified	Not Specified	Not Specified	Attenuated cognitive impairment by inhibiting microglial hyperactivation through JNK and NF-κB pathways.[1]	[1]

Key Signaling Pathways in Leonurine's Anti-Neuroinflammatory Action

Leonurine hydrochloride exerts its anti-inflammatory effects by modulating several key signaling pathways. The primary mechanisms involve the inhibition of the NF-κB and MAPK pathways and the activation of the Nrf-2 pathway.

Nuclear Factor kappa B (NF-κB) Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation.[3] In neuroinflammatory conditions, stimuli like lipopolysaccharide (LPS) or pro-inflammatory cytokines lead to the phosphorylation and degradation of IκBα, allowing the p65 subunit of NF-κB to translocate to the nucleus. This triggers the transcription of inflammatory mediators like TNF-α, IL-1β, IL-6, and COX-2.[5] Leonurine has been shown to suppress the activation of the NF-κB pathway, thereby reducing the production of these inflammatory molecules.[3][4][5][7]

Caption: Inhibition of the NF-κB signaling pathway by Leonurine hydrochloride.

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

The MAPK family, including p38, ERK, and JNK, plays a significant role in mediating inflammatory responses.[8] In response to inflammatory triggers, these kinases are phosphorylated and activated, leading to downstream activation of transcription factors that promote the expression of inflammatory genes. Leonurine has been demonstrated to decrease the phosphorylation of p38, ERK, and JNK, thereby inhibiting MAPK-mediated inflammation.[8][9]

Caption: Attenuation of the MAPK signaling pathway by Leonurine hydrochloride.

Experimental Protocols

Protocol 1: Induction of Neuroinflammation in Rats using Lipopolysaccharide (LPS)

This protocol describes a common method for inducing neuroinflammation in rats via intracerebroventricular (ICV) injection of LPS.[10]

Materials:

• Male Sprague-Dawley rats (225–250 g)

• Lipopolysaccharide (LPS) from E. coli serotype 055:B5

• Sterile, pyrogen-free saline

• Anesthetic (e.g., isoflurane or ketamine/xylazine cocktail)

• Stereotaxic apparatus

• Hamilton syringe (10 µL)

• Standard surgical tools

Procedure:

• Animal Acclimatization: House rats under standard conditions (23 ± 1°C, 12h light/dark cycle) with ad libitum access to food and water for at least one week before the experiment.[10][11]

• LPS Preparation: Dissolve LPS in sterile saline to a final concentration for injection (e.g., 5 µg/µL).

• Anesthesia and Stereotaxic Surgery:

  • Anesthetize the rat deeply using an appropriate anesthetic agent.[10]

  • Mount the animal in a stereotaxic frame.

  • Make a midline incision on the scalp to expose the skull.

• Injection:

  • Drill a small burr hole over the target coordinates for the lateral ventricles. Typical coordinates from bregma for an adult rat are: AP -1.0 mm, L ±1.5 mm, DV -3.5 mm.[10]

  • Slowly lower the Hamilton syringe needle to the target depth.

  • Infuse LPS solution (e.g., 25 µg in 5 µL) into each ventricle over a period of 2-5 minutes.[10]

  • Leave the needle in place for an additional 5 minutes to allow for diffusion and prevent backflow.

  • Slowly retract the needle and suture the scalp incision.

• Post-operative Care:

  • Provide post-operative analgesia as required by institutional guidelines.

  • Monitor the animal until it has fully recovered from anesthesia.

  • The peak neuroinflammatory response is typically observed 24 hours post-injection.[10]

Protocol 2: Administration of Leonurine Hydrochloride

Materials:

• Leonurine hydrochloride

• Vehicle (e.g., sterile saline or 0.5% carboxymethylcellulose)

• Oral gavage needles or injection syringes (for IP)

Procedure:

• Preparation of Dosing Solution: Dissolve leonurine hydrochloride in the chosen vehicle to the desired concentration (e.g., for a 60 mg/kg dose in a 250g rat, prepare a solution that delivers the dose in a volume of 1-2 mL).

• Administration:

  • Oral Gavage (p.o.): This is a common route used in multi-day studies.[6] Gently restrain the rat and insert the gavage needle into the esophagus to deliver the solution directly to the stomach.

  • Intraperitoneal Injection (i.p.): For acute studies or when rapid systemic availability is desired. Inject the solution into the lower abdominal quadrant, avoiding the bladder and internal organs.

• Dosing Schedule: Administer leonurine hydrochloride according to the experimental design. This may involve a single pre-treatment dose before the inflammatory insult or daily dosing for several weeks in chronic models.[4][5][6]

Protocol 3: Assessment of Neuroinflammation Markers

1. Tissue Collection:

• At the designated time point (e.g., 24h after LPS), deeply anesthetize the rats.

• Perform transcardial perfusion with ice-cold saline to remove blood from the brain.[12]

• Dissect the brain and isolate specific regions of interest, such as the hippocampus and cortex.

• Immediately freeze the tissue in liquid nitrogen or prepare it for downstream analysis.

2. Western Blot Analysis for Protein Expression:

• Protein Extraction: Homogenize brain tissue in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA or Bradford assay.

• Electrophoresis: Separate 20-40 µg of protein per lane on an SDS-PAGE gel.[4]

• Transfer: Transfer the separated proteins to a PVDF membrane.[4]

• Blocking & Antibody Incubation:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[4]

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-p-p65, anti-IκBα, anti-TNF-α, anti-IL-1β, anti-p-p38, anti-COX-2).

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[4]

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) reagent and an imaging system.[4] Quantify band density relative to a loading control (e.g., GAPDH or β-actin).

3. ELISA for Cytokine Quantification:

• Homogenize brain tissue as described for Western blotting.

• Use commercially available ELISA kits specific for rat TNF-α, IL-1β, IL-6, etc.

• Follow the manufacturer's instructions to measure the concentration of cytokines in the brain homogenates.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of leonurine hydrochloride in an LPS-induced neuroinflammation model in rats.

Caption: General experimental workflow for a rat neuroinflammation study.

References

• 1. Leonurine Alleviates Cognitive Dysfunction and Reduces Oxidative Stress by Activating Nrf-2 Pathway in Alzheimer’s Disease Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Leonurine Exerts Antidepressant-Like Effects in the Chronic Mild Stress-Induced Depression Model in Mice by Inhibiting Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Leonurine Regulates Hippocampal Nerve Regeneration in Rats with Chronic and Unpredictable Mild Stress by Activating SHH/GLI Signaling Pathway and Restoring Gut Microbiota and Microbial Metabolic Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Leonurine Hydrochloride Suppresses Inflammatory Responses and Ameliorates Cartilage Degradation in Osteoarthritis via NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Leonurine Exerts Anti-Catabolic and Anti-Apoptotic Effects via Nuclear Factor kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) Signaling Pathways in Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Neuroinflammation alters integrative properties of rat hippocampal pyramidal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Oxidative Stress and Neuroinflammation in a Rat Model of Co-Morbid Obesity and Psychogenic Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oral ellagic acid attenuated LPS-induced neuroinflammation in rat brain: MEK1 interaction and M2 microglial polarization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Leonurine Hydrochloride in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Leonurine hydrochloride (LH) stock solutions for in vitro cell treatment. The information is intended to guide researchers in pharmacology, cell biology, and drug development in utilizing LH for experimental assays.

Introduction

Leonurine, an alkaloid originally extracted from Herba leonuri (Motherwort), has garnered significant interest for its diverse biological activities, including cardioprotective, neuroprotective, anti-inflammatory, and anti-tumor effects.[1][2][3] Leonurine hydrochloride (LH) is a water-soluble salt of leonurine, making it suitable for use in aqueous solutions for cell culture experiments. Understanding the proper preparation of stock solutions is critical for obtaining reproducible and reliable experimental results.

Physicochemical Properties and Solubility

Proper dissolution and storage of Leonurine hydrochloride are paramount for maintaining its bioactivity. Dimethyl sulfoxide (DMSO) is the most common solvent for preparing high-concentration stock solutions.[1][4][5]

Property	Value	Source(s)
Molecular Formula	C₁₄H₂₁N₃O₅ · HCl	[6][7]
Molecular Weight	347.79 g/mol	[5][6]
Appearance	Crystalline solid	[4]
Solubility in DMSO	≥ 31.1 mg/mL; up to 70 mg/mL (approx. 201 mM)	[1][5][6]
Solubility in Ethanol	Approx. 7 mg/mL	[1][8]
Solubility in Water	Insoluble	[1][8]

Experimental Protocols

I. Preparation of Leonurine Hydrochloride Stock Solution (100 mM in DMSO)

This protocol describes the preparation of a 100 mM stock solution of Leonurine hydrochloride in DMSO.

Materials:

• Leonurine hydrochloride powder (purity ≥98%)

• Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, conical-bottom polypropylene or glass vials

• Calibrated analytical balance

• Vortex mixer

• Sterile, filtered pipette tips

Procedure:

• Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to prevent contamination.

• Weighing: Accurately weigh a precise amount of Leonurine hydrochloride powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 34.78 mg of LH.

• Dissolution: Add the weighed LH powder to a sterile vial. Using a calibrated micropipette, add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 1 mL for 100 mM). To aid dissolution, you can gently vortex the solution or warm the tube to 37°C and sonicate for a short period.[6][7][9]

• Sterilization: The high concentration of DMSO in the stock solution is typically sufficient to ensure sterility. Filtration is generally not required and may lead to loss of compound.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile polypropylene tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.[6][7][9] Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[5][6][9]

II. Treatment of Cultured Cells with Leonurine Hydrochloride

This protocol provides a general guideline for treating adherent cells in culture with Leonurine hydrochloride.

Materials:

• Cultured cells in multi-well plates

• Complete cell culture medium

• Leonurine hydrochloride stock solution (e.g., 100 mM in DMSO)

• Sterile, filtered pipette tips

• Phosphate-buffered saline (PBS), sterile

Procedure:

• Cell Seeding: Seed cells into multi-well plates at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow the cells to adhere and grow overnight.

• Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the LH stock solution. Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations.

  • Important: The final concentration of DMSO in the culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[10] A vehicle control (medium with the same final concentration of DMSO) must be included in all experiments.

• Cell Treatment: Remove the existing medium from the cells and wash once with sterile PBS if necessary. Add the culture medium containing the desired concentrations of Leonurine hydrochloride (or vehicle control) to the respective wells.

• Incubation: Incubate the cells for the desired period (e.g., 6, 12, 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO₂).[11][12]

• Downstream Analysis: Following incubation, the cells can be harvested and processed for various downstream assays, such as cell viability (MTT), apoptosis (flow cytometry), protein expression (Western blot), or gene expression (RT-PCR) analysis.[11][12]

Recommended Treatment Concentrations

The optimal concentration of Leonurine hydrochloride will vary depending on the cell line and the specific biological question being investigated. Based on published studies, a starting point for dose-response experiments is recommended.

Cell Line	Effective Concentration Range	Observed Effects	Source(s)
H292 (Lung Cancer)	10 - 50 µM	Inhibition of proliferation, induction of apoptosis, G0/G1 cell cycle arrest.	[11][12]
HepG2, HL-7702 (Liver)	125 - 1000 µM	Protection against lipid accumulation, no significant cytotoxicity.	[13][14]
Human Chondrocytes	5 - 20 µM	Inhibition of inflammatory markers (iNOS, COX-2).	[13]
THP-1 Macrophages	5 - 80 µM	Reduction in lipid accumulation, increased cholesterol efflux.	[13]

Visualized Experimental Workflow and Signaling Pathways

The following diagrams illustrate the general workflow for cell treatment with Leonurine hydrochloride and a key signaling pathway it modulates.

Caption: Experimental workflow for Leonurine hydrochloride cell treatment.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Research progress on molecular mechanism and future perspectives of leonurine [journal.hep.com.cn]
• 3. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. glpbio.com [glpbio.com]
• 7. glpbio.com [glpbio.com]
• 8. selleck.co.jp [selleck.co.jp]
• 9. glpbio.com [glpbio.com]
• 10. ovid.com [ovid.com]
• 11. tandfonline.com [tandfonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Novel hepatoprotective role of Leonurine hydrochloride against experimental non-alcoholic steatohepatitis mediated via AMPK/SREBP1 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Leonurine's Impact on Cellular Signaling: A Western Blot Analysis Guide

Application Notes and Protocols for Researchers

Leonurine, a natural alkaloid, has garnered significant interest in the scientific community for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and cardioprotective effects. At the molecular level, leonurine exerts its influence by modulating key signaling pathways that are fundamental to cellular processes such as proliferation, apoptosis, and autophagy. This document provides a comprehensive overview of the signaling pathways affected by leonurine, supported by quantitative data from Western blot analyses, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Data Presentation: Summary of Leonurine's Effects on Key Signaling Proteins

The following tables summarize the quantitative changes in protein expression and phosphorylation observed in various studies following treatment with leonurine. These studies utilized Western blot analysis to elucidate the compound's mechanism of action.

Table 1: Effect of Leonurine on the PI3K/Akt Signaling Pathway

Target Protein	Change upon Leonurine Treatment	Cell/Tissue Model	Reference
p-PI3K	Upregulated	Human Umbilical Vein Endothelial Cells (HUVECs)	[1]
p-Akt	Upregulated	HUVECs, Rat Bone Marrow Stromal Cells (BMSCs)	[1][2]
p-eNOS	Upregulated	HUVECs	[1]
p-GSK3β	Upregulated	Rat Myocardium	[3][4]
p-mTOR	Downregulated	Rat BMSCs	[2][5]

Table 2: Effect of Leonurine on the MAPK Signaling Pathway

Target Protein	Change upon Leonurine Treatment	Cell/Tissue Model	Reference
p-p38	Downregulated	Rat Chondrocytes, Neonatal Rat Ventricular Myocytes	[6][7]
p-ERK	Downregulated	Rat Chondrocytes	[6][8]
p-JNK	Downregulated	Rat Chondrocytes, Neonatal Rat Ventricular Myocytes	[6][7]

Table 3: Effect of Leonurine on the NF-κB Signaling Pathway

Target Protein	Change upon Leonurine Treatment	Cell/Tissue Model	Reference
p-NF-κB p65	Downregulated	Rat Chondrocytes, Rat Kidney	[6][8][9]
p-IκBα	Downregulated	Rat Kidney	[9]
TLR4	Downregulated	Rat Kidney	[9]
MyD88	Downregulated	Rat Kidney	[9]

Table 4: Effect of Leonurine on Apoptosis-Related Proteins

Target Protein	Change upon Leonurine Treatment	Cell/Tissue Model	Reference
Bcl-2	Upregulated	HUVECs, Rat Chondrocytes, Rat Myocardium	[1][3][4][10]
Bax	Downregulated	HUVECs, Rat Chondrocytes, Rat Myocardium	[1][3][4][10]
Caspase-3	Downregulated	HUVECs, Rat Myocardium, H292 Lung Cancer Cells	[1][3][4][11]
Cleaved Caspase-3	Downregulated	Rat Myocardium	[3][4]

Table 5: Effect of Leonurine on Autophagy-Related Proteins

Target Protein	Change upon Leonurine Treatment	Cell/Tissue Model	Reference
Atg5	Upregulated	Rat BMSCs	[2]
Atg7	Upregulated	Rat BMSCs	[2]
LC3-II/LC3-I	Upregulated	Rat BMSCs	[2]
p62	Upregulated	Rat BMSCs	[2]

Experimental Protocols: Western Blot Analysis of Leonurine-Treated Samples

This section provides a detailed protocol for performing Western blot analysis to investigate the effects of leonurine on signaling pathways.

1. Sample Preparation and Protein Extraction

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with varying concentrations of leonurine (e.g., 2.5, 5, 10, 20 µM) or a vehicle control for a specified duration (e.g., 24 hours).[1][6]

• Tissue Homogenization: For animal studies, euthanize the animals and rapidly excise the target tissues. Homogenize the tissues in ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors.[12]

• Cell Lysis: For cultured cells, wash the cells with ice-cold PBS. Add RIPA buffer to the culture dish, scrape the cells, and transfer the lysate to a microcentrifuge tube.[13][14]

• Centrifugation: Centrifuge the lysate at 12,000-16,000 x g for 20 minutes at 4°C to pellet cellular debris.[13]

• Protein Quantification: Collect the supernatant and determine the protein concentration using a BCA protein assay kit.[14]

2. SDS-PAGE and Protein Transfer

• Sample Loading: Mix equal amounts of protein (typically 20-50 µg) with Laemmli sample buffer and boil at 95-100°C for 5 minutes. Load the samples and a molecular weight marker into the wells of an SDS-polyacrylamide gel.

• Electrophoresis: Run the gel at a constant voltage (e.g., 100 V) until the dye front reaches the bottom of the gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.[15] Confirm successful transfer by staining the membrane with Ponceau S.[13]

3. Immunoblotting and Detection

• Blocking: Block the membrane with 5% non-fat milk or 3% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[13][15]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., anti-p-Akt, anti-ERK, anti-NF-κB) overnight at 4°C with gentle agitation. The antibody dilution should be optimized according to the manufacturer's instructions.[13][15]

• Washing: Wash the membrane three to five times with TBST for 5-10 minutes each to remove unbound primary antibodies.[13]

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[15]

• Washing: Repeat the washing steps as described above.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.[15]

• Analysis: Quantify the band intensities using image analysis software. Normalize the expression of target proteins to a loading control such as GAPDH or β-actin to ensure equal protein loading.

Visualizing Leonurine's Influence: Signaling Pathways and Workflow

The following diagrams, created using the DOT language, illustrate the signaling pathways modulated by leonurine and the general experimental workflow for Western blot analysis.

Caption: Signaling pathways modulated by Leonurine.

Caption: General workflow for Western blot analysis.

References

• 1. Leonurine Ameliorates Oxidative Stress and Insufficient Angiogenesis by Regulating the PI3K/Akt-eNOS Signaling Pathway in H2O2-Induced HUVECs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leonurine Promotes the Osteoblast Differentiation of Rat BMSCs by Activation of Autophagy via the PI3K/Akt/mTOR Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leonurine protects cardiac function following acute myocardial infarction through anti‑apoptosis by the PI3K/AKT/GSK3β signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Leonurine protects cardiac function following acute myocardial infarction through anti-apoptosis by the PI3K/AKT/GSK3β signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Leonurine Exerts Anti-Catabolic and Anti-Apoptotic Effects via Nuclear Factor kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) Signaling Pathways in Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Leonurine Preconditioning Attenuates Ischemic Acute Kidney Injury in Rats by Promoting Nrf2 Nuclear Translocation and Suppressing TLR4/NF-κB Pathway [jstage.jst.go.jp]
• 10. Leonurine Exerts Anti-Catabolic and Anti-Apoptotic Effects via Nuclear Factor kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) Signaling Pathways in Chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. Leonurine Inhibits Hepatic Lipid Synthesis to Ameliorate NAFLD via the ADRA1a/AMPK/SCD1 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bio-rad.com [bio-rad.com]
• 14. youtube.com [youtube.com]
• 15. Protocol for determining protein cysteine thiol redox status using western blot analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Model of Osteoarthritis for Testing Leonurine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osteoarthritis (OA) is a degenerative joint disease characterized by cartilage degradation, synovial inflammation, and subchondral bone remodeling. Developing effective therapeutic agents for OA requires robust preclinical models that can accurately mimic the disease's pathophysiology. This document provides detailed application notes and protocols for establishing an in vitro model of osteoarthritis using primary chondrocytes stimulated with interleukin-1β (IL-1β) to investigate the therapeutic potential of Leonurine hydrochloride.

Leonurine, an active alkaloid derived from Herba Leonuri (motherwort), has demonstrated significant anti-inflammatory and chondroprotective properties.[1] Leonurine hydrochloride, a salt form of leonurine, has been shown to suppress inflammatory responses and ameliorate cartilage degradation in osteoarthritis models by inhibiting the NF-κB and PI3K/Akt signaling pathways.[2][3] These protocols are designed to guide researchers in utilizing this in vitro model to evaluate the efficacy of Leonurine hydrochloride and other potential therapeutic compounds for osteoarthritis.

Experimental Principles

This in vitro model of osteoarthritis is based on the induction of an inflammatory and catabolic state in primary chondrocytes by treatment with the pro-inflammatory cytokine IL-1β. IL-1β is a key mediator in the pathogenesis of OA, stimulating the production of inflammatory molecules and matrix-degrading enzymes that lead to cartilage breakdown.[4][5]

The protective effects of Leonurine hydrochloride are assessed by its ability to counteract the detrimental effects of IL-1β. The key readouts include the quantification of inflammatory mediators, gene and protein expression of matrix metalloproteinases (MMPs) and aggrecanases (ADAMTS), and the expression of essential cartilage matrix components.

Experimental Workflow

The following diagram illustrates the overall experimental workflow for testing the efficacy of Leonurine hydrochloride in an in vitro model of osteoarthritis.

Caption: Experimental workflow for evaluating Leonurine hydrochloride in an in vitro OA model.

Signaling Pathway of Leonurine Hydrochloride in Osteoarthritis

Leonurine hydrochloride has been shown to exert its anti-inflammatory and chondroprotective effects by modulating key signaling pathways implicated in osteoarthritis, primarily the NF-κB and PI3K/Akt pathways.[2][3] The following diagram depicts the proposed mechanism of action.

Caption: Proposed signaling pathway of Leonurine hydrochloride in IL-1β-stimulated chondrocytes.

Experimental Protocols

Protocol 1: Isolation and Culture of Primary Chondrocytes

Materials:

• Articular cartilage from a suitable source (e.g., porcine, bovine, or human)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Collagenase Type II

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• Cell culture flasks and plates

Procedure:

• Aseptically dissect articular cartilage from the joint.

• Mince the cartilage into small pieces (1-2 mm³).

• Wash the cartilage pieces with PBS containing Penicillin-Streptomycin.

• Digest the cartilage with 0.25% Trypsin-EDTA for 30 minutes at 37°C.

• Remove the trypsin solution and wash with PBS.

• Digest the cartilage with 0.2% Collagenase Type II in DMEM overnight at 37°C with gentle agitation.

• Filter the cell suspension through a 70 µm cell strainer to remove undigested tissue.

• Centrifuge the cell suspension at 1500 rpm for 5 minutes.

• Resuspend the cell pellet in DMEM supplemented with 10% FBS and Penicillin-Streptomycin.

• Plate the chondrocytes in culture flasks and incubate at 37°C in a humidified atmosphere with 5% CO₂.

• Use chondrocytes at passage 1-2 for experiments to maintain their phenotype.

Protocol 2: Induction of Osteoarthritic Phenotype and Treatment

Materials:

• Primary chondrocytes (from Protocol 1)

• DMEM with 1% FBS

• Recombinant human IL-1β

• Leonurine hydrochloride (dissolved in a suitable vehicle, e.g., sterile water or PBS)

Procedure:

• Seed primary chondrocytes in appropriate culture plates (e.g., 6-well or 24-well plates) at a density of 2 x 10⁵ cells/well.

• Allow the cells to adhere and grow to 80-90% confluency.

• Starve the cells in serum-free DMEM for 12-24 hours.

• Pre-treat the chondrocytes with various concentrations of Leonurine hydrochloride (e.g., 5, 10, 20 µM) for 2 hours.[1][3]

• Stimulate the cells with IL-1β (e.g., 10 ng/mL) for 24 hours in the continued presence of Leonurine hydrochloride.

• Include appropriate controls:

  • Untreated control (cells in DMEM with 1% FBS)

  • Vehicle control (cells treated with the vehicle for Leonurine hydrochloride)

  • IL-1β only control (cells stimulated with IL-1β without Leonurine hydrochloride)

Protocol 3: Analysis of Inflammatory Mediators

Materials:

• Conditioned media from Protocol 2

• Nitric Oxide (NO) assay kit (Griess reagent)

• Prostaglandin E2 (PGE2) ELISA kit

• IL-6 and TNF-α ELISA kits

Procedure:

• Collect the cell culture supernatants from each treatment group.

• Centrifuge the supernatants to remove any cellular debris.

• Nitric Oxide (NO) Assay:

  • Measure the concentration of nitrite, a stable metabolite of NO, in the supernatant using the Griess reagent according to the manufacturer's instructions.

• PGE2, IL-6, and TNF-α ELISAs:

  • Quantify the levels of PGE2, IL-6, and TNF-α in the supernatants using commercially available ELISA kits, following the manufacturer's protocols.

Protocol 4: Gene Expression Analysis by Real-Time Quantitative PCR (RT-qPCR)

Materials:

• Cell lysates from Protocol 2

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green qPCR master mix

• Primers for target genes (e.g., MMP3, MMP13, ADAMTS5, COL2A1, ACAN) and a housekeeping gene (e.g., GAPDH)

Procedure:

• Wash the cells with cold PBS and lyse them using a suitable lysis buffer.

• Extract total RNA from the cell lysates using an RNA extraction kit.

• Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• Perform RT-qPCR using SYBR Green master mix and specific primers for the target genes.

• Calculate the relative gene expression using the 2-ΔΔCt method, normalizing to the housekeeping gene.

Protocol 5: Protein Expression Analysis by Western Blot

Materials:

• Cell lysates from Protocol 2

• Protein extraction buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis system

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-MMP-13, anti-ADAMTS-5, anti-p-p65, anti-p65, anti-p-Akt, anti-Akt, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Extract total protein from cell lysates using protein extraction buffer.

• Determine protein concentration using a BCA protein assay.

• Separate equal amounts of protein by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., β-actin).

Data Presentation

Table 1: Effect of Leonurine Hydrochloride on Inflammatory Mediators in IL-1β-Stimulated Chondrocytes

Treatment Group	NO (µM)	PGE₂ (pg/mL)	IL-6 (pg/mL)	TNF-α (pg/mL)
Control
Vehicle
IL-1β (10 ng/mL)
IL-1β + LH (5 µM)
IL-1β + LH (10 µM)
IL-1β + LH (20 µM)
Data to be presented as mean ± standard deviation.
Statistical significance to be determined by appropriate tests (e.g., ANOVA).

Table 2: Effect of Leonurine Hydrochloride on Gene Expression in IL-1β-Stimulated Chondrocytes

Treatment Group	Relative MMP3 Expression	Relative MMP13 Expression	Relative ADAMTS5 Expression	Relative COL2A1 Expression	Relative ACAN Expression
Control	1.0	1.0	1.0	1.0	1.0
Vehicle
IL-1β (10 ng/mL)
IL-1β + LH (5 µM)
IL-1β + LH (10 µM)
IL-1β + LH (20 µM)
Data to be presented as fold change relative to the control group.
Statistical significance to be determined by appropriate tests.

Table 3: Effect of Leonurine Hydrochloride on Protein Expression in IL-1β-Stimulated Chondrocytes

Treatment Group	Relative MMP-13 Protein Level	Relative ADAMTS-5 Protein Level	Relative p-p65/p65 Ratio	Relative p-Akt/Akt Ratio
Control	1.0	1.0	1.0	1.0
Vehicle
IL-1β (10 ng/mL)
IL-1β + LH (5 µM)
IL-1β + LH (10 µM)
IL-1β + LH (20 µM)
Data to be presented as fold change relative to the control group, normalized to a loading control.
Statistical significance to be determined by appropriate tests.

Conclusion

This application note provides a comprehensive framework for utilizing an in vitro model of osteoarthritis to investigate the therapeutic potential of Leonurine hydrochloride. The detailed protocols and expected data formats will enable researchers to systematically evaluate its anti-inflammatory and chondroprotective effects. By elucidating the molecular mechanisms through which Leonurine hydrochloride acts, this model can contribute significantly to the preclinical development of novel therapies for osteoarthritis.

References

• 1. Leonurine inhibits IL-1β induced inflammation in murine chondrocytes and ameliorates murine osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Leonurine Hydrochloride Suppresses Inflammatory Responses and Ameliorates Cartilage Degradation in Osteoarthritis via NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of PI3K/Akt/NF-κB signaling with leonurine for ameliorating the progression of osteoarthritis: In vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Osteoarthritis In Vitro Models: Applications and Implications in Development of Intra-Articular Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Structural modification of leonurine to enhance pharmacological action

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and scientists working on the structural modification of leonurine to enhance its pharmacological actions.

Frequently Asked Questions (FAQs)

1. General Knowledge

• Q: What is the primary rationale for the structural modification of leonurine?

  • A: While leonurine, a primary active alkaloid in motherwort, exhibits a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and cardioprotective effects, its clinical application can be limited by factors such as low bioavailability, weak transmembrane ability, and poor fat solubility.[1][2] Structural modifications aim to overcome these limitations to enhance efficacy, improve pharmacokinetic properties, and potentially reduce side effects.[1][3]

• Q: What are the most common structural modifications made to leonurine?

  • A: Common strategies involve creating conjugates of leonurine with other bioactive molecules. Notable examples include combinations with aspirin, cysteine, and S-propargyl cysteine (SPRC) through the phenolic hydroxyl group of leonurine.[4] Another approach involves modifying or replacing the guanidino group to improve lipophilicity and brain permeability.[5]

• Q: What are the key signaling pathways modulated by leonurine and its analogs?

  • A: Leonurine and its derivatives have been shown to modulate several critical signaling pathways, including:

    • PI3K/Akt/GSK3β Pathway: Involved in cell survival, growth, and apoptosis, particularly in the context of cardioprotection.[2][6]

    • NF-κB Pathway: A key regulator of inflammation. Leonurine can inhibit the activation of this pathway, reducing the production of pro-inflammatory cytokines.[2]

    • MAPK Pathway: Plays a role in cell proliferation, differentiation, and apoptosis. Leonurine has been shown to suppress this pathway in certain contexts.

    • Nrf2 Pathway: Involved in the antioxidant response. Leonurine can activate this pathway to protect against oxidative stress.[2]

2. Synthesis and Purification

• Q: I am having trouble with the synthesis of leonurine-cysteine conjugates. What are some common issues?

  • A: The synthesis of leonurine-cysteine conjugates often involves multi-step reactions. Common challenges can include:

    • Protection of reactive groups: Cysteine has multiple reactive functional groups (thiol, amine, and carboxylic acid) that may require protection and deprotection steps to ensure selective conjugation.

    • Purification of the final product: Due to the polar nature of both leonurine and cysteine, the final conjugate may be highly polar, making purification by standard column chromatography challenging. Techniques like preparative HPLC or ion-exchange chromatography might be necessary.

    • Stability of the conjugate: The ester bond linking leonurine and cysteine can be susceptible to hydrolysis. It is important to control the pH and temperature during the reaction and purification steps.

• Q: My yield for the synthesis of leonurine is very low. How can I improve it?

  • A: Low yields in leonurine synthesis can be attributed to several factors. Historically, the extraction from its natural source, Leonurus japonicus, provides a low concentration.[7] For chemical synthesis, challenges include the use of expensive starting materials like 4-aminobutan-1-ol.[7] An improved synthetic route involves the condensation of syringic acid and 4-guanidino-1-butanol hydrochloride.[8] Optimizing the coupling reagents and reaction conditions, such as solvent and temperature, can also significantly impact the yield.

• Q: What is the best method for purifying leonurine and its analogs?

  • A: The choice of purification method depends on the specific compound and the impurities present. For the initial extraction of leonurine from plant material, a combination of acid-methanol extraction followed by column chromatography (e.g., alumina or Sephadex G-25) has been used.[9] High-speed countercurrent chromatography (HSCCC) has also been successfully employed for efficient purification.[10] For synthetic analogs, particularly polar conjugates, preparative high-performance liquid chromatography (HPLC) is often the method of choice for achieving high purity.[10]

Troubleshooting Guides

1. In Vitro Cell-Based Assays

• Problem: Inconsistent results in MTT or other cell viability assays with leonurine analogs.

  • Possible Causes & Solutions:

    • Compound Solubility: Leonurine and its derivatives can have varying solubilities in aqueous cell culture media.

      • Solution: Ensure your compound is fully dissolved in a suitable solvent (e.g., DMSO) before diluting it in the culture medium. Always include a vehicle control (medium with the same concentration of the solvent) in your experiments. Perform a solubility test to determine the maximum soluble concentration.

    • Inappropriate Concentration Range: The effective concentration of a leonurine analog can be significantly different from the parent compound.

      • Solution: Conduct a dose-response experiment over a wide range of concentrations to determine the optimal working concentration for your specific analog and cell line. For example, some leonurine derivatives show proliferative effects at lower concentrations (e.g., 3.125 µM to 12.5 µM) and inhibitory effects at higher concentrations (e.g., 200 µM).[11]

    • Cell Seeding Density: The number of cells plated can affect their response to treatment.

      • Solution: Optimize the cell seeding density to ensure cells are in the logarithmic growth phase during the treatment period.

    • Interference with Assay Reagents: Some compounds can directly react with the MTT reagent, leading to false-positive or false-negative results.

      • Solution: Run a control with your compound in cell-free medium containing the MTT reagent to check for any direct reaction.

• Problem: Difficulty in detecting changes in protein phosphorylation (e.g., p-Akt, p-ERK) by Western Blot after treatment with leonurine analogs.

  • Possible Causes & Solutions:

    • Suboptimal Treatment Time: The phosphorylation of signaling proteins is often a transient event.

      • Solution: Perform a time-course experiment (e.g., 5, 15, 30, 60 minutes) to identify the peak phosphorylation time for your specific analog and cell type.

    • Low Protein Expression: The target protein may be expressed at low levels in your chosen cell line.

      • Solution: Ensure you are loading a sufficient amount of total protein (typically 20-30 µg) per lane.[12] Use a positive control cell lysate known to express the target protein.

    • Inefficient Protein Extraction: Incomplete cell lysis can lead to low protein yield and degradation.

      • Solution: Use a lysis buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state and integrity of your proteins. Sonication or passing the lysate through a fine-gauge needle can help to shear DNA and reduce viscosity.[13]

    • Poor Antibody Quality: The primary antibody may not be specific or sensitive enough.

      • Solution: Use an antibody that has been validated for Western blotting. Optimize the primary antibody dilution and consider trying an antibody from a different supplier.

2. In Vivo Animal Studies

• Problem: Lack of in vivo efficacy of a leonurine analog despite promising in vitro results.

  • Possible Causes & Solutions:

    • Poor Bioavailability: The compound may have poor absorption, rapid metabolism, or rapid excretion. Leonurine itself has a low oral bioavailability of around 2.21%.[3]

      • Solution: Consider alternative routes of administration (e.g., intravenous, intraperitoneal). The structural modification itself may be aimed at improving bioavailability; if not, further modifications may be needed. Conduct pharmacokinetic studies to determine the compound's half-life and distribution.

    • Inappropriate Dosing Regimen: The dose or frequency of administration may not be optimal.

      • Solution: Perform a dose-finding study to determine the most effective and non-toxic dose. The dosing frequency should be guided by the pharmacokinetic profile of the compound.

    • Metabolic Inactivation: The compound may be rapidly metabolized into inactive forms in the liver or other tissues.

      • Solution: Analyze plasma and tissue samples for the presence of the parent compound and its metabolites. Structural modifications can be designed to block metabolic sites.

Data Presentation

Table 1: Enhanced Pharmacological Activity of Leonurine Analogs

Compound	Model System	Key Findings	Reference
Leonurine-Aspirin Conjugate (545)	Hypoxia-induced H9c2 cardiomyocytes	At least ten-fold more potent in increasing cell viability compared to leonurine or aspirin alone. Significantly increased SOD and CAT activity and decreased MDA levels.	[1]
Leonurine-Cysteine Conjugate (1a)	Hypoxia-induced neonatal rat ventricular myocytes	Showed cardioprotective effects at lower concentrations than the parent compounds. Increased SOD and CAT activity, decreased MDA and ROS levels.	[14]
Leonurine-SPRC Conjugate (1)	Hypoxia-induced neonatal rat ventricular myocytes	Potent cardioprotective effect at a 10-fold lower concentration than leonurine and a 100-fold lower concentration than SPRC.	[4]

Experimental Protocols

1. Cell Viability Assessment (MTT Assay)

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 1,000-100,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of your leonurine analog in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) and a no-treatment control. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate (formazan) is visible under a microscope.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Gently shake the plate for 5-15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[16]

2. Western Blot for PI3K/Akt Signaling Pathway

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them with 1X SDS sample buffer containing protease and phosphatase inhibitors. Scrape the cells and transfer the lysate to a microcentrifuge tube.[17]

• Sonication and Denaturation: Sonicate the lysate for 10-15 seconds to shear DNA. Heat the samples at 95-100°C for 5 minutes, then cool on ice.[17]

• Protein Quantification: (Optional but recommended) Determine the protein concentration of each sample using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Load 20-30 µg of protein per well onto an SDS-polyacrylamide gel. Run the gel at an appropriate voltage until the dye front reaches the bottom.[12]

• Protein Transfer: Transfer the proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.[13]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[18]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against total Akt, phospho-Akt (Ser473), total PI3K, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C with gentle agitation. The antibody dilution should be as per the manufacturer's recommendation.[19]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.[19]

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) at a 1:2000 dilution in blocking buffer for 1 hour at room temperature.[19]

• Washing: Repeat the washing step as in step 8.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using an imaging system or X-ray film.

3. Measurement of Oxidative Stress Markers (SOD and MDA)

• Superoxide Dismutase (SOD) Activity Assay:

  • Prepare tissue homogenates or cell lysates according to the instructions of a commercially available SOD assay kit.

  • The assay is typically based on the inhibition of the reduction of nitro blue tetrazolium (NBT) by superoxide radicals generated by a xanthine-xanthine oxidase system.

  • The absorbance is measured at 560 nm, and the SOD activity is calculated based on the degree of inhibition.[20]

• Malondialdehyde (MDA) Assay (TBARS Assay):

  • Prepare tissue homogenates, cell lysates, or serum samples.

  • Mix the sample with a solution of thiobarbituric acid (TBA) in an acidic medium.

  • Heat the mixture at 95°C for 60 minutes to allow the reaction between MDA and TBA to form a pink-colored product.

  • Cool the samples and measure the absorbance at 532 nm.[21]

  • Quantify the MDA concentration using a standard curve prepared with an MDA standard.

Visualizations

Caption: General experimental workflow for developing and evaluating novel leonurine analogs.

Caption: Leonurine activates the PI3K/Akt pathway to promote cell survival.

Caption: A logical troubleshooting workflow for a failed Western blot experiment.

References

• 1. Synthesis and biological evaluation of the codrug of Leonurine and Aspirin as cardioprotective agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of novel leonurine-SPRC conjugate as cardioprotective agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Natural products in drug discovery and development: Synthesis and medicinal perspective of leonurine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Six-step synthesis of Leonurine and toxicity study on zebrafish [ccspublishing.org.cn]
• 8. Leonurine, an improved synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Leonurine Ameliorates Oxidative Stress and Insufficient Angiogenesis by Regulating the PI3K/Akt-eNOS Signaling Pathway in H2O2-Induced HUVECs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 13. Western Blotting Troubleshooting Guide Video | Cell Signaling Technology [cellsignal.com]
• 14. Leonurine-cysteine analog conjugates as a new class of multifunctional anti-myocardial ischemia agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 16. MTT assay protocol | Abcam [abcam.com]
• 17. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 18. Troubleshooting Western Blot: Common Problems and Fixes [synapse.patsnap.com]
• 19. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Antioxidant enzyme activity and malondialdehyde levels can be modulated by Piper betle, tocotrienol rich fraction and Chlorella vulgaris in aging C57BL/6 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Determining Oxidative Damage by Lipid Peroxidation Assay in Rat Serum - PMC [pmc.ncbi.nlm.nih.gov]

Addressing stability issues of Leonurine hydrochloride in solution

Welcome to the technical support center for Leonurine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to address common questions and challenges related to the stability of Leonurine hydrochloride in solution.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Leonurine hydrochloride?

A1: For long-term storage, Leonurine hydrochloride powder should be kept in a dark place under an inert atmosphere at 2-8°C.[1] The solid powder is stable for at least one year from the date of purchase when stored under these conditions. Solutions in DMSO can be stored at -20°C for up to one month.[1] To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into smaller volumes.

Q2: What are the solubility characteristics of Leonurine hydrochloride?

A2: The solubility of Leonurine hydrochloride can vary depending on the solvent. It is important to note that there are some conflicting reports regarding its aqueous solubility. While some sources state it is insoluble in water, others suggest it is easily extracted into water, which implies some degree of aqueous solubility. It is recommended to determine the solubility in your specific aqueous buffer system empirically.

Solvent	Solubility	Notes
DMSO	~70 mg/mL (201.27 mM)[2]	Use fresh, anhydrous DMSO as moisture can reduce solubility.[2]
Ethanol	~7 mg/mL
Water	Insoluble (<1 mg/mL)[3]	Conflicting reports exist. Solubility may be buffer and pH-dependent.

Q3: What are the known stability issues with Leonurine hydrochloride in solution?

A3: While specific degradation kinetics for Leonurine hydrochloride are not extensively published, its chemical structure suggests potential stability issues primarily related to hydrolysis of the ester linkage and oxidation of the phenolic hydroxyl group. The guanidinium group may also be subject to degradation under certain conditions. The stability is expected to be significantly influenced by the pH, temperature, and light exposure of the solution.

Q4: How does pH affect the stability of Leonurine hydrochloride in aqueous solutions?

Q5: Is Leonurine hydrochloride sensitive to light?

A5: As a compound with aromatic and phenolic moieties, Leonurine hydrochloride may be susceptible to photodegradation. Aromatic esters can undergo photodegradation through various mechanisms, including cleavage of the ester bond or modification of the aromatic ring.[8][9] It is recommended to protect solutions of Leonurine hydrochloride from light, especially during long-term storage or during experiments where photodegradation could be a confounding factor.

Q6: How does temperature affect the stability of Leonurine hydrochloride solutions?

A6: Elevated temperatures are expected to accelerate the degradation of Leonurine hydrochloride in solution, particularly hydrolysis and oxidation reactions. The rate of degradation of phenolic compounds and esters generally increases with temperature.[4][5] For short-term storage of solutions, refrigeration (2-8°C) is advisable, and for long-term storage, freezing (-20°C or -80°C) is recommended.

Troubleshooting Guide

This guide provides a structured approach to identifying and addressing common stability issues encountered during experiments with Leonurine hydrochloride.

Issue 1: Inconsistent or lower-than-expected experimental results.

This could be due to the degradation of Leonurine hydrochloride in your experimental solution.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent experimental results.

Corrective Actions:

• pH: If your experimental medium is neutral or alkaline, consider if the experiment can be performed in a slightly acidic buffer (pH 4-6). If not, prepare fresh solutions immediately before use.

• Temperature: Minimize the time that solutions are kept at room temperature or elevated temperatures. Store solutions on ice during experiments if possible.

• Light: Protect solutions from light by using amber vials or by wrapping containers in aluminum foil.

Issue 2: Precipitation is observed in the solution.

Precipitation can occur due to low solubility or degradation of the compound.

Troubleshooting Steps:

• Verify Solubility: Ensure that the concentration of Leonurine hydrochloride in your solution does not exceed its solubility limit in the chosen solvent or buffer system.

• Check for pH-dependent precipitation: Changes in pH upon addition of Leonurine hydrochloride to a buffer can affect its solubility. Measure the final pH of the solution.

• Consider Degradation Products: Some degradation products may be less soluble than the parent compound, leading to precipitation over time.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

This protocol provides a general framework for investigating the stability of Leonurine hydrochloride under various stress conditions, based on ICH guidelines.[10][11]

Objective: To identify potential degradation products and determine the degradation pathways of Leonurine hydrochloride.

Materials:

• Leonurine hydrochloride

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Suitable buffer solutions (e.g., phosphate or acetate buffers)

• HPLC system with a UV or DAD detector

• pH meter

• Photostability chamber

Methodology:

• Stock Solution Preparation: Prepare a stock solution of Leonurine hydrochloride in a suitable solvent (e.g., methanol or a mixture of methanol and water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for a specified time. Neutralize with 0.1 M HCl before analysis.

  • Neutral Hydrolysis: Mix the stock solution with an equal volume of water. Incubate at 60°C for a specified time.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Store at room temperature, protected from light, for a specified time.

  • Thermal Degradation: Keep the stock solution at 60°C in a temperature-controlled oven.

  • Photodegradation: Expose the stock solution in a photochemically stable, transparent container to a light source according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter). A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis: Analyze the stressed samples at different time points using a stability-indicating HPLC method. Monitor for the appearance of new peaks (degradation products) and the decrease in the peak area of Leonurine hydrochloride.

Workflow for Forced Degradation Study:

Caption: Workflow for a forced degradation study of Leonurine hydrochloride.

Protocol 2: Stability-Indicating HPLC Method

This method is adapted from a published procedure for the analysis of leonurine and can serve as a starting point for developing a validated stability-indicating method.[6][7][12]

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile and water (with 0.1% formic acid or phosphoric acid to adjust pH to ~2.5) in a gradient or isocratic elution.
Flow Rate	1.0 mL/min
Detection	UV at 277 nm
Column Temperature	30°C
Injection Volume	10-20 µL

Method Validation: The method should be validated according to ICH guidelines to ensure it is specific, linear, accurate, precise, and robust for the quantification of Leonurine hydrochloride and its degradation products.

Signaling Pathways

Leonurine hydrochloride has been reported to modulate several signaling pathways, including the NF-κB and AMPK/SREBP1 pathways, which are involved in inflammation and metabolism, respectively.

NF-κB Signaling Pathway:

Leonurine hydrochloride has been shown to suppress inflammatory responses by inhibiting the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by Leonurine hydrochloride.

AMPK/SREBP1 Signaling Pathway:

Leonurine hydrochloride has been observed to ameliorate non-alcoholic steatohepatitis by modulating the AMPK/SREBP1 signaling pathway, which plays a key role in lipid metabolism.

Caption: Modulation of the AMPK/SREBP1 signaling pathway by Leonurine hydrochloride.

References

• 1. Humic Substance Photosensitized Degradation of Phthalate Esters Characterized by 2H and 13C Isotope Fractionation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Standardization of Leonurus sibiricus L. aerial part and capillary electrophoresis quantitative analysis of its leonurine content - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phenolic esters. Part I. Rate of hydrolysis of phenyl, p-tolyl, and p-chlorophenyl hydrogen succinate - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. africaresearchconnects.com [africaresearchconnects.com]
• 6. Leonurus japonicus, Leonurus cardiaca, Leonotis leonurus: a novel HPLC study on the occurrence and content of the pharmacologically active guanidino derivative leonurine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems [frontiersin.org]
• 9. Photodegradation of phthalic acid esters under simulated sunlight: Mechanism, kinetics, and toxicity change - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. journals.ekb.eg [journals.ekb.eg]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Leonurine Hydrochloride Dose-Response Curve Optimization in Vitro

Welcome to the technical support center for researchers, scientists, and drug development professionals working with leonurine hydrochloride. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing your in vitro dose-response experiments.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues that may arise during your experiments with leonurine hydrochloride.

1. Stock Solution Preparation and Solubility

• Q: How should I prepare a stock solution of leonurine hydrochloride?

  • A: Leonurine hydrochloride is soluble in DMSO at concentrations up to 70 mg/mL (201.27 mM).[1][2] It is sparingly soluble in ethanol (7 mg/mL or 20.12 mM) and is considered insoluble in water.[1] For cell culture experiments, it is recommended to prepare a high-concentration stock solution in fresh, anhydrous DMSO. To enhance solubility, you can warm the solution to 37°C and use an ultrasonic bath.[3]

• Q: I'm observing precipitation when I add the leonurine hydrochloride stock solution to my cell culture medium. What should I do?

  • A: This is a common issue due to the low aqueous solubility of many compounds. Here are some troubleshooting steps:

    • Lower the final DMSO concentration: Ensure the final concentration of DMSO in your culture medium is low, typically below 0.5%, to avoid solvent-induced cytotoxicity. You may need to prepare a more diluted stock solution in DMSO to achieve this, but be mindful of the compound's solubility limits.

    • Pre-warm the medium: Adding the DMSO stock to the pre-warmed cell culture medium can sometimes prevent precipitation.

    • Increase mixing: Gently vortex or pipette the medium immediately after adding the stock solution to ensure rapid and even dispersion.

2. Experimental Design and Optimization

• Q: What is a good starting concentration range for a dose-response experiment with leonurine hydrochloride?

  • A: Based on published data, the effective concentration of leonurine hydrochloride can vary significantly depending on the cell line. For initial screening in cancer cell lines, a broad range from low micromolar (e.g., 1 µM) to high micromolar (e.g., 800 µM) is advisable.[4] For non-cancerous cell lines, where protective effects are often observed, a lower concentration range may be more appropriate.[5] Refer to the dose-response data table below for more specific guidance.

• Q: How long should I incubate the cells with leonurine hydrochloride?

  • A: The incubation time is a critical parameter and should be optimized for your specific cell line and experimental goals. Common incubation times in the literature range from 24 to 72 hours. It is recommended to perform a time-course experiment (e.g., 24h, 48h, 72h) to determine the optimal endpoint for your study.

3. Assay-Specific Troubleshooting (MTT Assay)

• Q: My MTT assay results are inconsistent or show an unexpected increase in signal at high concentrations of leonurine hydrochloride. What could be the cause?

  • A: This can be a significant issue when working with natural compounds like alkaloids. Here are potential reasons and solutions:

    • Chemical interference: Leonurine, being a plant-derived compound, may have reducing properties that can directly convert the MTT reagent to formazan, leading to a false-positive signal for cell viability. To test for this, include control wells with your highest concentration of leonurine hydrochloride in the cell culture medium but without cells. If you observe a color change, it indicates chemical interference.[6]

    • Altered cellular metabolism: The compound might be inducing a stress response in the cells, leading to an increase in metabolic activity and consequently higher formazan production, even if the cells are not proliferating.[6]

    • Solution: If interference is suspected, consider using an alternative viability assay that is not based on metabolic reduction, such as a crystal violet assay (stains total protein) or a trypan blue exclusion assay (measures membrane integrity).

Quantitative Data Summary

The following tables summarize the in vitro dose-response of leonurine hydrochloride in various cell lines.

Table 1: IC50 Values of Leonurine Hydrochloride in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (hours)
K562	Chronic Myeloid Leukemia	773	24
KU812	Chronic Myeloid Leukemia	882	24
PC-3	Prostate Cancer	>800 (Significant G1 arrest at 800 µM)	Not Specified
DU145	Prostate Cancer	>800 (Significant G1 arrest at 800 µM)	Not Specified
MDA-MB-231	Breast Cancer	Dose-dependent inhibition (200-800 µM)	24, 48, 72
SK-BR-3	Breast Cancer	Dose-dependent inhibition (200-800 µM)	24, 48, 72
C33A	Cervical Cancer	Not Specified (Inhibition observed)	Not Specified
MS751	Cervical Cancer	Not Specified (Inhibition observed)	Not Specified

Table 2: Effects of Leonurine Hydrochloride on Non-Cancerous Cell Lines

Cell Line	Cell Type	Observed Effect	Concentration Range (µM)
HepG2	Human Hepatocyte	Protective effect against lipid accumulation	125 - 500
HL-7702	Human Hepatocyte	Protective effect against lipid accumulation	125 - 500

Experimental Protocols

Optimized MTT Assay Protocol for Leonurine Hydrochloride

This protocol is designed to determine the cytotoxic effects of leonurine hydrochloride on adherent cells.

Materials:

• Leonurine hydrochloride

• Anhydrous DMSO

• 96-well flat-bottom plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (typically 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 100 mM stock solution of leonurine hydrochloride in anhydrous DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations. Remember to keep the final DMSO concentration below 0.5%.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-treatment control.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of leonurine hydrochloride.

• Incubation:

  • Incubate the plate for your desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will metabolize the MTT into formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the dose-response curve and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Visualizations

Diagram 1: General Workflow for Dose-Response Curve Optimization

Caption: Workflow for optimizing the dose-response of leonurine hydrochloride.

Diagram 2: Key Signaling Pathways Modulated by Leonurine Hydrochloride

Caption: Leonurine hydrochloride's impact on major signaling pathways.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. glpbio.com [glpbio.com]
• 4. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. glpbio.com [glpbio.com]
• 6. Optimization of the tetrazolium dye (MTT) colorimetric assay for cellular growth and viability - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to reduce leonurine-induced cytotoxicity in healthy cells

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing leonurine effectively while minimizing potential cytotoxicity in healthy cells.

Frequently Asked Questions (FAQs)

Q1: What is the general cytotoxic profile of leonurine on healthy cells?

A1: Several studies indicate that leonurine exhibits low to no significant cytotoxicity in various healthy cell lines at therapeutic concentrations. For instance, one study found no significant changes in the viability of BEAS-2B human lung epithelial cells when treated with leonurine at doses ranging from 0 to 120 µg/ml[1][2]. Another report noted that leonurine actually protected pancreatic β-cells from dexamethasone-induced cytotoxicity[1][2]. While leonurine has demonstrated anti-tumor effects by inducing apoptosis in cancer cells, it appears to have a favorable safety profile for healthy, non-cancerous cells[3][4]. However, like any compound, high concentrations may lead to adverse effects, and it is crucial to determine the optimal dose for your specific cell type and experimental conditions.

Q2: How can I determine the optimal, non-toxic concentration of leonurine for my cell line?

A2: A dose-response experiment is essential to determine the therapeutic window of leonurine for your specific cell line. This typically involves treating the cells with a range of leonurine concentrations for a defined period (e.g., 24, 48, 72 hours) and then assessing cell viability.

Key Steps for a Dose-Response Experiment:

• Cell Seeding: Plate your healthy cells at an appropriate density in a multi-well plate (e.g., 96-well).

• Treatment: After allowing the cells to adhere, treat them with a serial dilution of leonurine. It is advisable to include a vehicle control (the solvent used to dissolve leonurine) and a positive control for cytotoxicity.

• Incubation: Incubate the cells for the desired time period.

• Viability Assay: Use a standard cell viability assay, such as MTT, CCK-8, or Trypan Blue exclusion, to quantify the percentage of viable cells at each concentration.

• Data Analysis: Plot cell viability (%) against leonurine concentration to determine the concentration at which no significant cytotoxicity is observed.

Troubleshooting Guide

Problem: I am observing unexpected cytotoxicity in my healthy control cells treated with leonurine.

Possible Cause	Recommended Solution
High Concentration	The concentration of leonurine may be too high for your specific cell line. Perform a dose-response curve to identify the optimal non-toxic concentration range.
Solvent Toxicity	The solvent used to dissolve leonurine (e.g., DMSO) may be causing cytotoxicity at the final concentration used in the cell culture medium. Ensure the final solvent concentration is low (typically <0.1%) and run a vehicle-only control to verify its non-toxicity.
Contamination	Your leonurine stock solution or cell culture may be contaminated. Use sterile techniques, check your reagents, and test your cell line for mycoplasma contamination.
Cell Line Sensitivity	The specific cell line you are using may be particularly sensitive to leonurine. Review literature for data on similar cell types or consider using a more resistant cell line if appropriate for your experimental goals.
Incorrect Compound	Verify the identity and purity of your leonurine compound through appropriate analytical methods (e.g., HPLC, Mass Spectrometry).

Strategies to Mitigate Potential Cytotoxicity

Q3: Are there combination therapies that can reduce the potential for leonurine-induced cytotoxicity?

A3: Yes, structural modification and combination with other compounds have been explored to enhance leonurine's therapeutic effects and potentially reduce side effects. For example, creating conjugates of leonurine with molecules like aspirin or cysteine has been shown to improve its cardioprotective effects by boosting antioxidant enzyme activity and reducing inflammatory mediators[5]. Combining leonurine with cysteine, for instance, exhibited a stronger protective effect in the myocardium by increasing the activity of superoxide dismutase (SOD) and catalase (CAT) while reducing levels of malondialdehyde (MDA) and reactive oxygen species (ROS)[5].

Q4: How does leonurine's mechanism of action contribute to protecting healthy cells?

A4: Leonurine's primary mechanisms of action are inherently cytoprotective for healthy cells, particularly under conditions of stress, such as inflammation or oxidative damage. It functions mainly through its potent anti-inflammatory and antioxidant properties[3][6][7].

• Antioxidant Effects: Leonurine reduces oxidative stress by scavenging free radicals and increasing the expression and activity of endogenous antioxidant enzymes like SOD and glutathione peroxidase (GPx)[8][9][10]. This helps protect cells from damage caused by ROS.

• Anti-inflammatory Effects: Leonurine can suppress inflammatory responses by inhibiting key signaling pathways like NF-κB[6][11]. This reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, which can be harmful to healthy tissues.

• Activation of Cytoprotective Pathways: Leonurine has been shown to activate the Nrf2 signaling pathway[1][5][6]. Nrf2 is a transcription factor that plays a critical role in the cellular defense against oxidative stress by upregulating a battery of antioxidant and cytoprotective genes[1][6]. It also activates the PI3K/Akt pathway, which promotes cell survival and inhibits apoptosis[5][9].

Q5: Can drug delivery systems be used to minimize leonurine's potential systemic toxicity?

A5: While leonurine generally shows low cytotoxicity to healthy cells, a significant challenge is its low bioavailability and poor fat solubility, which can limit its clinical application[5][12]. Utilizing advanced drug delivery systems, such as nanoparticles, liposomes, or micelles, could be a viable strategy. These systems can improve the solubility and stability of leonurine, enable targeted delivery to specific tissues (e.g., tumor sites), and allow for controlled release. By targeting the compound to the site of action, the required systemic dose can be lowered, thereby minimizing exposure and potential side effects on healthy tissues throughout the body.

Quantitative Data Summary

Table 1: Effect of Leonurine on Healthy Cell Viability and Oxidative Stress Markers. Data compiled from a study on lipopolysaccharide (LPS)-induced injury in BEAS-2B cells, where leonurine treatment provided protection.

Treatment Group	Cell Viability (% of Control)	ROS Level (% of LPS Group)	MDA Level (% of LPS Group)	SOD Activity (% of LPS Group)	Reference
Control	100%	N/A	N/A	N/A	[1][2]
LPS only	~75%	100%	100%	100%	[1][2]
LPS + Leonurine (Low Dose)	~85%	~70%	~80%	~120%	[1][2]
LPS + Leonurine (Med Dose)	~95%	~50%	~60%	~140%	[1][2]
LPS + Leonurine (High Dose)	~100%	~40%	~50%	~160%	[1][2]

ROS: Reactive Oxygen Species; MDA: Malondialdehyde; SOD: Superoxide Dismutase.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is used to assess cell metabolic activity as an indicator of cell viability.

• Cell Plating: Seed 1x10⁴ cells per well in a 96-well plate and incubate for 24 hours.

• Treatment: Remove the medium and add fresh medium containing various concentrations of leonurine. Include vehicle controls. Incubate for the desired period (e.g., 24-72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Incubation: Incubate the plate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Shake the plate for 10 minutes and measure the absorbance at 570 nm using a microplate reader.

• Analysis: Express results as a percentage of the vehicle control.

Protocol 2: Western Blot for Nrf2 and HO-1 Expression

This protocol is used to measure the protein levels of key cytoprotective markers.

• Cell Lysis: After treatment with leonurine, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Nrf2, HO-1, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity using software like ImageJ and normalize to the loading control.

Visualizations

Caption: Workflow for determining the optimal non-toxic dose of leonurine.

Caption: Leonurine's activation of cytoprotective signaling pathways.

Caption: Strategies to maximize the therapeutic window of leonurine.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. A literature review: mechanisms of antitumor pharmacological action of leonurine alkaloid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Leonurine: A compound with the potential to prevent acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Leonurine: A compound with the potential to prevent acute lung injury - ProQuest [proquest.com]
• 8. researchgate.net [researchgate.net]
• 9. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 10. Leonurine protects middle cerebral artery occluded rats through antioxidant effect and regulation of mitochondrial function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Leonurine attenuates lipopolysaccharide-induced inflammatory responses in human endothelial cells: involvement of reactive oxygen species and NF-κB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Leonurine Hydrochloride: A Promising Cardioprotective Agent on the Horizon?

A Comparative Analysis of Preclinical Data

For researchers and drug development professionals vested in the future of cardiovascular medicine, the quest for novel therapeutic agents with superior efficacy and safety profiles is perpetual. Leonurine hydrochloride, a natural alkaloid derived from Herba Leonuri (motherwort), has emerged as a compelling candidate, with a growing body of preclinical evidence suggesting potent cardioprotective effects. This guide provides an objective comparison of Leonurine hydrochloride's performance against established cardiovascular therapies, supported by experimental data, to validate its therapeutic potential.

Mechanisms of Action: A Multi-Pronged Approach to Cardioprotection

Leonurine hydrochloride appears to exert its cardioprotective effects through a multifaceted mechanism, primarily targeting inflammation, oxidative stress, and apoptosis—the three pillars of cardiac injury and remodeling.[1][2][3]

Anti-Inflammatory Effects: Leonurine hydrochloride has been shown to suppress inflammatory responses in cardiac tissue. It acts by inhibiting the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammatory gene expression.[1][4] This leads to a reduction in the production of pro-inflammatory cytokines, thereby mitigating inflammation-mediated cardiac damage.[5]

Antioxidant Properties: The compound demonstrates significant antioxidant activity, crucial for combating the oxidative stress that characterizes ischemic heart disease.[6][7] Leonurine hydrochloride enhances the activity of endogenous antioxidant enzymes, such as superoxide dismutase (SOD), while reducing the levels of malondialdehyde (MDA), a marker of lipid peroxidation.[1] This helps to neutralize harmful reactive oxygen species (ROS) and protect cardiomyocytes from oxidative injury.[1][8]

Anti-Apoptotic Action: A critical aspect of Leonurine hydrochloride's cardioprotective profile is its ability to inhibit cardiomyocyte apoptosis (programmed cell death).[9][10] It achieves this by modulating the PI3K/Akt signaling pathway, a central regulator of cell survival.[9][10] Activation of this pathway leads to an increased ratio of the anti-apoptotic protein Bcl-2 to the pro-apoptotic protein Bax, ultimately preventing cell death.[2][9]

Head-to-Head: Leonurine Hydrochloride vs. Standard Therapies

To contextualize the potential of Leonurine hydrochloride, its preclinical performance is compared here with two cornerstones of current cardiovascular therapy: the beta-blocker Metoprolol and the ACE inhibitor Captopril. The following tables summarize quantitative data from various animal studies, providing a basis for an indirect comparison.

Table 1: Effects on Cardiac Function in Animal Models of Myocardial Infarction

Treatment Group	Dosing Regimen	Animal Model	Key Findings	Reference
Leonurine HCl	15 mg/kg/day	Rat (MI)	↓ LVEDP, ↑ +dP/dt	[11]
15 mg/kg/day	Rat (MI)	↓ Infarct size, ↓ Collagen deposition	[9][10]
Metoprolol	50 mg/kg/day	Rat (MI)	Partial reversal of changes in sarcoplasmic reticular Ca2+-pump function	[12]
20 mg/kg b.i.d.	Rat (AMI)	Improved cardiac hemodynamic function and remodeling	[12]
Captopril	100 mg/kg/day	Rat (MI)	Attenuated reduced responsiveness to isoprenaline stimulation	[6]
10 mg/kg/day	Rat (HF post-MI)	↓ LVEDP, ↑ Cardiac output, ↑ Stroke volume	[2]

LVEDP: Left Ventricular End-Diastolic Pressure; +dP/dt: Maximum rate of left ventricular pressure rise; MI: Myocardial Infarction; AMI: Acute Myocardial Infarction; HF: Heart Failure.

Table 2: Effects on Markers of Apoptosis and Oxidative Stress

Treatment Group	Dosing Regimen	Animal Model	Key Findings	Reference
Leonurine HCl	15 mg/kg/day	Rat (MI)	↑ Bcl-2/Bax ratio	[9]
Not specified	Rat (MI)	↑ SOD activity, ↓ MDA levels	[1]
Metoprolol	2.5 mg/kg i.v.	Rat (CME)	↓ Myocardial apoptosis rate, ↓ Activated caspase-3	[13]
Captopril	50 or 100 mg/kg/day	Rat (Hypertension)	Attenuated cardiomyocyte loss (high dose)	[5]

Bcl-2: B-cell lymphoma 2; Bax: Bcl-2-associated X protein; SOD: Superoxide Dismutase; MDA: Malondialdehyde; CME: Coronary Microembolization.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes involved, the following diagrams illustrate the key signaling pathways modulated by Leonurine hydrochloride and a typical experimental workflow for inducing myocardial infarction in a rat model.

Caption: Key signaling pathways modulated by Leonurine hydrochloride.

Caption: Experimental workflow for inducing myocardial infarction in a rat model.

Experimental Protocols

Myocardial Infarction (MI) Rat Model

A widely used and reproducible animal model for studying the pathophysiology of myocardial infarction and evaluating potential therapeutic interventions involves the permanent ligation of the left anterior descending (LAD) coronary artery in rats.[14]

Procedure:

• Anesthesia: Adult male Sprague-Dawley rats are anesthetized, typically with an intraperitoneal injection of a suitable anesthetic agent. The animals are then intubated and connected to a rodent ventilator.

• Surgical Preparation: The chest is shaved and disinfected. A left thoracotomy is performed to expose the heart.

• LAD Ligation: The pericardium is opened, and the LAD coronary artery is identified and ligated with a suture. Successful ligation is confirmed by the immediate appearance of a pale, akinetic area in the anterior wall of the left ventricle and by characteristic changes on the electrocardiogram (ECG).

• Closure and Recovery: The chest is closed in layers, and the animal is allowed to recover from anesthesia. Post-operative analgesics are administered to minimize pain and distress.

• Treatment Administration: Leonurine hydrochloride, vehicle control, or a comparator drug is typically administered daily via oral gavage or intraperitoneal injection, starting shortly after the induction of MI and continuing for a specified duration (e.g., 4 weeks).

• Endpoint Analysis: At the end of the treatment period, various assessments are performed, including:

  • Echocardiography: To evaluate cardiac function (e.g., ejection fraction, fractional shortening, ventricular dimensions).

  • Hemodynamic Measurements: Using a catheter inserted into the left ventricle to measure parameters like LVEDP and ±dP/dt.

  • Histological Analysis: Hearts are excised, and tissue sections are stained (e.g., with Masson's trichrome) to determine infarct size and the extent of cardiac fibrosis.

  • Molecular Analysis: Western blotting and PCR are used to quantify the expression of proteins and genes related to apoptosis, inflammation, and oxidative stress.

Conclusion and Future Directions

The preclinical data accumulated to date strongly support the cardioprotective effects of Leonurine hydrochloride. Its ability to concurrently target multiple pathological pathways—inflammation, oxidative stress, and apoptosis—positions it as a promising therapeutic candidate for ischemic heart disease. While indirect comparisons with standard drugs like Metoprolol and Captopril are encouraging, they also highlight the need for well-designed, head-to-head preclinical studies and, ultimately, randomized controlled clinical trials to definitively establish its efficacy and safety in humans. The detailed mechanisms of action and the full therapeutic potential of Leonurine hydrochloride warrant further rigorous investigation by the scientific and drug development communities.

References

• 1. Effects of metoprolol on left ventricular function in rats with myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of long-term therapy with ACE inhibitors, captopril, enalapril and trandolapril, on myocardial energy metabolism in rats with heart failure following myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acute regional vascular effects of intravenous captopril in a rat model of myocardial infarction and failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effects of Captopril and Losartan on Cardiac Stereology in Rats with Renovascular Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Captopril modifies the response of infarcted rat hearts to isoprenaline stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of intravenous metoprolol on left ventricular performance in Q-wave acute myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of metoprolol and ramipril on action potentials after myocardial infarction in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Captopril Attenuates Cardiovascular and Renal Disease in a Rat Model of Heart Failure With Preserved Ejection Fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of Captopril and Losartan on Cardiac Stereology in Rats with Renovascular Hypertension [ijms.sums.ac.ir]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Effect of metoprolol on myocardial apoptosis after coronary microembolization in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. research.ed.ac.uk [research.ed.ac.uk]

Leonurine Hydrochloride vs. Other Alkaloids for Cardiac Protection: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for effective therapeutic agents to mitigate cardiac injury, particularly following ischemic events, has led to significant investigation into naturally occurring alkaloids. Among these, leonurine hydrochloride, an active compound from Leonurus japonicus (Chinese motherwort), has emerged as a promising candidate for cardiac protection. This guide provides an objective comparison of leonurine hydrochloride with other notable alkaloids demonstrating cardioprotective properties, supported by experimental data and detailed methodologies.

Executive Summary

Leonurine hydrochloride exhibits potent cardioprotective effects primarily through its anti-apoptotic and anti-oxidative stress mechanisms. It has been shown to significantly reduce myocardial infarct size and inhibit cardiomyocyte apoptosis in preclinical models. Its primary mechanism of action involves the activation of the PI3K/Akt signaling pathway.

For the purpose of this guide, we will compare leonurine hydrochloride with three other well-researched alkaloids:

• Berberine: An isoquinoline alkaloid with a broad range of cardiovascular benefits, including anti-inflammatory and anti-apoptotic effects.

• Tetrandrine: A bis-benzylisoquinoline alkaloid known for its calcium channel blocking and anti-inflammatory properties.

• Cardiac Glycosides (e.g., Digoxin): A class of steroids traditionally used in the treatment of heart failure, acting on the Na+/K+-ATPase pump.

While direct comparative studies are limited, this guide synthesizes available data to offer a comprehensive overview of their individual performance and mechanisms of action.

Quantitative Data Comparison

The following tables summarize key quantitative data from preclinical studies on the cardiac protective effects of leonurine hydrochloride, berberine, and tetrandrine. It is crucial to note that these data are derived from separate studies and may not be directly comparable due to variations in experimental models and methodologies.

Table 1: Effect of Leonurine Hydrochloride on Myocardial Infarct Size and Apoptosis

Parameter	Animal Model	Dosage	Treatment Duration	Results	Reference
Infarct Size	Rat (MI)	15 mg/kg/day	28 days	Reduced from 43.66% to 34.49%	[1]
Apoptosis	Rat (MI)	15 mg/kg/day	28 days	Significantly decreased TUNEL-positive cells	[1]
Apoptosis	Rat (I/R)	Pretreatment	N/A	Significantly decreased apoptotic myocytes	[2]

Table 2: Effect of Berberine on Myocardial Infarct Size and Apoptosis

Parameter	Animal Model	Dosage	Treatment Duration	Results	Reference
Infarct Size	Rat (I/R)	N/A	4 weeks	Significantly reduced myocardial infarction area	[3]
Infarct Size	Meta-analysis	Various	Various	Significantly decreased myocardial infarct size	[4]
Apoptosis	Rat (I/R)	N/A	4 weeks	Dramatically attenuated apoptosis (TUNEL)	[3]
Apoptosis	Meta-analysis	Various	Various	Significantly decreased level of myocardial apoptosis	[4]
Apoptosis	Rat (MI)	N/A	8 weeks	Reduced cell apoptosis	[5]

Table 3: Effect of Tetrandrine on Myocardial Infarct Size and Apoptosis

Parameter	Animal Model	Dosage	Treatment Duration	Results	Reference
Infarct Size	Rat (I/R)	50 mg/kg	Pretreatment	Significantly decreased infarct size	[6]
Apoptosis	Rat (I/R)	50 mg/kg	Pretreatment	Reduced apoptotic cell death	[6]
Apoptosis	Rat (I/R)	N/A	N/A	Markedly ameliorated cardiomyocyte apoptosis	[7]

Mechanisms of Action and Signaling Pathways

The cardioprotective effects of these alkaloids are mediated through various signaling pathways. Understanding these mechanisms is crucial for targeted drug development.

Leonurine Hydrochloride

Leonurine primarily exerts its cardioprotective effects by inhibiting apoptosis and reducing oxidative stress.[8][9] The key signaling pathway implicated is the PI3K/Akt pathway .[4][10] Activation of this pathway leads to the phosphorylation of downstream targets, including GSK3β, which in turn modulates the expression of pro- and anti-apoptotic proteins.[4][11]

// Nodes Leonurine [label="Leonurine\nHydrochloride", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PI3K [label="PI3K", fillcolor="#FBBC05", fontcolor="#202124"]; Akt [label="Akt", fillcolor="#FBBC05", fontcolor="#202124"]; GSK3b [label="GSK3β", fillcolor="#FBBC05", fontcolor="#202124"]; Bcl2 [label="Bcl-2\n(Anti-apoptotic)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Bax [label="Bax\n(Pro-apoptotic)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Cardioprotection [label="Cardiac Protection", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Leonurine -> PI3K [label="Activates"]; PI3K -> Akt [label="Activates"]; Akt -> GSK3b [label="Inhibits"]; GSK3b -> Bax [label="Promotes", style=dashed, color="#5F6368"]; Akt -> Bcl2 [label="Promotes"]; Bcl2 -> Apoptosis [arrowhead=tee, label="Inhibits"]; Bax -> Apoptosis [label="Promotes"]; Apoptosis -> Cardioprotection [style=invis]; } . Caption: Leonurine's PI3K/Akt Signaling Pathway

Berberine

Berberine's cardioprotective mechanisms are multifaceted, involving anti-inflammatory, anti-oxidant, and anti-apoptotic actions. It has been shown to modulate several signaling pathways, including the AMPK, PI3K/Akt, and MAPK pathways .[7] By activating AMPK, berberine can improve cellular energy status and reduce apoptosis.[12] Its anti-inflammatory effects are partly mediated by inhibiting the NF-κB signaling pathway.[13]

// Nodes Berberine [label="Berberine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; AMPK [label="AMPK", fillcolor="#FBBC05", fontcolor="#202124"]; PI3K_Akt [label="PI3K/Akt", fillcolor="#FBBC05", fontcolor="#202124"]; NFkB [label="NF-κB", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Inflammation [label="Inflammation", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Cardioprotection [label="Cardiac Protection", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Berberine -> AMPK [label="Activates"]; Berberine -> PI3K_Akt [label="Activates"]; Berberine -> NFkB [label="Inhibits"]; AMPK -> Apoptosis [arrowhead=tee, label="Inhibits"]; PI3K_Akt -> Apoptosis [arrowhead=tee, label="Inhibits"]; NFkB -> Inflammation [label="Promotes"]; Inflammation -> Apoptosis [style=dashed, color="#5F6368"]; Apoptosis -> Cardioprotection [style=invis]; } . Caption: Berberine's Multi-pathway Cardioprotection

Tetrandrine

Tetrandrine's cardioprotective effects are largely attributed to its role as a calcium channel blocker and its anti-inflammatory properties.[14] It has been shown to inhibit the production of reactive oxygen species (ROS) and suppress the ERK1/2 signaling pathway .[14] By blocking calcium influx, tetrandrine can prevent calcium overload-induced cardiomyocyte injury and apoptosis.

// Nodes Tetrandrine [label="Tetrandrine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ca_Channel [label="L-type Ca2+\nChannel", fillcolor="#FBBC05", fontcolor="#202124"]; Ca_Influx [label="Ca2+ Influx", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; ROS [label="ROS", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ERK12 [label="ERK1/2", fillcolor="#FBBC05", fontcolor="#202124"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Cardioprotection [label="Cardiac Protection", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Tetrandrine -> Ca_Channel [arrowhead=tee, label="Blocks"]; Ca_Channel -> Ca_Influx [style=dashed, color="#5F6368"]; Tetrandrine -> ROS [arrowhead=tee, label="Inhibits"]; ROS -> ERK12 [label="Activates"]; ERK12 -> Apoptosis [label="Promotes"]; Ca_Influx -> Apoptosis [label="Promotes"]; Apoptosis -> Cardioprotection [style=invis]; } . Caption: Tetrandrine's Cardioprotective Mechanism

Cardiac Glycosides

Cardiac glycosides, such as digoxin, have a distinct mechanism of action. They inhibit the Na+/K+-ATPase pump in cardiomyocytes.[12] This leads to an increase in intracellular sodium, which in turn increases intracellular calcium concentration via the Na+/Ca2+ exchanger. The elevated intracellular calcium enhances myocardial contractility, which is beneficial in heart failure.[15][16] However, their role in acute myocardial infarction is less clear, and their narrow therapeutic index is a significant concern.[12]

// Nodes CardiacGlycosides [label="Cardiac Glycosides\n(e.g., Digoxin)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NaK_ATPase [label="Na+/K+ ATPase", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Na_in [label="Intracellular Na+", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; NaCa_Exchanger [label="Na+/Ca2+ Exchanger", fillcolor="#FBBC05", fontcolor="#202124"]; Ca_in [label="Intracellular Ca2+", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Contractility [label="Increased Myocardial\nContractility", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges CardiacGlycosides -> NaK_ATPase [arrowhead=tee, label="Inhibits"]; NaK_ATPase -> Na_in [label="Reduces Na+ efflux"]; Na_in -> NaCa_Exchanger [label="Reduces gradient"]; NaCa_Exchanger -> Ca_in [label="Reduces Ca2+ efflux"]; Ca_in -> Contractility [label="Enhances"]; } . Caption: Cardiac Glycosides' Mechanism of Action

Experimental Protocols

The following are generalized protocols for key in vivo and in vitro models used to evaluate the cardioprotective effects of alkaloids. Specific parameters may vary between studies.

In Vivo Myocardial Infarction (MI) Model in Rats

// Nodes Anesthesia [label="Anesthesia\n(e.g., Pentobarbital)", fillcolor="#F1F3F4", fontcolor="#202124"]; Intubation [label="Endotracheal Intubation\n& Mechanical Ventilation", fillcolor="#F1F3F4", fontcolor="#202124"]; Thoracotomy [label="Left Thoracotomy", fillcolor="#F1F3F4", fontcolor="#202124"]; Ligation [label="Ligation of Left Anterior\nDescending (LAD) Artery", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reperfusion [label="Reperfusion\n(optional, for I/R model)", fillcolor="#FBBC05", fontcolor="#202124"]; Closure [label="Chest Closure", fillcolor="#F1F3F4", fontcolor="#202124"]; PostOp [label="Post-operative Care\n& Drug Administration", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analysis [label="Endpoint Analysis\n(Infarct size, Apoptosis, etc.)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Anesthesia -> Intubation; Intubation -> Thoracotomy; Thoracotomy -> Ligation; Ligation -> Reperfusion; Reperfusion -> Closure; Ligation -> Closure [style=dashed, color="#5F6368"]; Closure -> PostOp; PostOp -> Analysis; } . Caption: Rat Myocardial Infarction Model Workflow

Detailed Methodology:

• Anesthesia: Male Sprague-Dawley or Wistar rats (250-300g) are anesthetized, typically with an intraperitoneal injection of pentobarbital sodium.

• Ventilation: The rats are intubated and connected to a rodent ventilator to maintain respiration.

• Surgical Procedure: A left thoracotomy is performed to expose the heart. The left anterior descending (LAD) coronary artery is then ligated with a suture to induce ischemia.

• Ischemia/Reperfusion: For an ischemia/reperfusion (I/R) model, the ligature is released after a defined period (e.g., 30-45 minutes) to allow for reperfusion. For a permanent MI model, the ligature remains in place.

• Drug Administration: The test compound (e.g., leonurine hydrochloride) is typically administered before or after the ischemic event, via oral gavage or injection.

• Endpoint Analysis: After a set period (e.g., 24 hours to 28 days), the hearts are harvested for analysis. Infarct size is commonly measured using TTC staining, and apoptosis is assessed by TUNEL assay.[1][2]

In Vitro Hypoxia/Reoxygenation (H/R) Model in H9c2 Cells

// Nodes CellCulture [label="Culture H9c2 cells\nto confluence", fillcolor="#F1F3F4", fontcolor="#202124"]; Pretreatment [label="Pre-treatment with Alkaloid\n(optional)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Hypoxia [label="Induce Hypoxia\n(e.g., 1% O2, 6-24h)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reoxygenation [label="Reoxygenation\n(Normoxic conditions, 12-24h)", fillcolor="#FBBC05", fontcolor="#202124"]; Analysis [label="Cell Viability & Apoptosis\nAnalysis (e.g., MTT, Flow Cytometry)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges CellCulture -> Pretreatment; Pretreatment -> Hypoxia; CellCulture -> Hypoxia [style=dashed, color="#5F6368"]; Hypoxia -> Reoxygenation; Reoxygenation -> Analysis; } . Caption: H9c2 Hypoxia/Reoxygenation Workflow

Detailed Methodology:

• Cell Culture: H9c2 rat cardiomyoblasts are cultured in DMEM supplemented with fetal bovine serum until they reach confluence.

• Hypoxia Induction: The cell culture medium is replaced with a glucose-free medium, and the cells are placed in a hypoxic chamber with a low oxygen concentration (e.g., 1% O2) for a specified duration (e.g., 6-24 hours).

• Reoxygenation: Following the hypoxic period, the medium is replaced with normal glucose-containing medium, and the cells are returned to a normoxic incubator (95% air, 5% CO2) for a period of reoxygenation (e.g., 12-24 hours).

• Drug Treatment: The alkaloid being tested is typically added to the culture medium before the hypoxic period or during reoxygenation.

• Analysis: Cell viability is often assessed using an MTT assay, and apoptosis can be quantified using techniques such as flow cytometry with Annexin V/PI staining or by measuring caspase activity.[11]

Conclusion

Leonurine hydrochloride, berberine, and tetrandrine all demonstrate significant cardioprotective potential in preclinical models of myocardial ischemia. Their mechanisms of action, while overlapping in some respects (e.g., anti-apoptotic effects), are distinct. Leonurine's primary described pathway is through PI3K/Akt activation. Berberine exhibits a broader mechanistic profile, influencing metabolic, inflammatory, and apoptotic pathways. Tetrandrine's effects are closely linked to its calcium channel blocking and ROS-inhibiting properties. Cardiac glycosides operate through a different mechanism related to ion pump inhibition and are more established in the context of heart failure management.

The choice of alkaloid for further drug development will depend on the specific therapeutic goal. For targeting apoptosis and oxidative stress in the context of myocardial infarction, leonurine, berberine, and tetrandrine are all strong candidates. Further head-to-head comparative studies are warranted to definitively establish the relative efficacy of these promising natural compounds.

References

• 1. Measurement of myocardial infarct size in preclinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxymatrine protects against the effects of cardiopulmonary resuscitation via modulation of the TGF-β1/Smad3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leonurine protects cardiac function following acute myocardial infarction through anti-apoptosis by the PI3K/AKT/GSK3β signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. anatomyjournal.ir [anatomyjournal.ir]
• 7. Frontiers | Pre-clinical Evidence: Berberine as a Promising Cardioprotective Candidate for Myocardial Ischemia/Reperfusion Injury, a Systematic Review, and Meta-Analysis [frontiersin.org]
• 8. fortunejournals.com [fortunejournals.com]
• 9. Leonurine protects cardiac function following acute myocardial infarction through anti‑apoptosis by the PI3K/AKT/GSK3β signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | A New Therapeutic Candidate for Cardiovascular Diseases: Berberine [frontiersin.org]
• 11. Study progress of berberine for treating cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Matrine Protects Cardiomyocytes From Ischemia/Reperfusion Injury by Regulating HSP70 Expression Via Activation of the JAK2/STAT3 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Matrine attenuates cardiomyocyte ischemia-reperfusion injury through activating AMPK/Sirt3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Protective effect of oxymatrine on chronic rat heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | The potential therapeutic value of the natural plant compounds matrine and oxymatrine in cardiovascular diseases [frontiersin.org]
• 16. pubs.acs.org [pubs.acs.org]

Leonurine's Anti-Inflammatory Action via NF-κB: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of Leonurine's anti-inflammatory properties, specifically focusing on its confirmed pathway through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling cascade. We present a comparative overview of Leonurine's efficacy against established anti-inflammatory agents, supported by available experimental data. Detailed methodologies for key experiments are provided to facilitate reproducibility and further investigation.

Confirmation of the Anti-Inflammatory Pathway of Leonurine via NF-κB

Leonurine, an alkaloid derived from Leonurus japonicus (Motherwort), has demonstrated significant anti-inflammatory effects in numerous studies. The primary mechanism underlying these properties is the inhibition of the NF-κB signaling pathway, a cornerstone of the inflammatory response.

Under normal physiological conditions, NF-κB is sequestered in the cytoplasm in an inactive state, bound to its inhibitory protein, IκBα. Upon stimulation by pro-inflammatory signals such as lipopolysaccharide (LPS) or cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β), the IκB kinase (IKK) complex becomes activated. IKK then phosphorylates IκBα, targeting it for ubiquitination and subsequent degradation by the proteasome. This degradation releases NF-κB, allowing it to translocate into the nucleus. Once in the nucleus, NF-κB binds to specific DNA sequences in the promoter regions of pro-inflammatory genes, leading to the transcription of inflammatory mediators including TNF-α, IL-6, and IL-1β.

Experimental evidence confirms that Leonurine intervenes in this pathway at a critical step. Studies have shown that Leonurine treatment can suppress the phosphorylation and subsequent degradation of IκBα.[1] By stabilizing the NF-κB/IκBα complex in the cytoplasm, Leonurine effectively prevents the nuclear translocation of the p65 subunit of NF-κB.[1][2] This inhibitory action has been observed in various cell types, including chondrocytes and endothelial cells.[3][4] Consequently, the transcription of NF-κB-dependent pro-inflammatory genes is significantly downregulated, leading to a reduction in the production of inflammatory cytokines and mediators.

Data Presentation: Comparative Efficacy

The following tables summarize the quantitative data from various studies, showcasing the anti-inflammatory effects of Leonurine and comparing them with other known anti-inflammatory agents. It is important to note that the data presented for different compounds are derived from separate studies, which may have employed varied experimental conditions. Therefore, a direct comparison should be interpreted with caution.

Compound	Model/Cell Type	Stimulant	Concentration	Effect on p-p65 Levels (relative to stimulated control)	Reference
Leonurine	Rat Chondrocytes	IL-1β	5 µM	Attenuated increase	[2]
20 µM	Significantly decreased	[2]
Dexamethasone	Mouse	Endotoxin	0.3-30.0 mg/kg	Completely blocked TNF production (downstream of NF-κB)	[5]
Ibuprofen	Mouse	Endotoxin	30 mg/kg	Potentiated TNF production	[5]

Compound	Model/Cell Type	Stimulant	Concentration	Effect on TNF-α Production (relative to stimulated control)	Reference
Leonurine	BEAS-2B cells	LPS	Not specified	Suppressed expression	[6]
Dexamethasone	Mouse	Endotoxin	0.3-30.0 mg/kg	Completely blocked	[5]
Ibuprofen	Human Volunteers	Endotoxin	Not specified	Augmented levels	[7]

Compound	Model/Cell Type	Stimulant	Concentration	Effect on IL-6 Production (relative to stimulated control)	Reference
Leonurine	Rat Chondrocytes	TNF-α	Not specified	Significantly suppressed	[3]
Dexamethasone	Mouse	Endotoxin	0.3-30.0 mg/kg	Did not affect	[5]
Ibuprofen	Older Adults	Exercise	Not specified	Blunted response	[8]

Experimental Protocols

Western Blot for NF-κB p65 Phosphorylation

This protocol is essential for determining the phosphorylation status of the p65 subunit of NF-κB, a key indicator of its activation.

• Sample Preparation:

  • Culture cells to the desired confluency and treat with Leonurine or other compounds for the specified duration, followed by stimulation with a pro-inflammatory agent (e.g., LPS, TNF-α).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein integrity and phosphorylation status.

  • Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (typically 20-40 µg) from each sample onto a 10% SDS-polyacrylamide gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phosphorylated NF-κB p65 (e.g., anti-p-p65 Ser536) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as described above.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the p-p65 signal to a loading control such as β-actin or GAPDH.

Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6

This protocol allows for the quantification of pro-inflammatory cytokines secreted into the cell culture medium.

• Plate Preparation:

  • Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (TNF-α or IL-6) and incubate overnight at 4°C.

  • Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween 20).

  • Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Sample and Standard Incubation:

  • Prepare a standard curve using recombinant cytokines of known concentrations.

  • Add the standards and experimental samples (cell culture supernatants) to the wells and incubate for 2 hours at room temperature.

  • Wash the plate multiple times.

• Detection:

  • Add a biotinylated detection antibody specific for the cytokine and incubate for 1-2 hours at room temperature.

  • Wash the plate.

  • Add streptavidin-HRP conjugate and incubate for 20-30 minutes at room temperature in the dark.

  • Wash the plate thoroughly.

• Signal Development and Measurement:

  • Add a substrate solution (e.g., TMB) and incubate until a color change is observed.

  • Stop the reaction with a stop solution (e.g., sulfuric acid).

  • Read the absorbance at 450 nm using a microplate reader.

  • Calculate the cytokine concentrations in the samples by interpolating from the standard curve.

Mandatory Visualization

Caption: Leonurine inhibits the NF-κB signaling pathway by preventing IκBα degradation.

Caption: Workflow for assessing the anti-inflammatory effects of Leonurine.

Caption: The logical cascade of Leonurine's anti-inflammatory action.

References

• 1. Leonurine Exerts Anti-Catabolic and Anti-Apoptotic Effects via Nuclear Factor kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) Signaling Pathways in Chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Leonurine Exerts Anti-Catabolic and Anti-Apoptotic Effects via Nuclear Factor kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) Signaling Pathways in Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leonurine Hydrochloride Suppresses Inflammatory Responses and Ameliorates Cartilage Degradation in Osteoarthritis via NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Differential sensitivity of in vivo TNF and IL-6 production to modulation by anti-inflammatory drugs in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Leonurine: A compound with the potential to prevent acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pretreatment with ibuprofen augments circulating tumor necrosis factor-alpha, interleukin-6, and elastase during acute endotoxinemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ibuprofen taken before exercise blunts the IL-6 response in older adults but does not alter bone alkaline phosphatase or c-telopeptide - PubMed [pubmed.ncbi.nlm.nih.gov]

Leonurine's Therapeutic Potential: A Cross-Validated Efficacy Review in Preclinical Animal Models

An objective comparison of leonurine's performance across various disease models, supported by experimental data, reveals its significant therapeutic promise. This guide synthesizes key findings for researchers, scientists, and drug development professionals, offering a comprehensive overview of its efficacy in neurological, cardiovascular, and uterine disorders.

Leonurine, an alkaloid derived from Herba leonuri (Motherwort), has demonstrated a broad spectrum of pharmacological activities in numerous preclinical animal studies. Its therapeutic potential stems from its potent anti-inflammatory, antioxidant, and anti-apoptotic properties. This comparative guide delves into the efficacy of leonurine across different animal models, presenting quantitative data, detailed experimental protocols, and visual representations of its mechanisms of action to facilitate a deeper understanding of its therapeutic applications.

Neurological Disorders: Combating Neuroinflammation and Oxidative Stress

Leonurine has shown considerable neuroprotective effects in animal models of Alzheimer's disease, ischemic stroke, and depression.[1] Its efficacy is largely attributed to its ability to mitigate neuroinflammation and oxidative stress, key pathological features of these conditions.[2][3]

In a mouse model of Alzheimer's disease (APP/PS1 mice), oral administration of leonurine for two months significantly improved cognitive function, as assessed by the novel object recognition and Morris water maze tests.[4] This was accompanied by a reduction in hippocampal neuronal damage and a decrease in the levels of amyloid-beta plaques (Aβ1-40 and Aβ1-42).[4] Mechanistically, leonurine was found to activate the Nrf-2 signaling pathway, which plays a crucial role in cellular defense against oxidative stress.[4][5] This activation led to the increased expression of downstream antioxidant enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO-1).[4][5]

Similarly, in a rat model of ischemic stroke, leonurine treatment reduced oxidative stress and provided neuroprotection by modulating the nitric oxide/nitric oxide synthase (NO/NOS) pathway.[6] It was observed to decrease the production of reactive oxygen species (ROS) and malondialdehyde (MDA), while increasing the levels of superoxide dismutase (SOD) and glutathione (GSH).[6] Furthermore, leonurine has demonstrated antidepressant-like effects in a chronic mild stress-induced depression model in mice by inhibiting neuroinflammation via the suppression of the NF-κB signaling pathway.[1][7]

Summary of Efficacy in Neurological Disease Models

Disease Model	Animal	Dosage & Administration	Key Findings	Reference
Alzheimer's Disease	APP/PS1 Mice	Oral, unspecified dose for 2 months	Improved cognitive function, reduced hippocampal neuronal damage, decreased Aβ1-40 and Aβ1-42 levels, activated Nrf-2 pathway.	[4][5]
Ischemic Stroke	Sprague Dawley Rats	Pretreatment with 50, 100, 200 μg/mL in vitro	Reduced ROS and MDA, increased SOD and GSH, inhibited NO/NOS system.	[6][8]
Depression	Chronic Mild Stress Mice	60 mg/kg for 4 weeks	Alleviated depression-like behaviors, recovered monoamine neurotransmitter levels, inhibited neuroinflammation via NF-κB pathway.	[1]

Experimental Protocol: Alzheimer's Disease Model

The efficacy of leonurine in the Alzheimer's disease model was evaluated using male APP/PS1 mice. The experimental protocol involved the oral administration of leonurine for two consecutive months. Cognitive function was subsequently assessed using the novel object recognition (NOR) and Morris water maze (MWM) tests. Following behavioral testing, hippocampal neuronal damage was examined using Nissl staining. Levels of Aβ1-40 and Aβ1-42 were quantified using ELISA. To elucidate the mechanism, oxidative stress markers were measured, and the activation of the Nrf-2 pathway was analyzed via Western blot and real-time quantitative polymerase chain reaction.[4][5]

Signaling Pathway: Leonurine in Alzheimer's Disease

Caption: Leonurine's neuroprotective mechanism in Alzheimer's disease.

Cardiovascular Diseases: Protecting the Heart from Injury

Leonurine has shown significant cardioprotective effects in various animal models of cardiovascular diseases, including myocardial infarction and cardiac fibrosis.[9][10] Its therapeutic actions are linked to the inhibition of apoptosis, inflammation, and oxidative stress in cardiac tissues.[9]

In a mouse model of myocardial infarction, treatment with leonurine for four weeks effectively improved cardiac function, attenuated fibrosis, and reduced cardiac remodeling.[11] It was found to upregulate the expression of miR-29a-3p, which in turn inhibits the TGF-β signaling pathway, a key driver of cardiac fibrosis.[11] Another study using a rat model of isoproterenol-induced cardiac fibrosis demonstrated that leonurine administration enhanced cardiac function by improving hemodynamic variables.[12][13] It also reduced the expression of fibrotic proteins such as fibronectin, α-smooth muscle actin, and collagen.[12] The underlying mechanism was identified as the inhibition of cardiomyocyte pyroptosis via the TGF-β/Smad2 signaling pathway.[12]

Furthermore, leonurine has been shown to protect against myocardial infarction by activating the PI3K/Akt signaling pathway, which promotes cell survival and inhibits apoptosis.[2][10]

Summary of Efficacy in Cardiovascular Disease Models

Disease Model	Animal	Dosage & Administration	Key Findings	Reference
Myocardial Infarction	Mice	Unspecified dose for 4 weeks	Improved cardiac function, attenuated fibrosis, upregulated miR-29a-3p, inhibited TGF-β pathway.	[11]
Cardiac Fibrosis	Isoproterenol-induced Rats	Low, medium, and high doses	Enhanced cardiac function, reduced fibrotic protein expression, inhibited pyroptosis via TGF-β/Smad2 pathway.	[12]
Myocardial Infarction	Rats	Not specified	Increased phosphorylation of AKT, expression of HIF-1α and VEGF, promoting anti-apoptosis.	[9][10]

Experimental Protocol: Myocardial Infarction Model

A mouse model of myocardial infarction was established, followed by the administration of leonurine for four weeks. Cardiac function was assessed, and the extent of fibrosis and cardiac remodeling was evaluated. To investigate the in vitro effects, neonatal mouse cardiac fibroblasts were exposed to angiotensin II. The impact of leonurine on cell proliferation, migration, collagen synthesis, and myofibroblast generation was then analyzed. The expression of miR-29 family members was measured in both myocardial tissues and cultured cardiac fibroblasts.[11]

Experimental Workflow: Cardiac Fibrosis Study

Caption: Experimental workflow for investigating leonurine in cardiac fibrosis.

Uterine and Metabolic Disorders: Anti-inflammatory and Metabolic Regulation

Leonurine's therapeutic utility extends to gynecological and metabolic conditions. It has been investigated for its anti-inflammatory effects in a mouse model of lipopolysaccharide (LPS)-induced endometritis.[14][15][16] Treatment with leonurine (30 mg/kg) significantly reduced the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the uterine tissue.[14][16] Transcriptomic analysis revealed that leonurine modulates multiple signaling pathways, including the JAK-STAT and PI3K-Akt pathways, to exert its anti-inflammatory effects.[14][15][16]

In the context of metabolic diseases, leonurine has shown promise in a mouse model of non-alcoholic fatty liver disease (NAFLD) induced by a high-fat high-sucrose diet.[17] Oral administration of leonurine for four weeks resulted in significant weight loss and improved serum and hepatic biochemical parameters.[17] It effectively mitigated liver injury and lipid metabolism disorders by modulating the ADRA1a/AMPK/SCD1 axis, leading to the inhibition of hepatic lipid synthesis.[17]

Summary of Efficacy in Uterine and Metabolic Disease Models

Disease Model	Animal	Dosage & Administration	Key Findings	Reference
Endometritis	LPS-induced Mice	30 mg/kg	Reduced TNF-α, IL-6, IL-1β levels, modulated JAK-STAT and PI3K-Akt pathways.	[14][15][16]
Non-alcoholic Fatty Liver Disease (NAFLD)	High-fat high-sucrose diet Mice	Oral, once daily for 4 weeks	Significant weight loss, improved liver function and lipid metabolism, modulated ADRA1a/AMPK/SCD1 axis.	[17]

Signaling Pathway: Leonurine in Endometritis

Caption: Leonurine's anti-inflammatory mechanism in endometritis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Pharmacological Insights and Therapeutic Applications of Leonurus in Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Leonurine Alleviates Cognitive Dysfunction and Reduces Oxidative Stress by Activating Nrf-2 Pathway in Alzheimer’s Disease Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 10. fortunejournals.com [fortunejournals.com]
• 11. Leonurine Attenuates Myocardial Fibrosis Through Upregulation of miR-29a-3p in Mice Post-myocardial Infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Leonurine inhibits cardiomyocyte pyroptosis to attenuate cardiac fibrosis via the TGF-β/Smad2 signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Leonurine Exerts Anti-Inflammatory Effects in Lipopolysaccharide (LPS)-Induced Endometritis by Modulating Mouse JAK-STAT/PI3K-Akt/PPAR Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Leonurine Inhibits Hepatic Lipid Synthesis to Ameliorate NAFLD via the ADRA1a/AMPK/SCD1 Axis - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the antioxidant capacity of leonurine with known antioxidants

For Researchers, Scientists, and Drug Development Professionals

Quantitative Comparison of Antioxidant Capacity

A direct comparison of the 50% inhibitory concentration (IC50) of pure leonurine in standard antioxidant assays like DPPH and ABTS is not extensively documented. However, to provide a benchmark, the following table summarizes typical IC50 values for well-known antioxidants obtained from various studies. It is important to note that these values can vary depending on the specific experimental conditions.

Antioxidant	Assay	Typical IC50 Value (µg/mL)
Vitamin C (Ascorbic Acid)	DPPH	2.0 - 8.4
ABTS	~2.0
Vitamin E (α-Tocopherol)	DPPH	~42.86
Trolox	DPPH	3.77 - 8.0
ABTS	2.93 - 11.0
Leonurine	DPPH / ABTS	Not available in cited literature for the pure compound. A hydroethanolic extract of Leonurus cardiaca, of which leonurine is a major component, exhibited an IC50 of 53.79 µg/mL in a DPPH assay.

Note: Lower IC50 values indicate stronger antioxidant activity.

While a precise IC50 value for pure leonurine is elusive in the reviewed literature, numerous studies demonstrate its significant antioxidant effects in vitro and in vivo. Leonurine has been shown to effectively reduce levels of reactive oxygen species (ROS), malondialdehyde (MDA), and lactate dehydrogenase (LDH), while increasing the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).[1][2] These findings strongly support the potent antioxidant properties of leonurine, even in the absence of a standardized IC50 value from chemical assays.

Experimental Protocols

Detailed methodologies for the key experiments cited in antioxidant research are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it.

• Reagents and Equipment:

  • DPPH solution (typically 0.1 mM in methanol or ethanol)

  • Test compound (Leonurine, Vitamin C, etc.) at various concentrations

  • Methanol or ethanol

  • Spectrophotometer

  • 96-well microplate or cuvettes

• Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Create a series of dilutions of the test compound.

  • In a 96-well plate, add a specific volume of each dilution to the wells.

  • Add a freshly prepared DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance of the solutions at a specific wavelength (typically around 517 nm).

  • A control containing the solvent and DPPH solution is also measured.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Reagents and Equipment:

  • ABTS solution (e.g., 7 mM)

  • Potassium persulfate solution (e.g., 2.45 mM)

  • Test compound at various concentrations

  • Phosphate buffered saline (PBS) or ethanol

  • Spectrophotometer

  • 96-well microplate or cuvettes

• Procedure:

  • Prepare the ABTS radical cation (ABTS•+) solution by mixing ABTS stock solution with potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with PBS or ethanol to obtain an absorbance of 0.70 ± 0.02 at a specific wavelength (e.g., 734 nm).

  • Add a specific volume of the diluted ABTS•+ solution to each well of a 96-well plate.

  • Add a specific volume of the test compound at different concentrations to the wells.

  • Incubate the plate at room temperature for a specified time (e.g., 6 minutes).

  • Measure the absorbance at the specified wavelength.

  • The percentage of ABTS•+ scavenging activity is calculated using the same formula as in the DPPH assay.

  • The IC50 value is determined from the dose-response curve.

FRAP (Ferric Reducing Antioxidant Power) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Reagents and Equipment:

  • FRAP reagent, which consists of:

    • Acetate buffer (e.g., 300 mM, pH 3.6)

    • TPTZ (2,4,6-tripyridyl-s-triazine) solution (e.g., 10 mM in 40 mM HCl)

    • Ferric chloride (FeCl₃) solution (e.g., 20 mM)

  • Test compound at various concentrations

  • Spectrophotometer

  • 96-well microplate or cuvettes

• Procedure:

  • Prepare the fresh FRAP working solution by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.

  • Warm the FRAP solution to 37°C.

  • Add a specific volume of the test compound at different concentrations to the wells of a 96-well plate.

  • Add the FRAP working solution to each well.

  • Incubate the plate at 37°C for a specified time (e.g., 4-30 minutes).

  • Measure the absorbance of the resulting blue-colored solution at a specific wavelength (e.g., 593 nm).

  • A standard curve is typically generated using a known antioxidant like Trolox or FeSO₄.

  • The antioxidant capacity is expressed as equivalents of the standard (e.g., µM Trolox equivalents).

Signaling Pathways and Experimental Workflow

The antioxidant effects of leonurine are mediated through complex cellular signaling pathways. The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for comparing antioxidant capacity and a key signaling pathway influenced by leonurine.

Experimental workflow for comparing antioxidant capacity.

Signaling pathways activated by Leonurine's antioxidant activity.

References

• 1. Leonurine, a potential drug for the treatment of cardiovascular system and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]

Leonurine's Role in Regulating TGF-β/Smad2 Signaling: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Leonurine's performance in regulating the Transforming Growth Factor-β (TGF-β)/Smad2 signaling pathway against other known modulators. The information is supported by experimental data to aid in the evaluation of Leonurine as a potential therapeutic agent.

The TGF-β signaling pathway is a critical regulator of numerous cellular processes, and its dysregulation is implicated in a variety of diseases, including fibrosis and cancer. The canonical pathway involves the binding of TGF-β to its receptor, leading to the phosphorylation of Smad2 and Smad3, which then form a complex with Smad4 and translocate to the nucleus to regulate gene expression. Leonurine, a natural alkaloid, has emerged as a promising regulator of this pathway, particularly in the context of cardiac fibrosis.

Performance Comparison of TGF-β/Smad2 Signaling Modulators

This section provides a comparative overview of Leonurine and other selected small molecules and natural compounds that have been shown to modulate the TGF-β/Smad2 signaling pathway. The data presented is compiled from various studies, and it is important to note that experimental conditions may vary between studies.

Quantitative Data Summary

Compound	Type	Target	Key Findings	IC50/Effective Concentration	Reference Cell/Model System
Leonurine	Natural Alkaloid	TGF-β/Smad2 Pathway	Inhibits TGF-β-induced Smad2 phosphorylation. Reduces expression of fibrosis-related proteins (α-SMA, COL3A1, FN1).[1][2][3]	20 µM significantly reduces p-Smad2 levels.[4]	H9c2 cardiomyocytes[1][2][3][4]
Pirfenidone	Synthetic Pyridinone	TGF-β Production, Smad3 Phosphorylation	Reduces TGF-β1 expression and subsequent Smad3 phosphorylation.[5]	IC50 of 0.43 mg/ml for anti-proliferative activity in human cardiac fibroblasts.[5]	Human cardiac fibroblasts, MDCK cells[5]
Losartan	Synthetic Angiotensin II Receptor Blocker	TGF-β/Smad Signaling	The active metabolite EXP3174 is a potent antagonist. Inhibits TGF-β-induced responses.[6][7][8]	EXP3174 IC50 of 5 x 10⁻⁹ M for inhibiting Ang II-induced Ca²⁺ elevation.[7]	Vascular smooth muscle cells[7]
Galunisertib (LY2157299)	Synthetic Small Molecule	TGF-β Receptor I (ALK5)	Potent inhibitor of Smad2 phosphorylation.[2]	IC50 = 51 nM for TGF-β-dependent luciferase assay.[2]	Mink lung cells (p3TP Lux)[2]
Vactosertib (TEW-7197)	Synthetic Small Molecule	TGF-β Receptor I (ALK5)	Potent inhibitor of TGF-β receptor signaling and Smad2/3 phosphorylation.[9]	IC50 = 11 nM for ALK5.[9]	4T1 and MCF10A cells[1]
SB-431542	Synthetic Small Molecule	ALK4, ALK5, ALK7	Selective inhibitor of Smad2 phosphorylation.[10]	IC50 = 94 nM for ALK5.[11]	Not specified in this context
Resveratrol	Natural Polyphenol	TGF-β/Smad Signaling	Inhibits activin-induced Smad2/3 phosphorylation.[12][13]	IC50 = 200-250 µM for decreasing growth of metastatic cancer cells.[14]	LβT2 gonadotrope cells, various cancer cell lines[12][13][14]
Curcumin	Natural Polyphenol	TGF-β Signaling, Smad2/3 Phosphorylation	Inhibits TGF-β-induced Smad2/3 phosphorylation and transcription.[10][11][15][16]	30 µM reduces pSmad2 levels by >54.5%.[10][11]	Bone metastatic breast cancer cells[10][11]
Emodin	Natural Anthraquinone	TGF-β/Smad Signaling	Inhibits TGF-β1-induced Smad2/3 phosphorylation.[17][18][19]	20 mg/kg in vivo alleviates fibroblast activation.[17]	Rat model of pulmonary fibrosis, cardiac fibroblasts[17][19]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments used to validate the role of Leonurine and other compounds in regulating TGF-β/Smad2 signaling.

In Vitro TGF-β-Induced Fibrosis Model

This protocol describes the induction of a fibrotic phenotype in cardiomyocytes, which is a common model to study the anti-fibrotic effects of various compounds.

• Cell Culture: H9c2 cardiomyocytes are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Fibrosis: To induce a fibrotic response, the culture medium is replaced with serum-free DMEM for 24 hours. Subsequently, cells are treated with recombinant human TGF-β1 (typically 10 ng/mL) for 24-48 hours.

• Compound Treatment: For evaluating the effect of a test compound (e.g., Leonurine), cells are pre-treated with various concentrations of the compound for a specified period (e.g., 2 hours) before the addition of TGF-β1.

• Analysis of Fibrotic Markers: After the incubation period, cells are harvested for analysis. The expression of fibrosis-related proteins such as alpha-smooth muscle actin (α-SMA), collagen type I (Col I), and fibronectin is assessed by Western blotting or immunofluorescence.

Western Blotting for Phosphorylated Smad2 (p-Smad2)

This protocol outlines the steps to quantify the levels of phosphorylated Smad2, a key indicator of TGF-β pathway activation.

• Cell Lysis: After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: Equal amounts of protein (typically 20-30 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated overnight at 4°C with a primary antibody specific for phosphorylated Smad2 (p-Smad2). A primary antibody against total Smad2 is used as a loading control.

• Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: The intensity of the protein bands is quantified using densitometry software, and the levels of p-Smad2 are normalized to total Smad2.

Visualizing the Molecular Pathways and Experimental Workflow

Diagrams generated using Graphviz provide a clear visual representation of the signaling pathways and experimental processes.

Caption: The TGF-β/Smad2 signaling pathway and the inhibitory action of Leonurine.

Caption: A typical experimental workflow for validating TGF-β/Smad2 signaling inhibitors.

This guide provides a foundational comparison of Leonurine with other modulators of the TGF-β/Smad2 signaling pathway. Further head-to-head studies under identical experimental conditions are warranted to definitively establish the relative potency and efficacy of these compounds.

References

• 1. Leonurine inhibits cardiomyocyte pyroptosis to attenuate cardiac fibrosis via the TGF-β/Smad2 signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Leonurine inhibits cardiomyocyte pyroptosis to attenuate cardiac fibrosis via the TGF-β/Smad2 signalling pathway | PLOS One [journals.plos.org]
• 4. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pirfenidone affects human cardiac fibroblast proliferation and cell cycle activity in 2D cultures and engineered connective tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jpp.krakow.pl [jpp.krakow.pl]
• 7. EXP3174, a metabolite of losartan (MK 954, DuP 753) is more potent than losartan in blocking the angiotensin II-induced responses in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ClinPGx [clinpgx.org]
• 9. In Vitro Effects of Pirfenidone on Cardiac Fibroblasts: Proliferation, Myofibroblast Differentiation, Migration and Cytokine Secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Curcumin, but not curcumin-glucuronide, inhibits Smad-signaling in TGFβ-dependent bone metastatic breast cancer cells and is enriched in bone compared to other tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Curcumin Inhibition of TGFβ signaling in bone metastatic breast cancer cells and the possible role of oxidative metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Trans-resveratrol inhibits phosphorylation of Smad2/3 and represses FSHβ gene expression by a SirT1-independent pathway in LβT2 gonadotrope cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Trans-resveratrol inhibits phosphorylation of Smad2/3 and represses FSHβ gene expression by a SirT1-independent pathway in LβT2 gonadotrope cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Resveratrol inhibits cancer cell proliferation by impairing oxidative phosphorylation and inducing oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Curcumin inhibits transforming growth factor-beta activity via inhibition of Smad signaling in HK-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. journal.waocp.org [journal.waocp.org]
• 17. d-nb.info [d-nb.info]
• 18. Effects of emodin, a plant-derived anthraquinone, on TGF-β1-induced cardiac fibroblast activation and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Effects of Emodin, a Plant-Derived Anthraquinone, on TGF-β1-Induced Cardiac Fibroblast Activation and Function - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic vs. Naturally Extracted Leonurine for Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Leonurine Sources

Leonurine, a potent alkaloid, has garnered significant attention within the scientific community for its wide-ranging therapeutic potential, particularly in the realms of cardiovascular and central nervous system diseases.[1] As research progresses from preclinical studies to potential clinical applications, the source of leonurine—either through direct extraction from botanical sources or via chemical synthesis—becomes a critical consideration. This guide provides a comprehensive comparison of synthetic and naturally extracted leonurine, focusing on key parameters such as purity, yield, cost-effectiveness, and biological activity, supported by experimental data and detailed methodologies.

Data Presentation: A Side-by-Side Look at Key Metrics

The selection of a leonurine source is a multifaceted decision, balancing the need for high purity and yield with practical considerations like cost and scalability. The following tables summarize the available quantitative data for both synthetic and naturally extracted leonurine. It is important to note that the presented data has been compiled from various studies and may not represent a direct head-to-head comparison under identical conditions.

Parameter	Naturally Extracted Leonurine	Synthetic Leonurine	Key Considerations
Purity	Typically ranges from 96.2% to varying lower percentages depending on the extraction and purification methods.[2][3]	Can consistently achieve high purity levels, often exceeding 99%.[4]	High purity is crucial for accurate pharmacological studies and to avoid confounding results from impurities.
Yield	Generally low and variable, ranging from 0.001% to 0.104% of the dried plant material (Leonurus japonicus).[5] One study obtained 68 mg from 2.48 g of crude extract.[2][3]	Significantly higher and more consistent yields, with some synthetic routes reporting over 80%.[1][6]	Higher yield from synthesis makes it more suitable for large-scale production required for extensive research and drug development.
Cost-Effectiveness	Can be costly and labor-intensive for large quantities due to the low natural abundance and multi-step extraction/purification processes.[4]	More economical for large-scale production, though initial setup and raw material costs can be a factor.[7]	The cost per milligram of highly purified leonurine is a critical factor for budget-conscious research and development.
Source Consistency	The concentration of leonurine in plants can vary significantly based on the species, growing conditions, and harvest time.[8]	Offers high batch-to-batch consistency, ensuring reproducible experimental results.	Consistency is paramount for the standardization of research protocols and for regulatory approval in drug development.
Biological Activity	The biological activity of naturally extracted leonurine is well-documented.	Synthetic leonurine has been shown to exhibit the same biological activities as its natural counterpart, such as uterotonic effects.[1][9]	The identical chemical structure ensures that the biological activity is comparable, provided the purity is high.

Experimental Protocols: Methodologies for Key Experiments

To ensure the reproducibility and validity of research findings, detailed experimental protocols are essential. Below are summaries of methodologies commonly employed in the analysis and evaluation of leonurine.

Purity and Quantification: High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for determining the purity and concentration of leonurine in both natural extracts and synthetic preparations.

• Instrumentation: An HPLC system equipped with a UV detector is typically used.

• Column: A reversed-phase C18 column (e.g., Agilent ZORBAX Eclipse XDB-C18, 150 mm × 4.6 mm, 5 μm) is commonly employed.[2][3]

• Mobile Phase: A gradient of acetonitrile and water (adjusted to pH 2.5 with phosphoric acid) is often used.[8][10] Another mobile phase described is a methanol-water mixture containing 0.1% formic acid.[2][3]

• Detection: Leonurine is typically detected at a wavelength of 277 nm.[8][10][11]

• Quantification: A calibration curve is generated using a certified leonurine reference standard. The concentration in the sample is determined by comparing its peak area to the calibration curve. The limit of detection can be as low as 0.5 µg/ml.[8][10][12]

Natural Extraction of Leonurine

Various methods have been developed to extract leonurine from plant sources, primarily from the Leonurus species.

• Soxhlet Extraction:

  • Dried and powdered plant material (e.g., Leonurus sibiricus) is placed in a Soxhlet apparatus.

  • The material is exhaustively extracted with 95% ethanol for approximately 6 hours.

  • The resulting filtrate is evaporated to dryness to yield the crude extract.[11]

• High-Speed Countercurrent Chromatography (HSCCC):

  • A crude extract is obtained from the plant material.

  • A two-phase solvent system, such as ethyl acetate-n-butanol-water (3:2:5), is used for separation.

  • The crude extract is subjected to HSCCC to isolate leonurine with high purity (e.g., 96.2%).[2][3]

• Acidic Ionic Liquid Ultrasonic-Assisted Extraction: This modern technique utilizes acidic ionic liquids and ultrasound to improve extraction efficiency.[2][3]

Total Synthesis of Leonurine

Chemical synthesis provides a reliable and scalable alternative to natural extraction.

• A Common Synthetic Route:

  • The synthesis can start from syringic acid.

  • 4-aminobutanol is converted to 4-guanidine-1-butanol hydrochloride.

  • The condensation of 4-guanidine-1-butanol hydrochloride with syringic acid is catalyzed by dicyclohexylcarbodiimide (DCC) in a suitable solvent mixture (e.g., HMPT-ether).

  • This reaction, conducted at room temperature for about 72 hours, can yield over 80% leonurine.[1][6] Another described multi-step synthesis uses S-methylisothiourea and 4-amino-1-butanol.[7]

In Vitro Biological Activity Assessment: Cardioprotection

The cardioprotective effects of leonurine can be evaluated using a hypoxia/reoxygenation model in neonatal rat cardiac ventricular myocytes (NRCMs).

• Cell Culture: NRCMs are isolated and cultured.

• Hypoxia/Reoxygenation Model: To mimic ischemia-reperfusion injury, cells are subjected to hypoxia (95% N₂ + 5% CO₂) for 12 hours, followed by reoxygenation for another 12 hours.

• Treatment: Cells are pretreated with different concentrations of leonurine (e.g., 0.1, 1, and 10 μM) for 30 minutes before the hypoxia/reoxygenation procedure.[1][13]

• Assessment:

  • Cell Viability: Assessed using methods like the MTT assay.

  • Apoptosis: Measured by techniques such as TUNEL staining or by quantifying the expression of apoptosis-related proteins like Bax and Bcl-2 via Western blot.[1]

  • Oxidative Stress: Determined by measuring the levels of reactive oxygen species (ROS) and the activity of antioxidant enzymes like superoxide dismutase (SOD).[1]

In Vivo Biological Activity Assessment: Neuroprotection

The neuroprotective effects of leonurine can be studied in animal models of ischemic stroke, such as the middle cerebral artery occlusion (MCAO) model in rats or mice.

• Animal Model: MCAO is surgically induced in the animals.

• Treatment: Leonurine (e.g., 10 mg/kg) is administered to the animals, often as a pretreatment.

• Assessment:

  • Neurological Deficit Score: The functional outcome is evaluated using a standardized neurological deficit scoring system.[14]

  • Infarct Volume: The extent of brain damage is measured by staining brain slices with 2,3,5-triphenyltetrazolium chloride (TTC).[14]

  • Oxidative Stress Markers: Levels of SOD, catalase (CAT), glutathione (GSH), and malondialdehyde (MDA) in the brain tissue are measured using commercial kits.[14]

  • Protein Expression: The expression of key proteins in relevant signaling pathways (e.g., Nrf-2, VEGF) is analyzed by Western blotting and RT-PCR.[14]

Mandatory Visualizations: Signaling Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key signaling pathways influenced by leonurine and a typical experimental workflow.

Caption: Leonurine's Cardioprotective Signaling Pathway.

Caption: Leonurine's Neuroprotective Signaling Pathway.

Caption: In Vivo Neuroprotection Experimental Workflow.

Conclusion

The choice between synthetic and naturally extracted leonurine hinges on the specific requirements of the research or drug development phase. For initial exploratory studies, naturally extracted leonurine may be suitable. However, for large-scale, standardized, and cost-sensitive applications, such as late-stage preclinical and clinical development, synthetic leonurine offers clear advantages in terms of purity, yield, and consistency. The established biological equivalence of synthetic leonurine, coupled with its manufacturing benefits, positions it as a more viable option for the pharmaceutical industry. As research continues to unveil the full therapeutic potential of this remarkable alkaloid, the ability to produce high-quality, synthetic leonurine will be instrumental in translating scientific discoveries into clinical realities.

References

• 1. Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural products in drug discovery and development: Synthesis and medicinal perspective of leonurine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Natural products in drug discovery and development: Synthesis and medicinal perspective of leonurine [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Leonurine, an improved synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Leonurus japonicus, Leonurus cardiaca, Leonotis leonurus: a novel HPLC study on the occurrence and content of the pharmacologically active guanidino derivative leonurine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Standardization of Leonurus sibiricus L. aerial part and capillary electrophoresis quantitative analysis of its leonurine content - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Leonurine pretreatment protects the heart from myocardial ischemia-reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protective effects of leonurine against ischemic stroke in mice by activating nuclear factor erythroid 2‐related factor 2 pathway - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of Leonurine Hydrochloride: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. For leonurine hydrochloride, conflicting information in available Safety Data Sheets (SDS) necessitates a cautious approach. While one source classifies the compound as non-hazardous, another identifies it as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Therefore, it is essential to manage leonurine hydrochloride as a hazardous chemical waste to ensure the protection of personnel and the environment.

Researchers, scientists, and drug development professionals should always consult their institution's Environmental Health and Safety (EHS) office for specific guidance, as disposal regulations can vary.[1][2] The following procedures provide a general framework for the safe disposal of leonurine hydrochloride.

Hazard Classification Overview

The conflicting classifications for leonurine hydrochloride are summarized below. Due to these discrepancies, the compound should be handled and disposed of by treating it with the higher hazard classification.

Hazard Statement	MedChemExpress SDS	DC Chemicals SDS[1]
Acute Oral Toxicity	Not Classified	Category 4 (Harmful)
Acute Aquatic Toxicity	Not Classified	Category 1 (Very Toxic)
Chronic Aquatic Toxicity	Not Classified	Category 1 (Very Toxic)
Transport Classification	Non-hazardous	Non-hazardous

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for disposing of leonurine hydrochloride waste, including pure compound and contaminated labware.

1. Waste Collection and Segregation

• Designate a Waste Container: Use a dedicated, compatible, and leak-proof container for collecting leonurine hydrochloride waste.[3] Plastic bottles are often preferred over glass to minimize the risk of breakage.[2] The container must have a secure, screw-on cap.[3]

• Segregate Waste Streams:

  • Solid Waste: Collect unused or expired solid leonurine hydrochloride, along with contaminated personal protective equipment (PPE) like gloves and weigh boats, in a designated container. This is often double-bagged in clear plastic bags for inspection.[3]

  • Liquid Waste: For solutions containing leonurine hydrochloride, use a separate, compatible liquid waste container. Do not mix with other incompatible waste streams, such as strong acids, bases, or oxidizers.[1][4]

• Secondary Containment: Store all hazardous waste containers within a secondary container, such as a lab tray or bin, to contain any potential leaks or spills.[3][5]

2. Labeling Hazardous Waste

Proper labeling is crucial for regulatory compliance and safe handling by EHS personnel.

• Immediate Labeling: Affix a hazardous waste tag to the container as soon as the first waste is added.[5]

• Complete Information: The label must include the following details[2][4]:

  • The words "Hazardous Waste."

  • The full chemical name: "Leonurine hydrochloride." Avoid using abbreviations or chemical formulas.

  • The approximate quantity or concentration of the waste.

  • The date of waste generation (when the first waste was added).

  • The location of origin (e.g., building and room number).

  • The name and contact information of the principal investigator or responsible person.

3. Storage of Chemical Waste

• Secure Location: Store the labeled waste container in a designated satellite accumulation area within the laboratory.

• Keep Containers Closed: Always keep the waste container securely capped, except when adding waste.[3][4] This prevents the release of vapors and reduces the risk of spills.

• Monitor Accumulation: Be aware of institutional and regulatory limits on the amount of waste that can be stored in the lab and the time frame for its removal (e.g., typically not exceeding 55 gallons of hazardous waste or for more than 90 days).[3][5]

4. Arranging for Disposal

• Contact EHS: When the waste container is full or ready for removal, submit a hazardous waste pickup request to your institution's EHS department.[2] Follow their specific procedures for submitting this request, which may involve an online form or specific paperwork.[2]

5. Spill Management

In the event of a spill, take the following steps:

• Ensure Personal Safety: Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

• Contain the Spill: Use an absorbent material, such as diatomite or universal binders, to contain the spill.[1]

• Clean and Decontaminate: After absorbing the material, decontaminate the surface, potentially with alcohol or another suitable solvent.[1]

• Dispose of Cleanup Materials: All materials used for cleanup, including the absorbent and contaminated PPE, must be collected and disposed of as hazardous waste following the procedures outlined above.[5]

6. Disposal of Empty Containers

• A container that held leonurine hydrochloride must be properly decontaminated before being disposed of as regular trash.[4][5]

• Triple Rinse: Rinse the empty container three times with a suitable solvent (such as water or ethanol) that can dissolve the compound.[4][5]

• Collect Rinsate: The rinsate from this cleaning process must be collected and disposed of as hazardous chemical waste.[4][5]

• Deface Label: Before discarding the clean container in the regular trash, completely deface or remove the original chemical label.[5]

Caption: Decision workflow for the disposal of Leonurine Hydrochloride.

References

• 1. Leonurine|24697-74-3|MSDS [dcchemicals.com]
• 2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 3. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. vumc.org [vumc.org]

Safeguarding Your Research: A Comprehensive Guide to Handling Leonurine Hydrochloride

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for the handling of Leonurine hydrochloride, a promising natural alkaloid. Adherence to these procedures is critical for minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE) and Engineering Controls

When working with Leonurine hydrochloride, a comprehensive approach to safety, combining appropriate personal protective equipment with proper engineering controls, is essential.

Engineering Controls:

• Ventilation: Ensure adequate ventilation in the work area. Use of a chemical fume hood is recommended to minimize inhalation exposure.[1]

• Safety Stations: A readily accessible safety shower and eye wash station are mandatory in any laboratory where Leonurine hydrochloride is handled.[1]

Personal Protective Equipment: A multi-layered approach to PPE is necessary to provide full protection.

PPE Category	Specification	Rationale
Eye Protection	Safety goggles with side-shields.[1]	Protects against splashes and airborne particles.
Hand Protection	Protective gloves (material to be specified by internal safety protocols).[1]	Prevents skin contact and absorption.
Body Protection	Impervious clothing, such as a lab coat.[1]	Protects skin from accidental spills.
Respiratory Protection	A suitable respirator should be used.[1]	Prevents inhalation of dust or aerosols, especially when handling the powder form.

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the stability of Leonurine hydrochloride and preventing accidental exposure.

Handling:

• Avoid contact with skin, eyes, and clothing.

• Avoid the formation of dust and aerosols.

• Do not eat, drink, or smoke in areas where the compound is handled.[1]

• Wash hands thoroughly after handling.[1]

Storage:

• Keep the container tightly sealed.

• Store in a cool, well-ventilated area.

• Protect from direct sunlight and sources of ignition.

• Recommended storage temperatures vary based on the form of the compound:

  • Powder: -20°C for up to 3 years or 4°C for up to 2 years.

  • In solvent: -80°C for up to 6 months or -20°C for up to 1 month.

Emergency Procedures and Disposal Plan

In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with large amounts of water, occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at least 15 minutes. Seek medical attention.
Skin Contact	Flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention if symptoms occur.
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Get medical attention.
Ingestion	Wash out mouth with water. Do NOT induce vomiting. Seek medical attention.

Accidental Release:

• Evacuate personnel from the area.

• Ensure adequate ventilation.

• Wear full personal protective equipment.[1]

• For spills, absorb with a non-combustible material such as sand or earth and place in a suitable container for disposal.

• Clean the spill area thoroughly.

Disposal:

• Disposal of Leonurine hydrochloride and any contaminated materials must be conducted in accordance with all applicable country, federal, state, and local regulations.

• Do not allow the chemical to enter drains, water courses, or the soil.[1]

Workflow for Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of Leonurine hydrochloride.

Workflow for Leonurine Hydrochloride

References

• 1. Leonurine|24697-74-3|MSDS [dcchemicals.com]